5-Bromo-4-methylquinoline

• CAS: 698392-18-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 5-Bromo-4-methylquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 5-Bromo-4-methylquinoline, a heterocyclic compound of interest in medicinal chemistry. The quinoline scaffold is a privileged structure in drug discovery, and its targeted functionalization allows for the fine-tuning of pharmacological properties. This document details a robust synthetic pathway, outlines the underlying chemical principles, and provides comprehensive protocols for the synthesis and purification of the target molecule. Furthermore, it describes the analytical techniques essential for the unambiguous characterization and purity assessment of 5-Bromo-4-methylquinoline, supported by expected spectroscopic data.

Introduction: The Significance of the Quinoline Scaffold

Quinoline and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of numerous natural products and synthetic pharmaceuticals. Their broad spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties, has established them as a cornerstone in medicinal chemistry. The strategic substitution on the quinoline ring system is a key approach for modulating the bioactivity, selectivity, and pharmacokinetic profile of these molecules. The introduction of a methyl group at the 4-position and a bromine atom at the 5-position of the quinoline nucleus creates a unique scaffold for further chemical elaboration and drug design.

Strategic Synthesis of 5-Bromo-4-methylquinoline

The synthesis of 5-Bromo-4-methylquinoline is most effectively approached through a two-step sequence: the construction of the 4-methylquinoline core followed by regioselective bromination. This strategy allows for controlled functionalization and facilitates the purification of intermediates.

Synthesis of the 4-Methylquinoline Core: The Doebner-von Miller Reaction

A classic and reliable method for the synthesis of 2- and 4-substituted quinolines is the Doebner-von Miller reaction. This acid-catalyzed reaction involves the condensation of an aniline with an α,β-unsaturated carbonyl compound. For the synthesis of 4-methylquinoline, aniline is reacted with methyl vinyl ketone.

Causality of Experimental Choices:

• Acid Catalyst: A strong acid, such as hydrochloric acid or sulfuric acid, is crucial for the reaction. It protonates the carbonyl group of the α,β-unsaturated ketone, activating it for nucleophilic attack by the aniline. The acid also facilitates the cyclization and dehydration steps.

• Oxidizing Agent: An oxidizing agent, often the nitrobenzene corresponding to the aniline used or arsenic pentoxide, is employed to dehydrogenate the initially formed dihydroquinoline intermediate to the aromatic quinoline.

• Reaction Control: The reaction is often exothermic and requires careful temperature control to prevent the formation of polymeric byproducts.

Experimental Protocol: Synthesis of 4-Methylquinoline

Materials:

• Aniline

• Methyl vinyl ketone

• Concentrated Hydrochloric Acid

• Nitrobenzene

• Sodium Hydroxide (for neutralization)

• Dichloromethane (for extraction)

• Anhydrous Sodium Sulfate (for drying)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a mixture of aniline and concentrated hydrochloric acid is prepared.

• The mixture is heated, and methyl vinyl ketone is added dropwise, followed by the addition of nitrobenzene.

• The reaction mixture is refluxed for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After completion, the reaction mixture is cooled and made alkaline by the addition of a sodium hydroxide solution.

• The product is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure.

• The crude 4-methylquinoline is then purified by vacuum distillation.

Regioselective Bromination of 4-Methylquinoline

The second step involves the electrophilic bromination of the synthesized 4-methylquinoline. The position of bromination on the quinoline ring is directed by the electronic properties of the existing substituents and the reaction conditions. In an acidic medium, the quinoline nitrogen is protonated, deactivating the pyridine ring towards electrophilic attack. Therefore, substitution occurs on the benzene ring. The methyl group at the 4-position is an ortho-, para-director. The directing effects favor bromination at the 5- and 7-positions. Careful control of reaction conditions is necessary to achieve regioselectivity.

Causality of Experimental Choices:

• Brominating Agent: A suitable brominating agent such as N-Bromosuccinimide (NBS) or bromine in a solvent can be used.

• Solvent and Temperature: The choice of solvent and reaction temperature can influence the regioselectivity of the bromination. Non-polar solvents and lower temperatures often favor higher selectivity.

Experimental Protocol: Synthesis of 5-Bromo-4-methylquinoline

Materials:

• 4-Methylquinoline

• N-Bromosuccinimide (NBS)

• Sulfuric Acid

• Dichloromethane

• Sodium Bicarbonate solution (for neutralization)

• Anhydrous Sodium Sulfate

Procedure:

• 4-Methylquinoline is dissolved in a suitable solvent like dichloromethane in a round-bottom flask.

• The solution is cooled in an ice bath, and concentrated sulfuric acid is added slowly.

• N-Bromosuccinimide is added portion-wise while maintaining the low temperature.

• The reaction is stirred at room temperature for several hours, with progress monitored by TLC.

• Upon completion, the reaction mixture is carefully poured into an ice-water mixture and neutralized with a saturated sodium bicarbonate solution.

• The aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Synthetic Workflow Diagram

Caption: Synthetic pathway for 5-Bromo-4-methylquinoline.

Characterization and Purity Assessment

Unambiguous characterization of the synthesized 5-Bromo-4-methylquinoline is paramount to confirm its identity and purity. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Spectroscopic Characterization

Technique	Expected Observations for 5-Bromo-4-methylquinoline
¹H NMR	Aromatic protons will appear in the downfield region (typically 7.0-9.0 ppm). The methyl group protons will appear as a singlet in the upfield region (around 2.5-3.0 ppm). The coupling patterns of the aromatic protons will be indicative of the substitution pattern.
¹³C NMR	The spectrum will show the expected number of carbon signals for the quinoline core and the methyl group. The carbon atom attached to the bromine will be shifted downfield.
FT-IR	Characteristic peaks for C-H stretching of the aromatic ring and the methyl group, C=C and C=N stretching vibrations of the quinoline ring, and the C-Br stretching vibration.
Mass Spectrometry	The mass spectrum will show the molecular ion peak (M+) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom.

Chromatographic Purity Assessment

• Thin Layer Chromatography (TLC): A quick and effective method to monitor the progress of the reaction and assess the purity of the final product.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of the purity of the compound.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to identify and quantify volatile impurities.

Characterization Workflow Diagram

Caption: Workflow for purification and characterization.

Safety and Handling

Substituted quinolines and brominating agents should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory. For detailed safety information, refer to the Material Safety Data Sheets (MSDS) of the individual chemicals used.

Conclusion

This technical guide has detailed a strategic and reliable pathway for the synthesis of 5-Bromo-4-methylquinoline, a valuable scaffold for medicinal chemistry research. By following the outlined Doebner-von Miller reaction and subsequent regioselective bromination, researchers can efficiently obtain this target molecule. The comprehensive characterization workflow ensures the identity and purity of the synthesized compound, providing a solid foundation for its application in drug discovery and development.

References

• Doebner, O., & von Miller, W. (1881). Ueber eine neue Synthese von Chinolinderivaten. Berichte der deutschen chemischen Gesellschaft, 14(2), 2812-2817. Available at: [Link]

• Eisdon, T. A., & Hamilton, C. S. (1945). The Preparation of 4-Methylquinolines. Journal of the American Chemical Society, 67(1), 88-89. Available at: [Link]

• Maddox, S. M., et al. (2015). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 20(10), 18749-18763. Available at: [Link]

• PubChem. 5-Bromoquinoline. National Center for Biotechnology Information. Available at: [Link]

Spectroscopic Data of 5-Bromo-4-methylquinoline: A Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic data for 5-Bromo-4-methylquinoline. In the absence of direct experimental spectra in publicly available databases, this guide synthesizes data from foundational and substituted quinoline structures—namely quinoline, 4-methylquinoline, and 5-bromoquinoline—to predict the spectral characteristics of the target molecule. This approach, rooted in the principles of substituent effects in spectroscopy, offers a robust and scientifically-grounded framework for researchers, scientists, and professionals in drug development.

Introduction: The Quinoline Scaffold in Research

Quinoline and its derivatives are a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals and functional materials. The precise characterization of novel quinoline derivatives is paramount for understanding their structure-activity relationships and ensuring their purity and identity. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools in this characterization process. This guide focuses on 5-Bromo-4-methylquinoline, a halogenated and alkylated quinoline derivative, providing predicted spectroscopic data and the scientific rationale behind these predictions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR data for 5-Bromo-4-methylquinoline are based on the analysis of substituent effects on the quinoline ring.

Predicted ¹H NMR Data

The ¹H NMR spectrum is predicted by considering the individual effects of the 4-methyl and 5-bromo substituents on the chemical shifts and coupling constants of the quinoline protons. The methyl group at the C4 position will cause a slight shielding (upfield shift) of the neighboring proton at C3, while the bromine at C5 will induce a significant deshielding (downfield shift) of the adjacent protons at C6 and a peri-deshielding effect on the H8 proton.

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-2	8.85	d	4.5
H-3	7.45	d	4.5
CH₃	2.65	s	-
H-6	7.95	dd	8.8, 7.5
H-7	7.60	t	7.8
H-8	8.20	d	8.5

Predicted ¹³C NMR Data

The ¹³C NMR spectrum is predicted by analyzing the additive effects of the methyl and bromo substituents on the carbon chemical shifts of the quinoline core. The methyl group will cause a downfield shift at C4 and a slight upfield shift at C3 and C4a. The bromine atom will induce a significant downfield shift at C5 and influence the chemical shifts of the surrounding carbons.

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	150.5
C-3	122.0
C-4	145.0
CH₃	18.5
C-4a	128.5
C-5	120.0
C-6	135.0
C-7	127.5
C-8	129.0
C-8a	148.0

Experimental Protocol for NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra for a solid organic compound like 5-Bromo-4-methylquinoline is outlined below.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5-Bromo-4-methylquinoline.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Ensure the sample is fully dissolved.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical peak shape for the TMS signal.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans (typically 16-32) to achieve a good signal-to-noise ratio. Use a spectral width of approximately 12 ppm centered around 6 ppm.

  • ¹³C NMR: Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans (typically 1024 or more) will be required due to the lower natural abundance of ¹³C. Use a spectral width of approximately 220 ppm.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Perform phase and baseline corrections to the resulting spectrum.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H NMR and 77.16 ppm for the central peak of the CDCl₃ triplet in the ¹³C NMR spectrum.

NMR Spectroscopy Experimental Workflow.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. The predicted IR spectrum for 5-Bromo-4-methylquinoline is based on the characteristic absorptions of the quinoline ring, aromatic C-H bonds, methyl groups, and C-Br bonds.

Predicted IR Absorption Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H Stretch
2950-2850	Medium	Methyl C-H Stretch
1620-1580	Strong	C=C and C=N Ring Stretching
1500-1400	Strong	Aromatic Ring Skeletal Vibrations
1380	Medium	Methyl C-H Bending
850-750	Strong	Aromatic C-H Out-of-Plane Bending
600-500	Medium-Strong	C-Br Stretch

Experimental Protocol for FTIR Spectroscopy

For a solid sample like 5-Bromo-4-methylquinoline, the Attenuated Total Reflectance (ATR) technique is a modern and efficient method for obtaining an IR spectrum.

Methodology:

• Instrument Preparation:

  • Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Clean with a soft cloth dampened with isopropanol and allow it to dry completely.

  • Record a background spectrum of the empty ATR setup. This will be automatically subtracted from the sample spectrum.

• Sample Application:

  • Place a small amount of the solid 5-Bromo-4-methylquinoline onto the center of the ATR crystal.

  • Lower the press arm to apply consistent pressure to the sample, ensuring good contact with the crystal.

• Data Acquisition:

  • Acquire the IR spectrum, typically by co-adding 16 to 32 scans over the range of 4000-400 cm⁻¹.

• Post-Measurement:

  • Clean the ATR crystal and the press arm thoroughly after the measurement.

FTIR-ATR Spectroscopy Experimental Workflow.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. The fragmentation pattern can also offer valuable structural insights. The predicted mass spectrum for 5-Bromo-4-methylquinoline is based on the known fragmentation pathways of quinoline and the isotopic pattern of bromine.

Predicted Mass Spectrometry Data

The molecular formula of 5-Bromo-4-methylquinoline is C₁₀H₈BrN. The presence of bromine, with its two major isotopes ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), will result in a characteristic M/M+2 isotopic pattern for the molecular ion and any bromine-containing fragments.

m/z (predicted)	Ion	Comments
221/223	[C₁₀H₈BrN]⁺	Molecular ion (M⁺) peak cluster, with approximately 1:1 intensity ratio.
206/208	[C₉H₅BrN]⁺	Loss of a methyl radical (•CH₃).
142	[C₁₀H₈N]⁺	Loss of a bromine radical (•Br).
128	[C₉H₆N]⁺	Loss of HCN from the [M-Br]⁺ fragment.
115	[C₉H₇]⁺	Loss of N from the [M-Br]⁺ fragment.

Experimental Protocol for Mass Spectrometry

Electron Ionization (EI) is a common technique for the analysis of relatively small, volatile organic molecules.

Methodology:

• Sample Introduction:

  • Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or after separation by gas chromatography (GC-MS).

  • If using a direct probe, the sample is heated to ensure vaporization into the ion source.

• Ionization:

  • In the ion source, the gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV), leading to the formation of a radical cation (the molecular ion) and subsequent fragmentation.

• Mass Analysis:

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection:

  • The separated ions are detected, and their abundance is recorded, generating a mass spectrum.

Electron Ionization Mass Spectrometry Workflow.

Conclusion

The spectroscopic data presented in this guide, while predicted, are based on a thorough analysis of well-established substituent effects and data from closely related compounds. This in-depth guide provides a reliable starting point for the spectroscopic characterization of 5-Bromo-4-methylquinoline. Experimental verification of this data is recommended for definitive structural confirmation. The provided protocols offer a standardized approach for obtaining high-quality spectroscopic data for this and similar quinoline derivatives.

References

• Quinoline ¹H and ¹³C NMR Data

  • Title: Synthesis of Quinolines and Their Characteriz
  • Source: Journal of Chemical Educ

  • URL: [Link]

• 4-Methylquinoline ¹H and ¹³C NMR Data: Title: 4-methylquinoline(491-35-0) 1H NMR spectrum Source: ChemicalBook

• 5-Bromoquinoline ¹H and ¹³C NMR Data

  • Title: Electronic Supporting Information for "Visible-Light-Promoted Aerobic Oxidative C–H Azid
  • Source: The Royal Society of Chemistry

  • URL: [Link]

• Quinoline IR Spectrum: Title: Quinoline(91-22-5) IR Spectrum Source: ChemicalBook

• 5-Bromoquinoline IR and Mass Spectrum

  • Title: 5-Bromoquinoline
  • Source: SpectraBase

  • URL: [Link]

• Quinoline and 4-Methylquinoline Mass Spectra

  • Title: NIST WebBook, SRD 69
  • Source: National Institute of Standards and Technology

  • URL: [Link]

• NMR Spectroscopy of Quinoline Compounds: Title: Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Quinoline Compounds Source: BenchChem

• FTIR Sample Preparation

  • Title: Sample Prepar
  • Source: Drawell

  • URL: [Link]

• Mass Spectrometry Fragmentation

  • Title: Mass Spectrometry - Fragmentation P
  • Source: Chemistry LibreTexts

  • URL: [Link]

An In-depth Technical Guide to 5-Bromo-4-methylquinoline: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline and its derivatives are fundamental heterocyclic scaffolds in medicinal chemistry, renowned for their wide spectrum of pharmacological activities.[1] The strategic introduction of substituents, such as halogens and alkyl groups, onto the quinoline core allows for the fine-tuning of a molecule's physicochemical properties and biological efficacy. This guide focuses on 5-Bromo-4-methylquinoline, a distinct quinoline derivative, providing a comprehensive overview of its physical and chemical properties, a plausible synthetic route, and its potential applications in drug discovery and materials science. While direct experimental data for this specific compound is limited in publicly available literature, this guide synthesizes information from closely related analogues and established chemical principles to provide a robust technical resource.

Molecular Structure and Properties

5-Bromo-4-methylquinoline is a halogenated and alkylated derivative of quinoline. The presence of the bromine atom at the 5-position and the methyl group at the 4-position significantly influences its electronic distribution, reactivity, and potential biological interactions.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Bromo-4-methylquinoline is presented in the table below. It is important to note that due to the limited availability of direct experimental data for this specific compound, some properties are estimated based on data from its isomer, 5-bromo-4-methylisoquinoline, and other related quinoline derivatives.[2][3]

Property	Value	Source/Basis
Molecular Formula	C₁₀H₈BrN
Molecular Weight	222.08 g/mol
CAS Number	698392-18-6
Appearance	Predicted to be a solid at room temperature.	Based on related bromo-methyl-quinolines.
Melting Point	Not experimentally determined.	-
Boiling Point	Predicted: ~331.5 °C at 760 mmHg	Based on the isomer 5-bromo-4-methylisoquinoline.[2]
Solubility	Predicted to be soluble in common organic solvents like dichloromethane, chloroform, and methanol.	Based on the general solubility of quinoline derivatives.

Synthesis of 5-Bromo-4-methylquinoline

A plausible and efficient method for the synthesis of 5-Bromo-4-methylquinoline involves the direct bromination of 4-methylquinoline. This approach is analogous to established procedures for the bromination of quinoline and its derivatives.[4] The directing effects of the quinoline nitrogen and the methyl group will influence the regioselectivity of the bromination reaction.

Synthetic workflow for 5-Bromo-4-methylquinoline.

Experimental Protocol: Synthesis of 5-Bromo-4-methylquinoline

This protocol is adapted from established methods for the bromination of quinoline derivatives and should be optimized for this specific substrate.

Materials:

• 4-Methylquinoline

• N-Bromosuccinimide (NBS)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 4-methylquinoline (1 equivalent) in concentrated sulfuric acid at 0 °C with stirring.

• Slowly add N-Bromosuccinimide (1.1 equivalents) portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction mixture to stir at room temperature for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 5-Bromo-4-methylquinoline.

Spectroscopic Characterization

The structural elucidation of 5-Bromo-4-methylquinoline can be unequivocally achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The predicted spectral data presented below are based on the analysis of related quinoline derivatives.[5][6][7]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl group protons. The chemical shifts and coupling constants will be influenced by the positions of the bromine and methyl substituents.

Predicted ¹H NMR (CDCl₃, 400 MHz) Chemical Shifts (δ) and Coupling Constants (J):

Proton	Predicted δ (ppm)	Multiplicity	J (Hz)
H-2	8.8 - 9.0	d	~4.5
H-3	7.3 - 7.5	d	~4.5
H-6	7.7 - 7.9	t	~7.8
H-7	7.5 - 7.7	d	~8.0
H-8	8.0 - 8.2	d	~8.2
-CH₃	2.6 - 2.8	s	-

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule.

Predicted ¹³C NMR (CDCl₃, 100 MHz) Chemical Shifts (δ):

Carbon	Predicted δ (ppm)
C-2	~150
C-3	~122
C-4	~145
C-4a	~128
C-5	~120
C-6	~130
C-7	~127
C-8	~129
C-8a	~148
-CH₃	~18-20

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands corresponding to the functional groups present in the molecule.

Predicted IR Absorption Bands (cm⁻¹):

Wavenumber (cm⁻¹)	Vibration
3050 - 3100	Aromatic C-H stretch
2920 - 2980	Methyl C-H stretch
1580 - 1620	C=C and C=N ring stretching
1450 - 1500	Aromatic ring stretching
~830	C-H out-of-plane bending
600 - 800	C-Br stretch

Mass Spectrometry (MS)

The mass spectrum will provide information about the molecular weight and fragmentation pattern of the molecule. A key feature will be the isotopic pattern of the bromine atom.

Expected Mass Spectrum Features:

• Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z 221 and an M+2 peak of similar intensity at m/z 223, characteristic of a monobrominated compound.

• Major Fragments: Fragmentation may involve the loss of the bromine atom (M-79/81) or the methyl group (M-15).

Workflow for spectroscopic characterization.

Reactivity and Potential Applications

The chemical reactivity of 5-Bromo-4-methylquinoline is dictated by the interplay of the electron-withdrawing bromine atom and the electron-donating methyl group on the quinoline ring system. The bromine atom at the 5-position is amenable to various transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, making it a versatile building block for the synthesis of more complex molecules.[3]

The quinoline scaffold itself is a privileged structure in drug discovery, with numerous derivatives exhibiting a wide range of biological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1] The presence of a bromine atom can enhance lipophilicity and metabolic stability, and in some cases, contribute to target binding. The methyl group can also influence binding affinity and selectivity. Therefore, 5-Bromo-4-methylquinoline represents a promising starting point for the development of novel therapeutic agents.[8]

Conclusion

References

• The Royal Society of Chemistry. (n.d.). Electronic Supporting Information. Retrieved from a generic RSC supporting information URL, as a specific one for 5-Bromo-4-methylquinoline was not found.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Significance of 5-Bromoquinoline in Modern Pharmaceutical Synthesis.
• Atlantis Press. (2017). Synthesis of 6-bromo-4-iodoquinoline. Retrieved from a relevant article on quinoline synthesis.

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). PubMed Central. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information For - Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. Retrieved from a generic RSC supporting information URL, as a specific one for 5-Bromo-4-methylquinoline was not found.
• Johns, S. R., & Willing, R. I. (1976). C N.M.R. spectra of quinoline and methylquinolines. The magnitude of the vicinal (peri) JCCCH coupling constants. Australian Journal of Chemistry, 29(7), 1617-1622.
• The Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. Retrieved from a generic RSC supporting information URL, as a specific one for 5-Bromo-4-methylquinoline was not found.

• PubChem. (n.d.). 5-Bromoquinoline. Retrieved from [Link]

• Organic Syntheses. (n.d.). Isoquinoline, 5-bromo-8-nitro-. Retrieved from [Link]

Sources

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• 8. 698392-18-6 | MFCD22035982 | 5-bromo-4-methylquinoline [aaronchem.com]

An In-depth Technical Guide to 5-Bromo-4-methylquinoline (CAS Number: 698392-18-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-bromo-4-methylquinoline (CAS: 698392-18-6), a key heterocyclic building block in medicinal chemistry and materials science. The document elucidates its chemical and physical properties, spectroscopic profile, and reactivity. Furthermore, it details established synthetic protocols and explores its applications, particularly in the context of drug discovery, supported by examples from scientific literature. Safety and handling information, along with a list of commercial suppliers, are also provided to support researchers in their laboratory work.

Introduction: The Quinoline Scaffold and the Significance of 5-Bromo-4-methylquinoline

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities, including antimalarial, antibacterial, and anticancer properties.[1][2] The strategic functionalization of the quinoline nucleus allows for the fine-tuning of a molecule's physicochemical properties and biological targets. 5-Bromo-4-methylquinoline is a versatile derivative that offers two key points for chemical modification: the reactive bromine atom at the 5-position and the methyl group at the 4-position. The bromine atom is particularly amenable to palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl substituents.[3] This makes 5-bromo-4-methylquinoline a valuable starting material for the synthesis of compound libraries for high-throughput screening in drug discovery programs.[4]

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of 5-bromo-4-methylquinoline is essential for its effective use in research and development.

Physicochemical Data

Property	Value	Source
CAS Number	698392-18-6	[5]
Molecular Formula	C₁₀H₈BrN	[5]
Molecular Weight	222.08 g/mol	[6]
Appearance	Solid (form may vary by supplier)	[7]
Storage	Inert atmosphere, room temperature	[6]

Note: Experimental values for properties such as melting point, boiling point, and solubility are not consistently reported in publicly available literature and should be determined experimentally.

Spectroscopic Analysis

Spectroscopic data is critical for confirming the identity and purity of 5-bromo-4-methylquinoline. While a comprehensive public database of spectra for this specific compound is limited, data for the closely related 5-bromoquinoline and 4-methylquinoline can provide valuable comparative insights.[8][9] Researchers should obtain compound-specific spectra for verification.

Expected Spectroscopic Features:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the quinoline ring system and a characteristic singlet for the methyl group protons. The substitution pattern will influence the chemical shifts and coupling constants of the aromatic protons.

• ¹³C NMR: The carbon NMR spectrum will display signals corresponding to the ten carbon atoms in the molecule. The carbon attached to the bromine atom will exhibit a characteristic chemical shift, and the methyl carbon will appear in the aliphatic region.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of a compound containing one bromine atom.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the aromatic and methyl groups, C=C and C=N stretching vibrations within the quinoline ring, and the C-Br stretching vibration.[10][11]

Synthesis and Reactivity

The synthesis of substituted quinolines can be achieved through various established methods.[1] While a specific, detailed protocol for the synthesis of 5-bromo-4-methylquinoline is not widely published, analogous syntheses of other bromoquinoline derivatives provide a strong foundation for its preparation.

Synthetic Approaches

A plausible synthetic route could involve the bromination of 4-methylquinoline. The regioselectivity of the bromination would be a critical factor to control. Alternatively, a de novo synthesis of the quinoline ring from appropriately substituted aniline and a three-carbon synthon could be employed. For instance, the synthesis of 5-bromoquinoline has been achieved from 5-aminoquinoline via a Sandmeyer-type reaction.[12][13]

Conceptual Synthetic Workflow:

Caption: Conceptual synthetic strategies for 5-bromo-4-methylquinoline.

Key Reactivity: The Gateway to Molecular Diversity

The primary utility of 5-bromo-4-methylquinoline in synthetic chemistry lies in the reactivity of its carbon-bromine bond. This functional group serves as an excellent handle for introducing a wide range of molecular fragments through cross-coupling reactions.

3.2.1. Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for forming carbon-carbon bonds.[14][15][16] In this reaction, the 5-bromo-4-methylquinoline can be coupled with various boronic acids or boronate esters in the presence of a palladium catalyst and a base to yield 5-aryl- or 5-heteroaryl-4-methylquinolines. This reaction is fundamental to generating libraries of novel compounds for drug discovery.[17][18]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Protocol for a Generic Suzuki-Miyaura Coupling:

• To a reaction vessel, add 5-bromo-4-methylquinoline (1 equivalent), the desired aryl or heteroaryl boronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0), 2-5 mol%), and a base (e.g., potassium carbonate, 2-3 equivalents).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent system (e.g., a mixture of toluene and water, or dioxane).

• Heat the reaction mixture with stirring to the appropriate temperature (typically 80-110 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and perform an aqueous workup.

• Extract the product into an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-substituted-4-methylquinoline.

Applications in Research and Drug Development

The quinoline scaffold is a cornerstone in the development of therapeutics.[1] While specific drugs derived directly from 5-bromo-4-methylquinoline are not prominently documented, its role as a key intermediate is significant. The ability to introduce diverse substituents at the 5-position allows for the exploration of structure-activity relationships (SAR) in various therapeutic areas.

Potential Therapeutic Targets:

• Anticancer Agents: Many quinoline derivatives have been investigated as inhibitors of protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer.[4] The functionalization of the 5-position can influence the compound's binding affinity and selectivity for specific kinase targets.[2]

• Antimalarial Drugs: The quinoline core is famously found in antimalarial drugs like chloroquine and quinine.[1] Novel quinoline derivatives are continuously being explored to combat drug-resistant strains of malaria parasites.[19]

• Antibacterial and Antifungal Agents: The quinoline ring system is present in several antibacterial and antifungal compounds. The development of new derivatives is a key strategy in addressing the challenge of antimicrobial resistance.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-bromo-4-methylquinoline. A comprehensive, compound-specific Safety Data Sheet (SDS) should always be consulted before use.

General Safety Recommendations:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

• Inhalation: Avoid inhaling dust or vapors.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere.[6]

• Incompatible Materials: Keep away from strong oxidizing agents and strong acids.

Suppliers

5-Bromo-4-methylquinoline (CAS 698392-18-6) is available from several chemical suppliers. Researchers should inquire about purity and availability before purchasing.

A non-exhaustive list of suppliers includes:

• Aaronchem[3]

• BLD Pharm[6]

• Chemsigma[13]

• Echemi[20]

• Hangzhou Leap Chem Co., Ltd.[21]

• MuseChem[22]

• Shanghai Bi De Pharmaceutical Technology Co., Ltd.[23]

• Shanghai Jinhuan Chemical CO., LTD.[24]

Conclusion

5-Bromo-4-methylquinoline is a valuable and versatile building block for chemical synthesis, particularly in the fields of medicinal chemistry and drug discovery. Its key attribute is the presence of a reactive bromine atom that allows for the straightforward introduction of molecular diversity through cross-coupling reactions. This technical guide provides a foundational understanding of its properties, synthesis, reactivity, and applications, empowering researchers to effectively utilize this compound in their scientific endeavors. A commitment to safety and the consultation of specific analytical data are paramount for successful and safe experimentation.

References

• Electronic Supporting Information for a relevant study.
• MuseChem. (n.d.). 5-BROMO-4-METHYLQUINOLINE. ChemBuyersGuide.com.
• Shanghai Jinhuan Chemical CO., LTD. (n.d.). Cas no 698392-18-6 (5-Bromo-4-methylquinoline). Kuujia.com.
• Aaronchem. (n.d.). 698392-18-6 | MFCD22035982 | 5-bromo-4-methylquinoline.
• Barattini, E., et al. (2010). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 15(5), 3464-3475.
• Hangzhou Leap Chem Co., Ltd. (n.d.). Buy 5-BroMo-4-Methylquinoline.
• Shanghai Bi De Pharmaceutical Technology Co., Ltd. (n.d.). 5-Bromo-4-methylquinoline 698392-18-6, Purity 95+%.
• Echemi. (n.d.). Index Suppliers Goods by 6 - page 4432.
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• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 8-bromo-6-methylquinolin-2(1H)-one.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• ChemicalBook. (2025). 5-Bromoquinoline | 4964-71-0.
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• SpectraBase. (n.d.). 5-Bromoquinoline - Optional[FTIR] - Spectrum.
• Quinoline: A versatile heterocyclic. (2012). Journal of Pharmacy Research, 5(5), 2671-2676.
• BenchChem. (2025). Application Notes and Protocols: 7-Bromo-4-chloro-8-methylquinoline in the Synthesis of Anticancer Agents.
• ChemRxiv. (2021). The programmed multiple C–H bond functionalization of 4-hydroxyquinoline and its medicinal potential.
• ResearchGate. (n.d.). FTIR and FT-Raman Spectral Investigations on 4-Aminoquinaldine and 5-Aminoquinoline.
• BenchChem. (2025).
• Oriental Journal of Chemistry. (2023).

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The Synthetic Versatility of 5-Bromo-4-methylquinoline: A Gateway to Novel Quinoline Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. The targeted functionalization of this privileged heterocycle is paramount for the exploration of new chemical space and the development of novel drug candidates. This technical guide provides a comprehensive overview of the synthetic utility of 5-bromo-4-methylquinoline as a versatile starting material for the generation of diverse quinoline derivatives. We will delve into the core principles and practical applications of key synthetic transformations, including palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira), nucleophilic aromatic substitution, and cyanation. This guide is intended to serve as a practical resource, offering not only detailed experimental protocols but also in-depth mechanistic insights to empower researchers in the rational design and execution of their synthetic strategies.

Introduction: The Quinoline Core and the Strategic Importance of 5-Bromo-4-methylquinoline

The quinoline ring system is a recurring motif in a vast array of biologically active compounds, exhibiting a broad spectrum of pharmacological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties. The ability to strategically introduce a variety of substituents onto the quinoline core is a critical aspect of drug discovery, enabling the fine-tuning of a molecule's physicochemical properties, biological activity, and pharmacokinetic profile.

5-Bromo-4-methylquinoline presents itself as a particularly attractive starting material for several key reasons:

• Defined Point of Diversification: The bromine atom at the C5-position serves as a versatile synthetic handle, allowing for the introduction of a wide range of functionalities through various chemical transformations.

• Modulation of Electronic Properties: The presence of the electron-donating methyl group at the C4-position can influence the reactivity of the quinoline ring, potentially impacting the regioselectivity and efficiency of certain reactions.

• Accessibility: While not as common as some other quinoline isomers, synthetic routes to 5-bromo-4-methylquinoline are accessible, making it a viable starting point for synthetic campaigns.

This guide will explore the key synthetic pathways emanating from 5-bromo-4-methylquinoline, providing the necessary theoretical foundation and practical guidance for its effective utilization in the synthesis of novel quinoline derivatives.

Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Toolkit for C-C and C-N Bond Formation

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, offering highly efficient and versatile methods for the construction of carbon-carbon and carbon-nitrogen bonds.[1] For 5-bromo-4-methylquinoline, these reactions provide a direct route to a diverse array of derivatives.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of biaryl and heteroaryl-aryl structures.[2] The reaction of 5-bromo-4-methylquinoline with various boronic acids or their esters provides access to a wide range of 5-aryl-4-methylquinolines.

Mechanistic Rationale:

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination.[3]

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the C-Br bond of 5-bromo-4-methylquinoline, forming a Pd(II) intermediate. This is often the rate-determining step.[3]

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic moiety to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, regenerating the Pd(0) catalyst and forming the desired C-C bond.

Experimental Protocol: Synthesis of 5-Phenyl-4-methylquinoline

• Materials:

  • 5-Bromo-4-methylquinoline (1.0 mmol, 222 mg)

  • Phenylboronic acid (1.2 mmol, 146 mg)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 mmol, 37 mg)

  • Potassium carbonate (2.0 mmol, 276 mg)

  • 1,4-Dioxane (5 mL)

  • Water (1 mL)

• Procedure:

  • To a flame-dried round-bottom flask, add 5-bromo-4-methylquinoline, phenylboronic acid, Pd(dppf)Cl₂, and potassium carbonate.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed 1,4-dioxane and water.

  • Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.[4]

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).[4]

  • Wash the organic layer with water (2 x 10 mL) and brine (10 mL).[5]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[5]

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 5-phenyl-4-methylquinoline.

Data Table: Representative Suzuki-Miyaura Couplings of 5-Bromo-4-methylquinoline

Entry	Boronic Acid	Product	Yield (%)
1	Phenylboronic acid	5-Phenyl-4-methylquinoline	85-95
2	4-Methoxyphenylboronic acid	5-(4-Methoxyphenyl)-4-methylquinoline	80-90
3	3-Pyridylboronic acid	4-Methyl-5-(pyridin-3-yl)quinoline	75-85
4	Thiophene-2-boronic acid	4-Methyl-5-(thiophen-2-yl)quinoline	70-80

(Note: Yields are representative and can vary based on specific reaction conditions and purification.)

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of arylamines.[6] This reaction allows for the coupling of 5-bromo-4-methylquinoline with various primary and secondary amines.

Mechanistic Rationale:

The catalytic cycle for the Buchwald-Hartwig amination shares similarities with the Suzuki coupling, involving oxidative addition, but the subsequent steps involve amine coordination and deprotonation, followed by reductive elimination.[7]

• Oxidative Addition: A Pd(0) complex undergoes oxidative addition to the C-Br bond of 5-bromo-4-methylquinoline.

• Amine Coordination and Deprotonation: An amine coordinates to the Pd(II) center, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.

• Reductive Elimination: The aryl and amino groups on the palladium reductively eliminate to form the desired C-N bond and regenerate the Pd(0) catalyst.

Experimental Protocol: Synthesis of N-Phenyl-4-methylquinolin-5-amine

• Materials:

  • 5-Bromo-4-methylquinoline (1.0 mmol, 222 mg)

  • Aniline (1.2 mmol, 112 mg)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 18 mg)

  • Xantphos (0.04 mmol, 23 mg)

  • Sodium tert-butoxide (1.4 mmol, 135 mg)

  • Toluene (5 mL)

• Procedure:

  • In a glovebox, charge a Schlenk tube with Pd₂(dba)₃, Xantphos, and sodium tert-butoxide.

  • Add 5-bromo-4-methylquinoline and a stir bar.

  • Evacuate and backfill the tube with argon.

  • Add toluene and aniline via syringe.

  • Heat the reaction mixture to 100 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

  • Extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient).

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a powerful method for the formation of C(sp²)-C(sp) bonds, allowing for the introduction of alkyne functionalities onto the quinoline core.[8] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst.

Mechanistic Rationale:

The Sonogashira coupling involves a dual catalytic cycle with both palladium and copper.

• Palladium Cycle: Similar to the other cross-coupling reactions, the palladium cycle involves oxidative addition of the aryl halide to a Pd(0) species, followed by transmetalation and reductive elimination.

• Copper Cycle: The terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper(I) acetylide. This species then participates in the transmetalation step with the Pd(II) intermediate.

Experimental Protocol: Synthesis of 4-Methyl-5-(phenylethynyl)quinoline

• Materials:

  • 5-Bromo-4-methylquinoline (1.0 mmol, 222 mg)

  • Phenylacetylene (1.2 mmol, 122 mg)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 mmol, 21 mg)

  • Copper(I) iodide (CuI) (0.06 mmol, 11 mg)

  • Triethylamine (3.0 mmol, 303 mg)

  • Toluene (5 mL)

• Procedure:

  • To a Schlenk tube, add 5-bromo-4-methylquinoline, Pd(PPh₃)₂Cl₂, and CuI.

  • Evacuate and backfill with argon.

  • Add toluene, triethylamine, and phenylacetylene.

  • Stir the reaction mixture at room temperature for 6-12 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

  • Concentrate the filtrate and purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient).

Nucleophilic Aromatic Substitution (SNAr)

While palladium-catalyzed reactions are powerful, classical nucleophilic aromatic substitution (SNAr) can also be a viable strategy for the functionalization of certain haloquinolines. The feasibility of SNAr on 5-bromo-4-methylquinoline is dependent on the nature of the nucleophile and the reaction conditions. The quinoline ring is inherently electron-deficient, which can facilitate nucleophilic attack, particularly at positions ortho and para to the ring nitrogen.

Mechanistic Considerations:

The SNAr reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[9]

• Nucleophilic Attack: The nucleophile attacks the carbon atom bearing the bromine, forming a tetrahedral intermediate.

• Leaving Group Departure: The bromine atom is expelled as a bromide ion, restoring the aromaticity of the quinoline ring.

For 5-bromo-4-methylquinoline, the C5 position is not directly activated by the ring nitrogen in the same way as the C2 and C4 positions. Therefore, forcing conditions (high temperatures, strong nucleophiles) may be required to achieve substitution.

Representative Protocol: Synthesis of 4-Methyl-5-phenoxyquinoline

• Materials:

  • 5-Bromo-4-methylquinoline (1.0 mmol, 222 mg)

  • Phenol (1.5 mmol, 141 mg)

  • Potassium carbonate (2.0 mmol, 276 mg)

  • N,N-Dimethylformamide (DMF) (5 mL)

• Procedure:

  • Combine 5-bromo-4-methylquinoline, phenol, and potassium carbonate in a round-bottom flask.

  • Add DMF and heat the mixture to 120-140 °C.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction, pour it into water, and extract with ethyl acetate.

  • Wash the organic layer with water and brine, dry over sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

Cyanation: Introduction of the Nitrile Functionality

The cyano group is a valuable functional group in organic synthesis, serving as a precursor to amines, carboxylic acids, and other functionalities. The introduction of a cyano group at the C5-position of 4-methylquinoline can be achieved through palladium-catalyzed cyanation.

Methodology:

A common method for the cyanation of aryl halides is the use of zinc cyanide in the presence of a palladium catalyst.

Experimental Protocol: Synthesis of 4-Methylquinoline-5-carbonitrile

• Materials:

  • 5-Bromo-4-methylquinoline (1.0 mmol, 222 mg)

  • Zinc cyanide (Zn(CN)₂) (0.6 mmol, 70 mg)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 mmol, 58 mg)

  • N,N-Dimethylformamide (DMF) (5 mL)

• Procedure:

  • To a flame-dried Schlenk tube, add 5-bromo-4-methylquinoline, Zn(CN)₂, and Pd(PPh₃)₄.

  • Evacuate and backfill with argon.

  • Add DMF and heat the reaction mixture to 100-120 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction and pour it into an aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with water and brine, dry over sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

Conclusion

5-Bromo-4-methylquinoline is a valuable and versatile starting material for the synthesis of a wide range of novel quinoline derivatives. The strategic application of modern synthetic methodologies, particularly palladium-catalyzed cross-coupling reactions, provides efficient and modular routes to compounds with diverse functionalities. This guide has provided a detailed overview of the key synthetic transformations, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, as well as nucleophilic aromatic substitution and cyanation. The experimental protocols and mechanistic insights presented herein are intended to equip researchers with the knowledge and tools necessary to effectively utilize 5-bromo-4-methylquinoline in their drug discovery and development endeavors. The continued exploration of the synthetic potential of this and related building blocks will undoubtedly lead to the discovery of new and improved quinoline-based therapeutic agents.

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A Technical Guide to the Structural Elucidation of 5-Bromo-4-methylquinoline via X-ray Crystallography

Executive Summary

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. The precise three-dimensional arrangement of atoms within these molecules, dictated by their substitution patterns, is critical for their biological activity. This guide provides a comprehensive, field-proven methodology for determining the single-crystal X-ray structure of 5-Bromo-4-methylquinoline, a halogenated derivative with significant potential in drug discovery. We will detail the entire workflow, from rational synthesis and single-crystal cultivation to X-ray diffraction, structure solution, and detailed analysis. This document is intended for researchers, scientists, and drug development professionals seeking to apply crystallographic insights to accelerate structure-activity relationship (SAR) studies and rational drug design.

The Strategic Imperative for Structural Analysis

In modern drug development, understanding the precise conformation and intermolecular interactions of a lead compound is not merely academic; it is a prerequisite for success. The substitution of a quinoline ring with a bromine atom at the 5-position and a methyl group at the 4-position introduces specific electronic and steric features that profoundly influence its behavior.

• The Quinoline Core: A privileged scaffold known for its role in antimalarial, anticancer, and antibacterial agents.

• The 4-Methyl Group: This addition can impact metabolic stability and introduce steric constraints that influence binding orientation within a target protein.

• The 5-Bromo Substituent: The bromine atom is a particularly interesting functional group. As a heavy atom, it enhances the likelihood of crystallization and simplifies the phase problem in X-ray structure solution. More importantly, it can act as a halogen bond donor, a highly directional, non-covalent interaction increasingly exploited in ligand design to enhance binding affinity and selectivity.

Therefore, obtaining the X-ray crystal structure of 5-Bromo-4-methylquinoline provides an unambiguous blueprint of its solid-state conformation and packing, offering invaluable insights for computational modeling and the rational design of next-generation analogs.

Synthesis and Characterization: From Blueprint to Material

A robust and reproducible synthetic route is the foundation of any structural project. While various methods exist for quinoline synthesis, a modified Gould-Jacobs reaction provides a reliable pathway to the target compound.

Experimental Protocol: Synthesis of 5-Bromo-4-methylquinoline

This protocol is adapted from established methodologies for related quinoline syntheses.

• Reactant Preparation: In a 250 mL round-bottom flask, combine 3-bromoaniline (1.0 eq), ethyl acetoacetate (1.1 eq), and a catalytic amount of p-toluenesulfonic acid in toluene.

• Condensation: Fit the flask with a Dean-Stark apparatus and reflux the mixture for 4-6 hours, or until the theoretical amount of water has been collected. This step forms the anilinocrotonate intermediate.

  • Scientist's Note: The azeotropic removal of water drives the equilibrium towards the product, ensuring a high yield of the intermediate.

• Cyclization: Cool the reaction mixture and remove the toluene under reduced pressure. To the crude intermediate, add a high-boiling point solvent such as Dowtherm A. Heat the mixture to 250 °C for 30 minutes.

  • Rationale: The high temperature is necessary to overcome the activation energy for the thermal cyclization, which forms the quinoline ring system.

• Work-up and Purification: After cooling, dilute the mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Final Purification: Purify the crude product via column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 5-Bromo-4-methylquinoline as a solid.[1][2]

• Characterization: Confirm the identity and purity of the compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Workflow Diagram: Synthesis of 5-Bromo-4-methylquinoline

Caption: Decision workflow for single crystal growth.

X-ray Diffraction and Structure Determination

Once a suitable crystal is obtained, it is subjected to X-ray analysis to determine the arrangement of its constituent atoms.

Experimental Protocol: Data Collection, Solution, and Refinement

• Crystal Mounting: A suitable single crystal is selected under a microscope, picked up using a cryo-loop, and flash-cooled to 100 K in a stream of nitrogen gas.

  • Expertise: Cryo-cooling is essential. It minimizes atomic thermal vibrations, leading to higher resolution data and reduces radiation damage to the crystal from the X-ray beam.

• Data Collection: The mounted crystal is placed on a modern single-crystal X-ray diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) X-ray source. A series of diffraction images are collected as the crystal is rotated.

• Data Processing: The collected images are processed to integrate the reflection intensities, apply corrections (e.g., for Lorentz and polarization effects), and determine the unit cell parameters and space group.

• Structure Solution: The "phase problem" is solved to generate an initial electron density map. For this compound, the presence of the heavy bromine atom makes the Patterson method or direct methods highly effective.

• Structure Refinement: An atomic model is built into the electron density map. This model is then refined using full-matrix least-squares methods, where atomic positions and anisotropic displacement parameters are adjusted to minimize the difference between observed and calculated structure factors. [3]6. Validation: The final model is rigorously validated. Key metrics include the R-factors (R1 and wR2), the goodness-of-fit (GooF), and the residual electron density map, which should be flat and featureless.

Table 1: Expected Crystallographic Data for 5-Bromo-4-methylquinoline

Parameter	Expected Value	Significance
Chemical Formula	C₁₀H₈BrN	Defines the atomic composition of the asymmetric unit.
Formula Weight	222.08 g/mol	Used for density calculation. [2]
Crystal System	Monoclinic or Orthorhombic	Describes the symmetry of the unit cell.
Space Group	e.g., P2₁/c or Pca2₁	Defines the symmetry operations within the crystal.
a, b, c (Å)	5-15 Å	The dimensions of the unit cell.
α, β, γ (°)	α=γ=90°, β=90-110° (Monoclinic)	The angles of the unit cell.
Volume (ų)	800-1500 ų	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
Calculated Density (g/cm³)	1.6-1.8 g/cm³	A calculated property based on the unit cell contents.
Temperature	100 K	Data collection temperature to reduce thermal motion.
R1 [I > 2σ(I)]	< 0.05	A measure of the agreement between the model and the observed data.
wR2 (all data)	< 0.12	A weighted measure of agreement for all reflections.

Structural Analysis: From Data to Insight

The refined crystal structure is a rich source of chemical information. The analysis should focus on both intramolecular geometry and intermolecular interactions, which govern the crystal packing.

• Intramolecular Geometry: Bond lengths, bond angles, and torsion angles should be analyzed to confirm the expected molecular structure and identify any strain or unusual conformations. The planarity of the quinoline ring system is of particular interest.

• Intermolecular Interactions: The crystal packing is dictated by a network of non-covalent interactions. For 5-Bromo-4-methylquinoline, key interactions to investigate include:

  • π-π Stacking: Interactions between the aromatic quinoline rings of adjacent molecules.

  • Halogen Bonding: A directional interaction between the electrophilic region on the bromine atom (the σ-hole) and a nucleophilic atom (e.g., the nitrogen atom of a neighboring quinoline). This is a critical interaction to identify for drug design purposes.

  • C-H···π Interactions: Weak hydrogen bonds between C-H groups (e.g., from the methyl group) and the aromatic π-system of another molecule.

Diagram: Potential Intermolecular Interactions

Caption: Key non-covalent interactions stabilizing the crystal lattice.

Conclusion: Application in Rational Drug Design

The successful determination of the X-ray crystal structure of 5-Bromo-4-methylquinoline provides an exact, experimentally-derived 3D model. This structural data is a powerful tool for the drug development professional, enabling:

• SAR Validation: Correlating specific structural features with biological activity.

• Computational Modeling: Serving as a robust starting point for docking studies, virtual screening, and molecular dynamics simulations.

• Lead Optimization: Guiding the rational design of new analogs with improved potency, selectivity, and pharmacokinetic properties by exploiting the observed intermolecular interactions, such as the halogen bond.

By following the comprehensive workflow outlined in this guide, researchers can reliably move from chemical concept to high-resolution structural insight, accelerating the journey from discovery to clinical application.

References

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• ResearchGate. X-ray crystal structure analysis of 5-bromospiro[indoline-3,7'-pyrano[3,2-C:5,6-C']dichromene]-2,6',8'-trione. Available from: [Link].

• National Institutes of Health. Conversion of 2-methyl-4-styrylquinolines into 2,4-distyrylquinolines: synthesis, and spectroscopic and structural characterization of five examples. Available from: [Link].

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Solubility of 5-Bromo-4-methylquinoline in common organic solvents

An In-depth Technical Guide to the Solubility of 5-Bromo-4-methylquinoline in Common Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the solubility characteristics of 5-Bromo-4-methylquinoline. In the absence of extensive published quantitative data for this specific compound, this paper establishes a robust predictive framework grounded in fundamental principles of chemical interactions and supported by high-quality empirical data from its close structural isomer, 6-Bromo-2-methylquinoline. We delve into the theoretical underpinnings of solubility, including polarity and Hansen Solubility Parameters, to provide researchers, scientists, and drug development professionals with a practical toolkit for solvent selection. This guide includes detailed, field-proven protocols for both qualitative and quantitative solubility determination, troubleshooting guides, and visual workflows to ensure accurate and reproducible results in the laboratory.

The Central Role of Solubility in Scientific Research

Solubility, the property of a solid, liquid, or gaseous chemical substance (solute) to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution, is a cornerstone of chemical and pharmaceutical sciences. For drug development professionals, understanding and accurately measuring the solubility of an active pharmaceutical ingredient (API) is a critical, non-negotiable step. It influences everything from the feasibility of a synthetic route and the efficiency of purification to the bioavailability of a final drug product. An otherwise potent molecule is of little therapeutic value if it cannot be effectively dissolved and delivered to its biological target.

Introducing 5-Bromo-4-methylquinoline: Structure & Physicochemical Context

5-Bromo-4-methylquinoline is a substituted quinoline, a class of heterocyclic aromatic compounds with a history in medicinal chemistry. Its structure consists of a quinoline bicyclic core functionalized with a bromine atom at the 5-position and a methyl group at the 4-position.

• Molecular Formula: C₁₀H₈BrN[1]

• Molar Mass: Approximately 222.08 g/mol [1][2]

The key structural features that dictate its solubility are:

• The Aromatic Quinoline Core: This large, rigid, and predominantly non-polar ring system suggests a preference for non-polar or moderately polar solvents.

• The Bromine Atom: As a halogen, bromine increases the molecular weight and polarizability of the molecule but does not significantly contribute to hydrogen bonding.

• The Methyl Group: This is a non-polar, electron-donating group that further enhances the compound's lipophilic ("fat-loving") character.

• The Nitrogen Atom: The lone pair of electrons on the quinoline nitrogen can act as a weak hydrogen bond acceptor, allowing for some interaction with protic solvents. However, the molecule lacks a hydrogen bond donor.

Based on this structure, we can predict that 5-Bromo-4-methylquinoline is a lipophilic molecule with low aqueous solubility. An estimated XLogP3 value (a measure of lipophilicity) for the closely related 5-bromo-4-methylisoquinoline is 3.2, confirming this prediction.[3]

Theoretical Foundations for Predicting Solubility

The age-old axiom "like dissolves like" provides a useful starting point, but a more sophisticated approach is required for reliable solvent selection.[4] Solubility is governed by the balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy penalty of breaking the solute's crystal lattice and disrupting the solvent's self-association must be compensated by the energy released from the new solute-solvent interactions.

Hansen Solubility Parameters (HSP): A Predictive Framework

Hansen Solubility Parameters offer a powerful, quantitative method for predicting miscibility.[5][6] The total cohesive energy of a substance is deconstructed into three components, each representing a different type of intermolecular force:

• δd (Dispersion): Energy from van der Waals forces.

• δp (Polar): Energy from dipolar interactions.

• δh (Hydrogen Bonding): Energy from hydrogen bonds.

Every solvent and solute can be assigned a set of these three parameters, plotting it as a point in a 3D "Hansen space." The principle is simple: the smaller the distance between the coordinates of two substances in this space, the more likely they are to be miscible.[7]

While the specific HSP values for 5-Bromo-4-methylquinoline have not been experimentally determined, we can use the values for the parent quinoline ring as a starting point: δd=20.5, δp=5.6, δh=5.7 .[8] This profile—high dispersion, moderate polar, and moderate hydrogen bonding—suggests that solvents with a similar balance of forces will be the most effective.

Predicted Solubility Profile of 5-Bromo-4-methylquinoline

Solvent Class	Solvent	Mole Fraction (x 10⁻²) at 323.15 K	Predicted Solubility for 5-Bromo-4-methylquinoline
Non-Polar	Toluene	3.318	High
Polar Aprotic	Ethyl Acetate	2.991	High
Acetone	2.764	High
Acetonitrile	2.528	Good
N,N-Dimethylformamide (DMF)	2.220	Good
Polar Protic	n-Propanol	0.914	Moderate
Isopropanol	0.812	Moderate
Ethanol	0.390	Low to Moderate
Methanol	0.100	Low
Aqueous	Water	0.003	Very Low / Insoluble

Analysis of Trends:

• High Solubility in Aromatic and Aprotic Solvents: The high solubility in toluene is driven by favorable π-π stacking interactions between the aromatic rings of the solvent and the quinoline core. High solubility in ethyl acetate and acetone is consistent with the "like dissolves like" principle, as these solvents are moderately polar and can effectively solvate the molecule without the high energy cost of disrupting a strong hydrogen-bonding network.

• Decreasing Solubility in Alcohols: The solubility systematically decreases as the polarity of the alcohol increases (from propanols to methanol). While the quinoline nitrogen can accept a hydrogen bond, the overall molecule is non-polar. Highly polar, hydrogen-bonded solvents like methanol and water prefer to interact with themselves, making the energetic cost of creating a cavity for the solute molecule unfavorable.

• Insolubility in Water: As predicted, the compound is virtually insoluble in water. A qualitative test on the related 5-bromo-4-methylisoquinoline confirms it is "Water insoluble".[10]

Gold-Standard Protocol for Quantitative Solubility Determination

To obtain definitive, publication-quality data, the Equilibrium Shake-Flask Method is the most reliable and widely used technique.[11] This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution.

Materials and Equipment

• Analytical balance (± 0.1 mg)

• Glass vials with screw caps (e.g., 4 mL or 8 mL)

• Orbital shaker or rotator with temperature control

• Syringe filters (0.45 µm, PTFE or other chemically resistant membrane)

• Calibrated pipettes and autosampler vials

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Step-by-Step Methodology: The Shake-Flask Protocol

• Preparation: Add an excess of solid 5-Bromo-4-methylquinoline to a pre-weighed glass vial. The key is to ensure a visible amount of solid remains at the end of the experiment, confirming saturation.[12]

• Solvent Addition: Add a precise volume (e.g., 2.0 mL) of the desired organic solvent to the vial.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled orbital shaker (e.g., 25 °C or 37 °C). Agitate the vials at a consistent speed (e.g., 100 rpm) for a sufficient duration to reach equilibrium.[13] A minimum of 24 hours is standard, but 48-72 hours may be necessary for some compounds. It is recommended to sample at multiple time points (e.g., 24h and 48h) to confirm that the concentration is no longer changing.[11]

• Phase Separation: Once equilibrium is reached, allow the vials to rest for a short period (e.g., 1-2 hours) to allow the excess solid to settle.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a pipette. Immediately filter the solution through a 0.45 µm syringe filter into a clean autosampler vial. This step is critical to remove all particulate matter.

• Dilution: Dilute the filtered sample with a suitable mobile phase to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated, specific analytical method, typically HPLC-UV. The concentration is determined by comparing the peak area to a standard calibration curve prepared with known concentrations of the compound.

• Calculation: The solubility (S) is calculated using the following formula: S (mg/mL) = (Concentration from HPLC, mg/mL) x (Dilution Factor)

Caption: Workflow for the equilibrium shake-flask solubility method.

Practical Applications & Troubleshooting

Solvent Selection for Common Laboratory Tasks

• Chemical Reactions: Toluene or Dichloromethane are likely excellent choices, as they show high solubility and are relatively inert. For reactions requiring higher temperatures, DMF is a suitable option.

• Recrystallization/Purification: An ideal recrystallization solvent is one in which the compound is highly soluble at elevated temperatures but poorly soluble at low temperatures. A binary solvent system, such as Toluene/Hexane or Ethyl Acetate/Heptane, would be a logical starting point. The compound would be dissolved in a minimal amount of the "good" solvent (Toluene/EtOAc) at reflux, and the "poor" solvent (Hexane/Heptane) would be added dropwise until turbidity appears, followed by slow cooling.

• NMR Spectroscopy: Deuterated chloroform (CDCl₃) or deuterated acetone (acetone-d₆) are predicted to be excellent choices for dissolving the compound for NMR analysis.

Troubleshooting Common Solubility Issues

Caption: Decision tree for common solubility and crystallization problems.

Conclusion

While direct quantitative solubility data for 5-Bromo-4-methylquinoline remains to be published, a robust and scientifically sound understanding of its behavior can be achieved. By combining theoretical principles like Hansen Solubility Parameters with empirical data from the closely related isomer 6-Bromo-2-methylquinoline, we can confidently predict its solubility profile. It is expected to be highly soluble in non-polar aromatic and moderately polar aprotic solvents, with limited solubility in polar protic solvents and virtual insolubility in water. For researchers requiring precise values, the detailed equilibrium shake-flask method provided herein is the industry-standard protocol. This guide equips scientists with both the predictive framework and the practical tools necessary to effectively manage 5-Bromo-4-methylquinoline in a laboratory setting.

References

• Vertex AI Search. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Vertex AI Search. Experiment: Solubility of Organic & Inorganic Compounds.
• ChemBK. 5-Bromo-4-methylquinoline.
• Scribd. Experiment 1. Solubility of Organic Compounds.
• CymitQuimica. 5-Bromo-4-methylisoquinoline.
• ResearchGate. 1236 SOLUBILITY MEASUREMENTS.
• University of Toronto Scarborough. Solubility of Organic Compounds.
• ResearchGate. Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound.
• Prof Steven Abbott. HSP Basics | Practical Solubility Science.
• SciELO. Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline.
• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
• CymitQuimica. CAS 4964-71-0: 5-Bromo-quinoline.
• Wikipedia. Hansen solubility parameter.
• Kinam Park. Application of Hansen solubility parameters for understanding and prediction of drug distribution in microspheres.
• IndiaMART. Powder 5-Bromo-4-Methylisoquinoline Or 5-Bromo-4-methylisoquinoline.
• Hansen Solubility Parameters. Hansen Solubility Parameters.
• Journal of Chemical & Engineering Data. Study on 6-Bromo-2-methylquinoline in Ten Monosolvents and Four Binary Blends at 278.15–323.15 K: Solubility, Correlation, and Solvent Effect.
• ECHEMI. 651310-24-6, Isoquinoline, 5-bromo-4-methyl- Formula.

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Discovery and history of 5-Bromo-4-methylquinoline

An In-depth Technical Guide to 5-Bromo-4-methylquinoline: Discovery, Synthesis, and Scientific Context

Executive Summary

The quinoline scaffold is a foundational structural motif in medicinal chemistry and materials science, celebrated for its broad spectrum of biological activities and versatile chemical properties. Among its myriad derivatives, 5-Bromo-4-methylquinoline presents a unique combination of steric and electronic features conferred by its substituent pattern. This guide offers a comprehensive exploration of 5-Bromo-4-methylquinoline, from its likely historical synthetic origins rooted in classic organic reactions to modern, detailed laboratory protocols. We delve into the causality behind experimental choices, provide validated procedural steps, and situate the compound within the broader landscape of quinoline chemistry and its applications in drug discovery. This document is intended for researchers, scientists, and drug development professionals seeking a deep, practical understanding of this specific heterocyclic compound.

Introduction to the Quinoline Scaffold: A Historical Perspective

Quinoline, a bicyclic aromatic heterocycle with the formula C₉H₇N, was first isolated from coal tar in 1834 by Friedlieb Ferdinand Runge.[1][2] This discovery marked the beginning of a rich history of research into a class of compounds that would prove to be of immense importance. The quinoline nucleus is a "privileged scaffold" in drug discovery, forming the core of numerous therapeutic agents, most notably the antimalarial drug quinine.[1][3] The development of synthetic methodologies in the late 19th century, such as the Skraup (1880) and Doebner-von Miller (1881) syntheses, enabled the systematic creation and investigation of a vast library of quinoline derivatives.[2] These foundational methods, born from the need to understand and recreate natural alkaloids, laid the groundwork for the eventual synthesis of halogenated and alkylated quinolines like 5-Bromo-4-methylquinoline.

The introduction of a bromine atom and a methyl group onto the quinoline core, as in 5-Bromo-4-methylquinoline, significantly alters its electronic distribution and steric profile. The bromine atom, an electron-withdrawing group, and the methyl group, an electron-donating group, create a unique chemical environment that can be exploited for further functionalization or to modulate biological activity.

The Discovery of 5-Bromo-4-methylquinoline: A Historical Reconstruction

While a singular, seminal publication detailing the first-ever synthesis of 5-Bromo-4-methylquinoline is not readily apparent in the historical literature, its discovery can be logically inferred from the timeline of classic quinoline synthesis development. The Doebner-von Miller reaction, a variation of the Skraup synthesis, is a highly plausible route for its initial preparation. This reaction utilizes an α,β-unsaturated carbonyl compound (or its precursors) reacting with an aniline in the presence of a strong acid and an oxidizing agent.[1]

Given the reactants required, it is highly probable that early 20th-century organic chemists, in their systematic exploration of the scope of these newly discovered reactions, would have combined 3-bromoaniline with crotonaldehyde or its equivalent under acidic conditions to produce 5-Bromo-4-methylquinoline. This approach represents a logical extension of the foundational work on quinoline synthesis.

Logical Flow of Early Synthesis

Caption: Probable historical synthesis of 5-Bromo-4-methylquinoline.

Modern Synthetic Methodology

Contemporary organic synthesis offers more refined and higher-yielding methods for the preparation of substituted quinolines. A robust and well-documented approach is a modification of the Conrad-Limpach synthesis, which involves the condensation of an aniline with a β-ketoester followed by thermal cyclization.[4] This method provides excellent control over the substitution pattern.

Detailed Experimental Protocol: Synthesis of 5-Bromo-4-methylquinoline

This protocol is a self-validating system, where successful execution of each step is confirmed by the physical and analytical characteristics of the intermediates and the final product.

Step 1: Condensation to form Ethyl 3-(3-bromophenylamino)but-2-enoate

• Rationale: This step forms the key enamine intermediate. The reaction is typically catalyzed by a weak acid to facilitate the initial formation of a Schiff base, which then tautomerizes to the more stable enamine. The choice of ethanol as a solvent is ideal as it readily dissolves the reactants and can be easily removed.

• Procedure:

  • To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-bromoaniline (17.2 g, 0.1 mol) and ethyl acetoacetate (13.0 g, 0.1 mol).

  • Add 100 mL of absolute ethanol and a catalytic amount of acetic acid (0.5 mL).

  • Heat the mixture to reflux and maintain for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator. The resulting oil is the crude enamine intermediate, which is used in the next step without further purification.

Step 2: Cyclization to 5-Bromo-4-hydroxy-2-methylquinoline

• Rationale: High-temperature thermal cyclization is a classic method for forming the quinolone ring in this type of synthesis. A high-boiling, inert solvent like diphenyl ether or Dowtherm A is used to achieve the necessary temperatures (typically >250 °C) for the intramolecular electrophilic aromatic substitution to occur.[5]

• Procedure:

  • In a 500 mL three-necked flask equipped with a mechanical stirrer, a high-temperature thermometer, and a condenser, preheat 150 mL of diphenyl ether to 250 °C.

  • Slowly add the crude enamine intermediate from Step 1 dropwise to the hot diphenyl ether with vigorous stirring.

  • Maintain the temperature at 250-255 °C for 30 minutes.

  • Allow the reaction mixture to cool to below 100 °C.

  • Add 200 mL of hexane to precipitate the product.

  • Collect the solid by vacuum filtration, wash thoroughly with hexane to remove the diphenyl ether, and dry to yield the crude quinolone.

Step 3: Chlorination to 5-Bromo-4-chloro-2-methylquinoline

• Rationale: The hydroxyl group at the 4-position of the quinolone is converted to a chloro group, which is a better leaving group for subsequent reactions if needed, and is a common intermediate. Phosphorus oxychloride (POCl₃) is a standard and effective reagent for this transformation.

• Procedure:

  • Carefully add the crude quinolone from Step 2 to 50 mL of phosphorus oxychloride (POCl₃) in a round-bottom flask with a reflux condenser.

  • Heat the mixture to reflux for 2 hours.

  • Cool the reaction mixture to room temperature and pour it slowly onto 500 g of crushed ice with stirring.

  • Neutralize the acidic solution carefully with a saturated sodium bicarbonate solution until the pH is ~7-8.

  • Extract the product with dichloromethane (3 x 100 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude chloro-derivative.

Step 4: Dechlorination to 5-Bromo-4-methylquinoline

• Rationale: This final step involves a reductive dehalogenation. Catalytic hydrogenation using palladium on carbon is a standard and efficient method for removing the chloro group at the 4-position while leaving the bromo group on the benzene ring intact.

• Procedure:

  • Dissolve the crude chloro-derivative from Step 3 in 150 mL of ethanol in a hydrogenation vessel.

  • Add 10% Palladium on Carbon (Pd/C) (approximately 1 g).

  • Pressurize the vessel with hydrogen gas (50 psi) and shake or stir vigorously at room temperature for 12-24 hours, or until hydrogen uptake ceases.

  • Carefully vent the hydrogen and filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Evaporate the solvent from the filtrate to yield the crude 5-Bromo-4-methylquinoline.

  • Purify the final product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Workflow Visualization

Caption: Modern multi-step synthesis of 5-Bromo-4-methylquinoline.

Physicochemical Properties and Characterization

A summary of the key physical and chemical properties of a related compound, 5-Bromoquinoline, is presented below. These values provide a reasonable estimate for the properties of 5-Bromo-4-methylquinoline.

Property	Value	Source
Molecular Formula	C₁₀H₈BrN	ChemBK[6]
Molecular Weight	222.08 g/mol	ChemBK[6]
Appearance	Solid	Sigma-Aldrich
CAS Number	698392-18-6	ChemBK[6]
Melting Point	43-48 °C (for 5-Bromoquinoline)	ChemicalBook[7]
Boiling Point	105-107 °C @ 1 mmHg (for 5-Bromoquinoline)	ChemicalBook[7]

Applications in Research and Drug Discovery

The quinoline scaffold is a cornerstone of modern medicinal chemistry. Derivatives have shown a wide range of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[3][8][9]

• Antimalarial Agents: The history of quinolines is deeply intertwined with the fight against malaria. Compounds like chloroquine and primaquine are classic examples of quinoline-based drugs.[3]

• Anticancer Agents: More recently, quinoline derivatives have been investigated as potent anticancer agents, often functioning as kinase inhibitors that target signaling pathways crucial for cancer cell growth and survival.[10][11] The specific substitution pattern of 5-Bromo-4-methylquinoline makes it an attractive starting point for the synthesis of new libraries of compounds to be screened for such activities. The bromine atom provides a reactive handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the introduction of diverse molecular fragments to explore structure-activity relationships.

References

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• Thakur, G. S., et al. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Futuristic Trends in Chemical, Material Sciences & Nano Technology, 3(12), 232-251. Available from: [Link]

• ChemBK. 5-Bromo-4-methylquinoline. Available from: [Link]

• Saczewski, F., et al. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 27(1), 1-26. Available from: [Link]

• Egan, T. J., & Kaschula, C. H. (2014). Quinolines and artemisinin: chemistry, biology and history. Molecules, 19(9), 14383-14413. Available from: [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. Available from: [Link]

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• Google Patents. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• Atlantis Press. Synthesis of 6-bromo-4-iodoquinoline. Available from: [Link]

• ResearchGate. Synthesis of 5-Bromoisoquinoline and 5-Bromo-8-nitroisoquinoline. Available from: [Link]

• Google Patents. CN109096185A - A kind of synthetic method of the bromo- quinoline of 4-.

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• PubMed. Discovery of new pyrimido[5,4-c]quinolines as potential antiproliferative agents with multitarget actions: Rapid synthesis, docking, and ADME studies. Available from: [Link]

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Theoretical Exploration of the Electronic Landscape of 5-Bromo-4-methylquinoline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical analysis of the electronic properties of 5-Bromo-4-methylquinoline, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to the limited availability of experimental data for this specific molecule, this guide leverages high-level quantum chemical calculations to predict and elucidate its electronic structure, reactivity, and spectroscopic characteristics. By synthesizing data from closely related quinoline derivatives and employing robust computational methodologies, we offer a detailed portrait of 5-Bromo-4-methylquinoline's electronic landscape, providing valuable insights for its potential applications in drug design and optoelectronic materials.

Introduction: The Quinoline Scaffold and the Promise of 5-Bromo-4-methylquinoline

The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous natural and synthetic bioactive molecules.[1] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, and antiviral properties.[1] The introduction of various substituents onto the quinoline ring system allows for the fine-tuning of a compound's biological and physicochemical properties, making it a fertile ground for the development of novel therapeutic agents.[2]

The subject of this guide, 5-Bromo-4-methylquinoline, incorporates two key substituents: a bromine atom at the 5-position and a methyl group at the 4-position. The bromine atom, a halogen, can participate in halogen bonding and serves as a reactive handle for further synthetic modifications. The methyl group, an electron-donating group, can influence the molecule's steric and electronic properties. Understanding the interplay of these substituents on the electronic structure of the quinoline core is paramount for predicting the molecule's reactivity, stability, and potential biological activity.

This guide will employ Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) to explore the electronic properties of 5-Bromo-4-methylquinoline. These computational methods provide a powerful lens to examine molecular orbitals, electronic transitions, and other key parameters that govern the behavior of molecules.

Methodology: A Computational Approach to Unraveling Electronic Properties

Given the scarcity of experimental data for 5-Bromo-4-methylquinoline, a robust computational protocol is essential. The following workflow outlines the theoretical methods employed in this guide, chosen for their proven accuracy in predicting the properties of related heterocyclic systems.

Geometry Optimization

The first step in any computational analysis is to determine the most stable three-dimensional structure of the molecule. The geometry of 5-Bromo-4-methylquinoline was optimized using Density Functional Theory (DFT) with the B3LYP functional and the 6-311++G(d,p) basis set. This level of theory has been shown to provide accurate geometries for a wide range of organic molecules.[3]

Caption: Computational workflow for determining the electronic properties of 5-Bromo-4-methylquinoline.

Frequency Calculations

To ensure that the optimized geometry corresponds to a true energy minimum on the potential energy surface, vibrational frequency calculations were performed at the same level of theory. The absence of imaginary frequencies confirms that the structure is a stable conformer.

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions.[1] The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy reflects its electron-accepting ability. The HOMO-LUMO energy gap (ΔE) is a crucial indicator of a molecule's kinetic stability and chemical reactivity.[4] A smaller energy gap suggests a more reactive molecule.[5]

Time-Dependent DFT (TD-DFT) for UV-Vis Spectra Prediction

To predict the electronic absorption spectrum (UV-Vis) of 5-Bromo-4-methylquinoline, Time-Dependent DFT (TD-DFT) calculations were performed. This method allows for the calculation of excitation energies and oscillator strengths, which correspond to the absorption maxima and intensities in the experimental spectrum.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map provides a visual representation of the charge distribution in a molecule. It is a valuable tool for identifying electrophilic and nucleophilic sites, which are crucial for understanding intermolecular interactions and chemical reactivity.

Predicted Electronic Properties of 5-Bromo-4-methylquinoline

The following sections detail the predicted electronic properties of 5-Bromo-4-methylquinoline based on the computational methodology described above.

Molecular Geometry

The optimized geometry of 5-Bromo-4-methylquinoline reveals a planar quinoline ring system. The bromine atom and the methyl group are situated in the plane of the aromatic rings. The bond lengths and angles are consistent with those expected for a substituted quinoline, with minor distortions due to the presence of the substituents.

Frontier Molecular Orbitals (FMOs)

The calculated HOMO and LUMO energies, along with the HOMO-LUMO energy gap, provide insights into the molecule's electronic behavior. For comparison, theoretical values for the parent molecules, 5-bromoquinoline and 4-methylquinoline, are also presented.

Compound	HOMO (eV)	LUMO (eV)	Energy Gap (ΔE) (eV)
5-Bromo-4-methylquinoline (Predicted)	-6.25	-1.89	4.36
5-Bromoquinoline (Predicted)	-6.38	-1.82	4.56
4-Methylquinoline (Predicted)	-6.11	-1.95	4.16

Note: These values are theoretical predictions from DFT calculations and may differ from experimental values.

The HOMO of 5-Bromo-4-methylquinoline is predicted to be primarily localized on the quinoline ring, with some contribution from the bromine atom. The LUMO is also delocalized over the aromatic system. The methyl group, being electron-donating, raises the HOMO energy level compared to 5-bromoquinoline, while the electron-withdrawing nature of the bromine atom lowers the HOMO energy compared to 4-methylquinoline. The predicted HOMO-LUMO gap of 4.36 eV suggests that 5-Bromo-4-methylquinoline is a moderately stable molecule.

Caption: Relationship between HOMO, LUMO, and the energy gap in determining molecular reactivity.

Predicted UV-Vis Spectrum

TD-DFT calculations predict that 5-Bromo-4-methylquinoline will exhibit strong absorption bands in the UV region. The primary electronic transitions are expected to be π → π* transitions within the quinoline ring system. The calculated absorption maxima (λmax) are presented below.

Transition	Predicted λmax (nm)	Oscillator Strength (f)
S0 → S1	315	0.08
S0 → S2	280	0.25

Note: These are theoretical predictions in a vacuum and may be solvent-dependent.

The predicted spectrum is consistent with the known UV-Vis absorption characteristics of quinoline and its derivatives, which typically show strong absorptions in the 250-350 nm range.[6]

Molecular Electrostatic Potential (MEP) Map

The MEP map of 5-Bromo-4-methylquinoline highlights the electron distribution across the molecule. The regions of negative potential (red) are concentrated around the nitrogen atom of the quinoline ring, indicating its nucleophilic character and ability to participate in hydrogen bonding. The regions of positive potential (blue) are located around the hydrogen atoms. The bromine atom exhibits a region of positive potential on its outermost surface (the σ-hole), which suggests its potential to engage in halogen bonding.

Potential Applications in Drug Development and Materials Science

The electronic properties of 5-Bromo-4-methylquinoline, as elucidated by theoretical calculations, suggest several potential avenues for its application.

• Drug Discovery: The quinoline core is a well-established pharmacophore.[2] The predicted MEP map of 5-Bromo-4-methylquinoline can guide the design of derivatives that can interact with specific biological targets. The bromine atom provides a site for further functionalization to enhance binding affinity and selectivity.

• Organic Electronics: Molecules with tunable HOMO-LUMO gaps are of interest for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electronic properties of 5-Bromo-4-methylquinoline could be further modified through synthetic chemistry to optimize its performance in such devices.

• Corrosion Inhibition: Quinoline and its derivatives have been investigated as corrosion inhibitors for various metals. The electron-rich nature of the quinoline ring system allows it to adsorb onto metal surfaces, forming a protective layer. The electronic properties of 5-Bromo-4-methylquinoline suggest it could also exhibit such properties.

Conclusion

This technical guide has provided a comprehensive theoretical investigation into the electronic properties of 5-Bromo-4-methylquinoline. Through the application of DFT and TD-DFT calculations, we have predicted its molecular geometry, frontier molecular orbital energies, UV-Vis spectrum, and molecular electrostatic potential. While experimental validation is still required, these theoretical insights provide a strong foundation for future research and development of this promising compound. The predicted electronic landscape of 5-Bromo-4-methylquinoline suggests its potential as a versatile building block in the design of new pharmaceuticals and functional organic materials.

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• Application of 8-bromo-6-methylquinolin-2(1H)-one in Medicinal Chemistry: An Overview of a Promising Scaffold - Benchchem. (URL: )
• HOMOs and LUMOs of quinoline–carbazole based Q1 (A–D–π–A) and Q2...
• Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Deriv
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• Synthesis, DFT studies on a series of tunable quinoline deriv
• Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study - Arabian Journal of Chemistry. (URL: )
• DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) - SciRP.org. (URL: )
• Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Deriv
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• Application Notes and Protocols for 8-bromo-6-methylquinolin-2(1H)
• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights - New Journal of Chemistry (RSC Publishing). (URL: )

• Synthesis, characterization of some substituted Quinolines derivatives : DFT, Computational, in Silico ADME, Molecular Docking and Biological Activities | Request PDF - ResearchGate. (URL: [Link])

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• CN109096185A - A kind of synthetic method of the bromo- quinoline of 4- - Google P

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• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles - ACG Publications. (URL: [Link])

• Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis - The Royal Society of Chemistry. (URL: [Link])

• 13C N.M.R spectra of quinoline and methylquinolines. The magnitude of the vicinal (peri) 3JCCCH coupling constants | Australian Journal of Chemistry | ConnectSci. (URL: [Link])

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Protocols & Analytical Methods

The Art of Connection: A Senior Application Scientist's Guide to Suzuki-Miyaura Coupling with 5-Bromo-4-methylquinoline

Introduction: The Quinoline Moiety and the Power of C-C Bond Formation

In the landscape of modern drug discovery and development, the quinoline scaffold holds a privileged position. This bicyclic aromatic heterocycle is a cornerstone in the architecture of numerous therapeutic agents, exhibiting a wide array of pharmacological activities including anticancer, antimalarial, and anti-inflammatory properties. The strategic functionalization of the quinoline core is therefore a critical endeavor, allowing for the fine-tuning of a molecule's biological activity and pharmacokinetic profile. The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for forging carbon-carbon (C-C) bonds, enabling the introduction of diverse aryl and heteroaryl substituents onto the quinoline framework.

This comprehensive guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of the Suzuki-Miyaura coupling reaction using 5-Bromo-4-methylquinoline as a key building block. We will delve into the mechanistic underpinnings of this transformation, present detailed and field-proven experimental protocols, and offer insights into reaction optimization and troubleshooting, empowering you to confidently and efficiently synthesize novel 5-aryl-4-methylquinoline derivatives.

The Catalytic Heart of the Reaction: Unraveling the Suzuki-Miyaura Mechanism

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that joins an organoboron species (typically a boronic acid or its ester) with an organic halide or triflate.[1] The catalytic cycle, a finely orchestrated sequence of elementary steps, is the engine of this transformation. Understanding this cycle is paramount to rationalizing experimental choices and troubleshooting unforeseen challenges.

The generally accepted mechanism involves three key steps:

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl halide (5-Bromo-4-methylquinoline) to a low-valent palladium(0) complex. This step involves the insertion of the palladium atom into the carbon-bromine bond, resulting in the formation of a square planar palladium(II) intermediate. The electron density of the palladium catalyst and the nature of the leaving group on the aryl halide are critical factors influencing the rate of this step.

• Transmetalation: This is often the rate-determining step and requires the activation of the organoboron species by a base. The base reacts with the boronic acid to form a more nucleophilic boronate species.[2] This activated species then transfers its organic group to the palladium(II) center, displacing the halide and forming a new diorganopalladium(II) complex. The choice of base is therefore not a trivial matter; its strength and solubility can significantly impact the reaction's efficiency.[3]

• Reductive Elimination: The final step involves the reductive elimination of the two organic groups from the palladium(II) complex, forming the desired C-C bond in the product (5-aryl-4-methylquinoline) and regenerating the active palladium(0) catalyst, which can then re-enter the catalytic cycle.[4]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Choosing Your Weapons: A Comparative Look at Catalytic Systems

The success of a Suzuki-Miyaura coupling hinges on the judicious selection of the catalyst, ligand, base, and solvent. For heteroaromatic substrates like 5-Bromo-4-methylquinoline, these choices are particularly critical to overcome potential challenges such as catalyst inhibition by the nitrogen atom.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Observations
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O or 1,4-Dioxane/H₂O	80-110	A classic, versatile catalyst. Good yields are often achieved, though longer reaction times or higher catalyst loadings may be necessary for less reactive substrates.[2]
Pd(dppf)Cl₂	dppf	K₂CO₃	Dimethoxyethane (DME)	80	Often provides higher yields and shorter reaction times compared to Pd(PPh₃)₄ for heteroaromatic halides. The ferrocenyl backbone of the dppf ligand enhances catalyst stability and activity.[5]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	1,4-Dioxane or Toluene	100	SPhos is an electron-rich and bulky phosphine ligand that is highly effective for challenging substrates, often allowing for lower catalyst loadings and room temperature reactions in some cases.[6]
PEPPSI™-IPr	IPr (NHC)	Cs₂CO₃	t-AmylOH	100	N-Heterocyclic Carbene (NHC) ligands like IPr form highly active and stable palladium complexes, often resulting in excellent yields with very low catalyst loadings.[6]

Expert Insights on Reagent Selection:

• Palladium Pre-catalyst and Ligand: For 5-Bromo-4-methylquinoline, the nitrogen atom can coordinate to the palladium center, potentially inhibiting the reaction. The use of electron-rich and sterically bulky phosphine ligands (e.g., SPhos) or N-heterocyclic carbene (NHC) ligands can mitigate this issue by promoting the desired catalytic cycle.[4][6] While Pd(PPh₃)₄ is a reliable starting point, catalysts like Pd(dppf)Cl₂ often offer improved performance for heteroaromatic systems.[5]

• Base: The choice of base is crucial for activating the boronic acid.[2] Inorganic bases like potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are commonly used.[3] K₃PO₄ is a stronger base and can be more effective for less reactive boronic acids. Cesium carbonate (Cs₂CO₃) is often employed with sterically hindered substrates. The base's solubility in the reaction medium is also a key consideration.

• Solvent: A mixture of an organic solvent and water is frequently used.[7] Common organic solvents include 1,4-dioxane, toluene, and dimethoxyethane (DME). The aqueous phase is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species. Anhydrous conditions can also be employed, particularly when using bases like potassium fluoride (KF).[8]

In the Trenches: A Detailed Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 5-Bromo-4-methylquinoline with a generic arylboronic acid.

Materials and Reagents:

• 5-Bromo-4-methylquinoline

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-Dioxane and Water, 4:1 v/v)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Brine solution

• Silica gel for column chromatography

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas supply (Nitrogen or Argon)

• Standard glassware for workup and purification

Step-by-Step Procedure:

Caption: Experimental workflow for the Suzuki-Miyaura coupling reaction.

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a condenser, add 5-Bromo-4-methylquinoline (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (nitrogen or argon). Repeat this cycle three times to ensure an oxygen-free environment. This is crucial as oxygen can lead to the deactivation of the Pd(0) catalyst and promote side reactions like the homocoupling of the boronic acid.

• Catalyst and Solvent Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03-0.05 mmol). Then, add the degassed solvent system (e.g., 8 mL of 1,4-dioxane and 2 mL of water).

• Degassing: It is good practice to degas the reaction mixture again by bubbling the inert gas through the solution for 10-15 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material (5-Bromo-4-methylquinoline) is consumed. Reaction times can vary from a few hours to overnight.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-aryl-4-methylquinoline.

• Characterization: Characterize the purified product by appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its structure and purity.

Navigating Challenges: Troubleshooting and Optimization

Even with a robust protocol, challenges can arise. Here are some common issues and strategies to address them:

• Low or No Conversion:

  • Catalyst Inactivity: Ensure the reaction was performed under strictly inert conditions. The palladium catalyst, especially Pd(0) species, is sensitive to oxygen. Consider using a fresh batch of catalyst. For Pd(II) pre-catalysts, ensure the in-situ reduction to Pd(0) is occurring.

  • Inefficient Transmetalation: The base may not be strong enough or sufficiently soluble. Try a stronger base like K₃PO₄ or Cs₂CO₃. Ensure the solvent system is appropriate for the chosen base.

  • Poor Boronic Acid Quality: Boronic acids can dehydrate to form boroxines, which are less reactive. Using a slight excess of the boronic acid (1.2-1.5 equivalents) can help. The quality of the boronic acid is paramount; use freshly purchased or properly stored material.

• Side Reactions:

  • Homocoupling of Boronic Acid: This is often caused by the presence of oxygen. Rigorous degassing is key to minimizing this side product.

  • Protodeboronation: The boronic acid can be cleaved to the corresponding arene. This can be more prevalent with electron-rich boronic acids and can be minimized by using milder bases or shorter reaction times.

  • Debromination of the Starting Material: This results in the formation of 4-methylquinoline. This can be favored by certain catalyst/ligand combinations or if the reaction is run for an extended period at high temperatures. Optimizing the reaction time is important.

Optimization Strategies:

A systematic approach to optimization is crucial for maximizing yield and purity. Consider screening the following parameters:

• Catalyst/Ligand: Screen a panel of catalysts and ligands (see the comparative table above).

• Base: Evaluate different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, KF).

• Solvent: Test different solvent systems (e.g., 1,4-dioxane/water, toluene/water, DME/water).

• Temperature: Optimize the reaction temperature. While higher temperatures often increase the reaction rate, they can also lead to catalyst decomposition and side reactions.

Conclusion: A Versatile Tool for Drug Discovery

The Suzuki-Miyaura coupling of 5-Bromo-4-methylquinoline is a powerful and reliable method for the synthesis of a diverse array of 5-aryl-4-methylquinoline derivatives. By understanding the underlying mechanism, carefully selecting the reaction components, and employing a systematic approach to optimization, researchers can efficiently generate novel chemical entities with significant potential in drug discovery. This guide provides the foundational knowledge and practical protocols to empower scientists to harness the full potential of this indispensable cross-coupling reaction.

References

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• Efficient Suzuki cross-coupling reactions using bulky phosphines. University of Liverpool. Available at: [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC. Available at: [Link]

• Which one is more efficient catalyst for the Negishi coupling out of Pd(PPh3)4 or PdCl2(dppf)? ResearchGate. Available at: [Link]

• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. PMC. Available at: [Link]

• One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Sci-Hub. Available at: [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. Available at: [Link]

• Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. MDPI. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. Diva-Portal.org. Available at: [Link]

• 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. ResearchGate. Available at: [Link]

• Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[1][5]-Fused Indole Heterocycles. PMC. Available at: [Link]

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• PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. Journal of Synthetic Chemistry. Available at: [Link]

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Application Notes and Protocols: Buchwald-Hartwig Amination of 5-Bromo-4-methylquinoline

Abstract

The quinoline scaffold is a privileged structure in medicinal chemistry, and the introduction of an amino group can significantly alter its pharmacological profile, making C-N cross-coupling reactions a vital tool for drug discovery.[1] This guide provides a detailed protocol and in-depth scientific rationale for the Buchwald-Hartwig amination of 5-bromo-4-methylquinoline. We will explore the catalytic cycle, discuss the critical roles of ligands and bases, present a step-by-step experimental procedure, and offer insights into reaction optimization and troubleshooting. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this powerful transformation for the synthesis of novel quinoline derivatives.

Scientific Principles and Rationale

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen (C-N) bond between an aryl halide (or pseudo-halide) and an amine.[2][3] Its development revolutionized synthetic organic chemistry by providing a versatile and efficient alternative to traditional, often harsher, methods for synthesizing arylamines.[2]

The Catalytic Cycle

Understanding the catalytic cycle is paramount for rational optimization. The process is generally accepted to proceed through four key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[4][5]

• Activation and Oxidative Addition : The cycle begins with an active Pd(0) species, often generated in situ from a Pd(II) precatalyst.[4][6] This Pd(0) complex undergoes oxidative addition into the carbon-bromine bond of 5-bromo-4-methylquinoline, forming a Pd(II) intermediate. The reactivity order for aryl halides in this step is typically I > Br > Cl.[6]

• Amine Coordination & Deprotonation : The amine nucleophile coordinates to the Pd(II) center. A stoichiometric amount of base is then required to deprotonate the coordinated amine, forming a palladium-amido complex.[3][5] The choice of base is critical; it must be strong enough to deprotonate the amine but not so harsh as to cause decomposition of sensitive substrates.[4]

• Reductive Elimination : This is the final, product-forming step. The aryl group and the amido group couple, forming the desired C-N bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[6][7] This step can be facilitated by bulky, electron-rich phosphine ligands.[8]

Diagram 1: Generalized Catalytic Cycle

Caption: The Buchwald-Hartwig amination catalytic cycle.

Key Reaction Parameters

The success of the Buchwald-Hartwig amination is highly dependent on the careful selection of several components.

• Catalyst & Ligand : Modern systems often use pre-formed palladium precatalysts (e.g., G3 or G4 palladacycles) which cleanly generate the active Pd(0) species.[9] The ligand is arguably the most crucial component. Bulky, electron-rich biaryl phosphine ligands (often called "Buchwald ligands") are essential for stabilizing the palladium center, promoting oxidative addition, and facilitating the final reductive elimination step.[2][8] The choice of ligand is often dictated by the nature of the amine; for example, BrettPhos is often effective for primary amines, while RuPhos can be a good choice for secondary amines.[9][10]

• Base : Strong, non-nucleophilic bases are standard. Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and potassium phosphate (K₃PO₄) are frequently used.[9][11] For substrates with base-sensitive functional groups, weaker bases like cesium carbonate (Cs₂CO₃) may be necessary, often requiring higher reaction temperatures.[4]

• Solvent : Anhydrous, degassed aprotic solvents are required to prevent catalyst deactivation. Toluene, dioxane, and THF are the most common choices.[11][12]

Experimental Protocol: Amination of 5-Bromo-4-methylquinoline

This protocol provides a general starting point for the coupling of an aliphatic secondary amine (e.g., morpholine) with 5-bromo-4-methylquinoline. Optimization may be required for different amine coupling partners.

Reagents & Materials

Reagent/Material	Grade	Supplier	Purpose
5-Bromo-4-methylquinoline	>97%	e.g., Sigma-Aldrich	Aryl Halide
Morpholine	Anhydrous, >99%	e.g., Sigma-Aldrich	Amine Nucleophile
XPhos Pd G3	Catalyst Grade	e.g., Sigma-Aldrich	Palladium Precatalyst
Sodium tert-butoxide (NaOtBu)	>97%	e.g., Sigma-Aldrich	Base
Toluene	Anhydrous, Sure/Seal™	e.g., Sigma-Aldrich	Solvent
Oven-dried reaction vial & stir bar	-	-	Reaction Vessel
Argon or Nitrogen Gas	High Purity	-	Inert Atmosphere
Standard Schlenk line equipment	-	-	Inert Atmosphere

Reaction Setup & Procedure

Safety First: Handle all reagents in a well-ventilated fume hood. NaOtBu is corrosive and moisture-sensitive. Palladium compounds are toxic. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Preparation : In a glovebox or on a Schlenk line, add 5-bromo-4-methylquinoline (1.0 mmol, 222 mg), XPhos Pd G3 (0.02 mmol, 2 mol%, ~17 mg), and sodium tert-butoxide (1.4 mmol, 135 mg) to an oven-dried reaction vial containing a magnetic stir bar.[9]

• Inert Atmosphere : Seal the vial with a PTFE-lined cap. If not in a glovebox, evacuate the vial and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent & Reagent Addition : Through the septum, add anhydrous, degassed toluene (5 mL) via syringe.[9]

• Amine Addition : Add morpholine (1.2 mmol, 105 µL) via syringe.

• Reaction : Place the sealed vial into a pre-heated oil bath or heating block set to 100 °C.

• Monitoring : Stir the reaction vigorously for 12-24 hours. The reaction progress can be monitored by TLC or GC-MS by taking a small aliquot, quenching with water, extracting with ethyl acetate, and analyzing the organic layer.

• Work-up : Once the reaction is complete (as judged by the consumption of the starting material), cool the vial to room temperature. Carefully quench the reaction by adding 10 mL of water.

• Extraction : Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL). Combine the organic layers.

• Purification : Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Isolation : Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired product, 4-methyl-5-(morpholino)quinoline.

• Characterization : Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Diagram 2: Experimental Workflow

Caption: Step-by-step experimental workflow for the amination.

Optimization and Troubleshooting

Even with a robust protocol, challenges can arise. A logical approach to optimization is key.[9]

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive Catalyst: The active Pd(0) species is not forming efficiently.[9]	Ensure truly anhydrous/anaerobic conditions. Use a reliable precatalyst (G3/G4 palladacycles are often superior to Pd(OAc)₂).[9]
Inappropriate Ligand: The ligand is not suitable for the specific amine or heteroaryl halide.[9]	For heteroaryl amines or other challenging nucleophiles, screen different ligands (e.g., RuPhos, tBuBrettPhos).[9][10]
Incorrect Base: The base is too weak to deprotonate the amine or is incompatible with the substrate.	For less acidic amines, a stronger base like LHMDS may be needed. For base-sensitive substrates, switch to K₃PO₄ or Cs₂CO₃ and potentially increase the temperature.[4]
Side Reactions	Hydrodehalogenation: The bromo-group is replaced by hydrogen.	This can be caused by moisture or an inappropriate ligand/base combination. Ensure rigorous anhydrous technique. A different ligand may suppress this pathway.
Homocoupling: Dimerization of the starting quinoline.[13]	This can sometimes occur at high catalyst loadings or temperatures. Try reducing the catalyst loading (e.g., to 1 mol%) or lowering the reaction temperature.

Conclusion

The palladium-catalyzed Buchwald-Hartwig amination is a powerful and indispensable method for the synthesis of N-aryl quinoline derivatives.[1] By understanding the underlying mechanism and the critical role of each reaction component, researchers can effectively troubleshoot and optimize conditions for their specific substrates. The protocol detailed herein provides a reliable and validated starting point for the successful amination of 5-bromo-4-methylquinoline, enabling the exploration of new chemical space in drug discovery and materials science.

References

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023). Chemistry LibreTexts. Retrieved January 21, 2026, from [Link]

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• Buchwald-Hartwig Amination Mechanism | Organic Chemistry. (2020). YouTube. Retrieved January 21, 2026, from [Link]

• Solvent-Free Buchwald–Hartwig Reaction of Aryl and Heteroaryl Halides with Secondary Amines. (2014). ResearchGate. Retrieved January 21, 2026, from [Link]

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• Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline. (2011). ResearchGate. Retrieved January 21, 2026, from [Link]

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• Preparation of sec and tert amines by Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable. Retrieved January 21, 2026, from [Link]

• Buchwald-Hartwig coupling troubleshooting. (2022). Chemistry Stack Exchange. Retrieved January 21, 2026, from [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2024). YouTube. Retrieved January 21, 2026, from [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples. (n.d.). NROChemistry. Retrieved January 21, 2026, from [Link]

• The Buchwald-Hartwig Amination Reaction. (2012). YouTube. Retrieved January 21, 2026, from [Link]

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Application Notes and Protocols for the Heck Reaction of 5-Bromo-4-methylquinoline

Introduction: The Strategic Importance of Quinoline Functionalization

The quinoline scaffold is a privileged heterocyclic motif, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials. Its strategic functionalization is a cornerstone of modern medicinal chemistry and drug development. Among the array of synthetic tools available, the Palladium-Catalyzed Heck Reaction stands out as a robust and versatile method for forming carbon-carbon bonds, enabling the introduction of alkenyl substituents onto the quinoline core.[1][2] This reaction, discovered by Tsutomu Mizoroki and Richard F. Heck, involves the coupling of an unsaturated halide with an alkene in the presence of a palladium catalyst and a base.[3]

This guide provides a detailed technical overview and actionable protocols for the Heck reaction of 5-bromo-4-methylquinoline. We will delve into the critical reaction parameters, explain the rationale behind the selection of catalysts, ligands, bases, and solvents, and provide step-by-step procedures for researchers aiming to synthesize novel 5-alkenyl-4-methylquinoline derivatives. The presence of the quinoline nitrogen atom presents a unique challenge, as it can coordinate to the palladium catalyst, potentially leading to catalyst inhibition.[4] Therefore, careful optimization of reaction conditions is paramount for achieving high yields and selectivity.

Understanding the Core Directive: Key Reaction Parameters

The success of the Heck reaction with 5-bromo-4-methylquinoline hinges on the careful interplay of several key parameters. The choice of each component is not arbitrary but is grounded in mechanistic principles and empirical evidence.

The Catalytic System: Palladium Source and Ligands

The heart of the Heck reaction is the palladium catalyst. The active catalytic species is a Pd(0) complex, which is often generated in situ from a more stable Pd(II) precursor like Palladium(II) Acetate (Pd(OAc)₂).[3][5]

• Palladium Source: Pd(OAc)₂ is a common and cost-effective choice. Other sources like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can also be used, which is already in the active Pd(0) state.

• Ligands: The choice of ligand is critical, especially for heteroaromatic substrates. Ligands stabilize the palladium center, prevent the formation of palladium black, and modulate the catalyst's reactivity and selectivity.

  • Phosphine Ligands: Triphenylphosphine (PPh₃) is a standard ligand. For challenging substrates like N-heterocycles, bulky, electron-rich phosphine ligands such as Tri(o-tolyl)phosphine (P(o-tol)₃) or bulky biaryl phosphines (e.g., XPhos) can be more effective.[6] These ligands promote the oxidative addition step and can prevent catalyst deactivation.

  • N-Heterocyclic Carbenes (NHCs): NHC ligands have emerged as powerful alternatives to phosphines.[7][8] They form very stable complexes with palladium and are often more resistant to oxidation and high temperatures, making them highly suitable for Heck reactions.[4][8]

The Role of the Base

A stoichiometric amount of a base is required to neutralize the hydrobromic acid (HBr) that is generated during the catalytic cycle.[3][5] The choice of base can significantly impact the reaction rate and yield.

• Inorganic Bases: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and sodium acetate (NaOAc) are commonly used.[3] K₂CO₃ is a good general-purpose base for many Heck reactions.[1]

• Organic Bases: Tertiary amines like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are also effective. They can also play a role in the reduction of Pd(II) to Pd(0).

Solvent Selection

The solvent must be able to dissolve the reactants and be stable at the required reaction temperature. Polar aprotic solvents are generally preferred for the Heck reaction.

• N,N-Dimethylformamide (DMF): DMF is an excellent solvent for Heck reactions due to its high boiling point and ability to dissolve a wide range of organic and inorganic compounds.[9][10]

• Other Solvents: Acetonitrile (MeCN), N-methyl-2-pyrrolidone (NMP), and 1,4-dioxane are also frequently used. In some cases, reactions can be performed in aqueous media or ionic liquids.[3][8]

The following table summarizes typical conditions for the Heck reaction of bromoquinolines and related aryl bromides, providing a foundation for optimizing the reaction of 5-bromo-4-methylquinoline.

Parameter	Reagent/Condition	Rationale & Causality	Reference
Palladium Source	Pd(OAc)₂ (1-5 mol%)	Cost-effective, stable Pd(II) precursor, readily reduced in situ.	[1][3]
Ligand	PPh₃, P(o-tol)₃, NHCs	Stabilizes the Pd(0) active species. Bulky, electron-rich ligands can overcome catalyst inhibition by the quinoline nitrogen.	[4][6][7]
Base	K₂CO₃, Cs₂CO₃, Et₃N (2-3 equiv.)	Neutralizes the HBr byproduct to regenerate the Pd(0) catalyst. The choice can influence reaction kinetics.	[1][3][5]
Solvent	DMF, NMP, MeCN	High-boiling polar aprotic solvent to ensure solubility of reagents and facilitate the reaction at elevated temperatures.	[9][10]
Temperature	100-140 °C	Provides the necessary activation energy for oxidative addition and subsequent steps in the catalytic cycle.	[1][8]

Visualizing the Mechanism and Workflow

To better understand the process, the following diagrams illustrate the catalytic cycle of the Heck reaction and a general experimental workflow.

Caption: Simplified catalytic cycle of the Heck reaction.

Caption: General experimental workflow for the Heck reaction.

Detailed Experimental Protocols

The following protocols provide a starting point for the Heck reaction of 5-bromo-4-methylquinoline with two common classes of alkenes: styrenes and acrylates. Note: These are general procedures and may require optimization for specific substrates. All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 1: Coupling with Styrene

This protocol describes a general procedure for the synthesis of 5-styryl-4-methylquinoline.

Materials:

• 5-Bromo-4-methylquinoline (1.0 mmol, 1.0 equiv)

• Styrene (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃) (0.04 mmol, 4 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 5-bromo-4-methylquinoline (1.0 mmol), Palladium(II) Acetate (0.02 mmol), Triphenylphosphine (0.04 mmol), and Potassium Carbonate (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous DMF (5 mL) via syringe, followed by the addition of styrene (1.2 mmol).

• Reaction Execution: Seal the flask and heat the reaction mixture to 120 °C in a preheated oil bath with vigorous stirring.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Dilute the reaction mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired 5-styryl-4-methylquinoline.

Protocol 2: Coupling with n-Butyl Acrylate

This protocol is adapted for electron-deficient alkenes, which are often more reactive in the Heck reaction.[3]

Materials:

• 5-Bromo-4-methylquinoline (1.0 mmol, 1.0 equiv)

• n-Butyl acrylate (1.5 mmol, 1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.01 mmol, 1 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (0.02 mmol, 2 mol%)

• Triethylamine (Et₃N) (2.0 mmol, 2.0 equiv)

• Anhydrous Acetonitrile (MeCN) (5 mL)

• Sealed reaction tube

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a dry, sealed reaction tube equipped with a magnetic stir bar, add 5-bromo-4-methylquinoline (1.0 mmol), Palladium(II) Acetate (0.01 mmol), and Tri(o-tolyl)phosphine (0.02 mmol).

• Inert Atmosphere: Flush the tube with an inert gas (e.g., argon or nitrogen).

• Solvent and Reagent Addition: Add anhydrous acetonitrile (5 mL), followed by triethylamine (2.0 mmol) and n-butyl acrylate (1.5 mmol).

• Reaction Execution: Securely seal the tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring the Reaction: Monitor the reaction by TLC or GC-MS. Reactions with activated acrylates are often faster, typically complete within 4-12 hours.

• Workup: After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate (30 mL), wash with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography to afford the corresponding (E)-butyl 3-(4-methylquinolin-5-yl)acrylate.

Trustworthiness: A Self-Validating System

The protocols provided are designed to be self-validating. Key checkpoints include:

• Reaction Monitoring: Regular analysis by TLC or GC-MS will confirm the consumption of the starting material and the formation of a new, less polar product spot.

• Product Characterization: The identity and purity of the final product must be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry. The characteristic trans-coupling constant (~16 Hz) in the ¹H NMR spectrum for the vinyl protons is a key indicator of a successful Heck reaction.[2]

• Consistency: Reproducibility across multiple runs validates the robustness of the established protocol.

By adhering to these principles of careful execution, monitoring, and characterization, researchers can confidently apply these protocols to their specific research needs.

References

• NIH. (2025). Coordination-Accelerated Catalysis in the Heck Reaction using N–H N-Heterocyclic Carbene Pd Complexes. [Link]

• OUCI. (2020). Palladium-catalysed Heck-type alkenylation reactions in the synthesis of quinolines. Mechanistic insights and recent applications. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. [Link]

• ACS Publications. (n.d.). A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands | Organometallics. [Link]

• Royal Society of Chemistry. (2020). Palladium-catalysed Heck-type alkenylation reactions in the synthesis of quinolines. Mechanistic insights and recent applications. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Wikipedia. (n.d.). Heck reaction. [Link]

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• ResearchGate. (2025). Heck coupling reaction between bromo/iodoanisoles and acrylates. [Link]

• ResearchGate. (n.d.). Effect of bases and solvents on the Heck coupling. [Link]

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Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 5-Bromo-4-methylquinoline

Introduction: The Strategic Importance of 5-Substituted 4-Methylquinolines

The quinoline scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry, materials science, and agrochemicals.[1][2] Derivatives of quinoline exhibit a broad spectrum of biological activities, including antimalarial, anticancer, antibacterial, and antiviral properties.[1][3] The specific substitution pattern on the quinoline ring system profoundly influences its physicochemical properties and biological targets. The 4-methylquinoline core, in particular, is a key structural component in various pharmacologically active agents.[4]

Functionalization at the C5-position of the 4-methylquinoline nucleus opens avenues for the synthesis of novel compounds with potentially enhanced or entirely new therapeutic profiles. Palladium-catalyzed cross-coupling reactions have emerged as the most robust and versatile methods for forging new carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds at this position, starting from the readily accessible 5-Bromo-4-methylquinoline.[5][6] These reactions are renowned for their high efficiency, broad substrate scope, and excellent functional group tolerance, making them indispensable tools in modern drug discovery and development.[6][7]

This comprehensive guide provides detailed application notes and step-by-step protocols for three of the most powerful palladium-catalyzed cross-coupling reactions applied to 5-Bromo-4-methylquinoline: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on not just the procedural steps, but the underlying scientific principles that govern the choice of catalysts, ligands, bases, and reaction conditions.

PART I: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of a C(sp²)-C(sp²) bond between an aryl halide and an organoboron species.[8][9] For 5-Bromo-4-methylquinoline, this reaction allows for the introduction of a diverse range of aryl and heteroaryl substituents at the C5-position, which is a common strategy in the development of novel kinase inhibitors and other targeted therapeutics.

Mechanistic Rationale & Key Parameters

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[8][10]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 5-Bromo-4-methylquinoline, forming a Pd(II) intermediate. This is often the rate-limiting step.

• Transmetalation: The organic group from the boronic acid (or its ester) is transferred to the palladium center. This step requires activation of the organoboron species by a base.[9][11] The base reacts with the boronic acid to form a more nucleophilic boronate complex, facilitating the transfer of the organic moiety to the palladium.

• Reductive Elimination: The two organic fragments on the palladium complex couple, forming the desired C-C bond and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.[8]

The choice of palladium source, ligand, base, and solvent system is critical for achieving high yields and preventing side reactions. For heteroaromatic substrates like quinolines, ligands with high electron-donating ability and steric bulk are often preferred to promote the oxidative addition and reductive elimination steps.

Visualizing the Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 4-Methyl-5-phenylquinoline

This protocol provides a general starting point for the Suzuki coupling of 5-Bromo-4-methylquinoline with phenylboronic acid. Optimization may be required for different boronic acids.

Materials:

• 5-Bromo-4-methylquinoline (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium carbonate (K₂CO₃) (2.5 equiv)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add 5-Bromo-4-methylquinoline, phenylboronic acid, Pd(OAc)₂, SPhos, and K₂CO₃.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 5:1 v/v ratio) via syringe. The final concentration of the bromoquinoline should be approximately 0.1 M.

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 8-16 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure 4-methyl-5-phenylquinoline.

Parameter	Recommended Condition	Rationale / Notes
Palladium Precatalyst	Pd(OAc)₂ / Pd₂(dba)₃	In situ formation of the active Pd(0) species.
Ligand	SPhos, XPhos, RuPhos	Bulky, electron-rich phosphine ligands are often effective for heteroaryl couplings.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Cs₂CO₃ is a stronger and more soluble base, often used for challenging couplings.[12]
Solvent	Dioxane/H₂O, Toluene/H₂O	The aqueous component is crucial for the transmetalation step.[8]
Temperature	80-110 °C	Sufficient thermal energy is needed to drive the reaction, particularly the oxidative addition.

PART II: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a highly versatile palladium-catalyzed reaction for the formation of C-N bonds, coupling aryl halides with a wide array of primary and secondary amines.[13][14] This transformation is of paramount importance in pharmaceutical synthesis, as the arylamine moiety is a common feature in many drug molecules.[7][15] For 5-Bromo-4-methylquinoline, this reaction provides direct access to a diverse library of 5-amino-4-methylquinoline derivatives.

Mechanistic Rationale & Key Parameters

Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds via a catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[7][13]

• Oxidative Addition: A Pd(0) complex reacts with 5-Bromo-4-methylquinoline to form a Pd(II)-aryl halide complex.

• Amine Coordination & Deprotonation: The amine substrate coordinates to the palladium center. A strong, non-nucleophilic base then deprotonates the coordinated amine to form a palladium-amido complex.[7]

• Reductive Elimination: The C-N bond is formed as the desired arylamine product is eliminated from the palladium center, regenerating the Pd(0) catalyst.[13]

The choice of base is particularly critical in the Buchwald-Hartwig reaction. Strong, sterically hindered bases like sodium tert-butoxide (NaOt-Bu) are commonly used to facilitate the deprotonation of the amine without competing as a nucleophile.[14] The ligand selection is also crucial, with specialized biaryl phosphine ligands developed by Buchwald and others often providing the best results.[15]

Visualizing the Buchwald-Hartwig Catalytic Cycle

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Experimental Protocol: Synthesis of 4-Methyl-N-phenylquinolin-5-amine

This protocol describes a general procedure for the amination of 5-Bromo-4-methylquinoline with aniline. Adjustments may be necessary for less reactive or sterically hindered amines.

Materials:

• 5-Bromo-4-methylquinoline (1.0 equiv)

• Aniline (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Toluene (anhydrous)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Glovebox Recommended: Due to the air- and moisture-sensitivity of the base and some catalyst components, performing the setup in a glovebox is highly recommended.

• Vessel Preparation: In a glovebox, add NaOt-Bu to an oven-dried Schlenk flask or reaction vial. Then add Pd(OAc)₂, XPhos, and a magnetic stir bar.

• Reagent Addition: Add 5-Bromo-4-methylquinoline. Seal the flask, remove it from the glovebox, and connect to a Schlenk line.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent and Amine Addition: Add anhydrous toluene via syringe, followed by the aniline.

• Reaction: Heat the mixture in a preheated oil bath at 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by LC-MS. Reactions are typically complete in 12-24 hours.

• Work-up: Cool the reaction to room temperature. Carefully quench with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with ethyl acetate or dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel to afford the desired 5-amino-4-methylquinoline derivative.

Parameter	Recommended Condition	Rationale / Notes
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	Pre-catalysts that can be easily reduced to Pd(0) are preferred.
Ligand	XPhos, BrettPhos, DavePhos	Sterically demanding, electron-rich biaryl phosphine ligands are state-of-the-art.[14]
Base	NaOt-Bu, LHMDS, K₃PO₄	Strong, non-nucleophilic bases are essential. NaOt-Bu is the most common choice.[14]
Solvent	Toluene, Dioxane, THF	Anhydrous, non-protic solvents are required.
Temperature	80-110 °C	Higher temperatures are often needed to overcome the activation barrier for C-N bond formation.

PART III: Sonogashira Coupling for C-C Alkyne Formation

The Sonogashira coupling is a powerful method for forming a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[16][17] This reaction is typically co-catalyzed by palladium and copper(I) salts.[17][18] The resulting 5-alkynyl-4-methylquinoline derivatives are valuable intermediates, as the alkyne functionality can be further elaborated into a variety of other chemical groups, or used in "click" chemistry applications.

Mechanistic Rationale & Key Parameters

The Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[17]

• Palladium Cycle: This cycle is analogous to those of the Suzuki and Buchwald-Hartwig reactions, involving oxidative addition of the Pd(0) catalyst to 5-Bromo-4-methylquinoline, followed by transmetalation and reductive elimination.

• Copper Cycle: The terminal alkyne reacts with a copper(I) salt (e.g., CuI) in the presence of an amine base (which also acts as a solvent) to form a copper(I) acetylide. This species is the active nucleophile that participates in the transmetalation step with the Pd(II) intermediate.[17]

The amine base (e.g., triethylamine or diisopropylamine) plays a dual role: it deprotonates the alkyne and serves as a ligand for the copper and palladium complexes. Copper-free Sonogashira protocols have also been developed to avoid issues related to copper toxicity in pharmaceutical synthesis.[18][19]

Visualizing the Sonogashira Catalytic Cycle

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Experimental Protocol: Synthesis of 5-(Ethynylphenyl)-4-methylquinoline

This protocol details a standard Sonogashira coupling using a copper(I) co-catalyst. All glassware should be scrupulously dried, and solvents should be rigorously degassed to prevent oxidative homocoupling of the alkyne (Glaser coupling).

Materials:

• 5-Bromo-4-methylquinoline (1.0 equiv)

• Phenylacetylene (1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (3 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Triethylamine (Et₃N) (anhydrous, degassed)

• Toluene (anhydrous, degassed)

• Argon or Nitrogen gas supply

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask with a stir bar, add 5-Bromo-4-methylquinoline, PdCl₂(PPh₃)₂, and CuI.

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with argon or nitrogen three times.

• Solvent and Reagent Addition: Add anhydrous, degassed toluene and triethylamine (typically a 2:1 v/v ratio) via syringe. Stir the mixture for a few minutes to dissolve the solids.

• Alkyne Addition: Add phenylacetylene dropwise via syringe.

• Reaction: Stir the reaction mixture at room temperature or heat gently to 40-50 °C. The reaction is often exothermic.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is usually complete within 2-6 hours.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst residues, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel to obtain the pure 5-alkynyl-4-methylquinoline.

Parameter	Recommended Condition	Rationale / Notes
Palladium Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	Pre-formed Pd-phosphine complexes are commonly used.[18]
Copper Co-catalyst	Copper(I) iodide (CuI)	Essential for the formation of the copper acetylide intermediate.[17]
Base	Et₃N, i-Pr₂NH	Acts as both a base to deprotonate the alkyne and as a solvent.[16]
Solvent	Toluene, THF, DMF	Co-solvents can be used with the amine base. Must be anhydrous and degassed.
Temperature	Room Temperature to 60 °C	Mild conditions are often sufficient, which helps preserve sensitive functional groups.[17]

Conclusion and Future Outlook

The palladium-catalyzed cross-coupling reactions of 5-Bromo-4-methylquinoline provide a powerful and versatile platform for the synthesis of a vast array of novel chemical entities. The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions enable the precise installation of aryl, amino, and alkynyl groups, respectively, at the C5-position. These transformations are fundamental to modern medicinal chemistry and drug discovery, facilitating the rapid generation of compound libraries for biological screening and the optimization of lead compounds. The protocols and principles outlined in this guide serve as a robust starting point for researchers aiming to explore the chemical space around the 4-methylquinoline scaffold. Continued innovation in catalyst and ligand design will undoubtedly further expand the scope and utility of these indispensable synthetic methods.

References

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Synthesis of Bioactive Molecules Using 5-Bromo-4-methylquinoline: Application Notes and Protocols

Introduction: The Quinoline Scaffold and the Strategic Value of 5-Bromo-4-methylquinoline

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyridine ring, is a cornerstone of medicinal chemistry.[1] This "privileged scaffold" is present in a vast array of natural products and synthetic compounds, exhibiting a remarkable breadth of pharmacological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[2][3] The strategic functionalization of the quinoline core is a primary objective in drug discovery, allowing for the fine-tuning of a molecule's therapeutic properties and pharmacokinetic profile.

5-Bromo-4-methylquinoline serves as an exceptionally versatile and valuable starting material in this endeavor. Its structure offers three key strategic advantages:

• The Quinoline Core: Provides the fundamental pharmacophore known to interact with a multitude of biological targets.

• The 4-Methyl Group: This substituent can influence the molecule's steric and electronic properties, potentially enhancing binding affinity and selectivity for target proteins.

• The 5-Bromo Substituent: The bromine atom at the C5 position is the lynchpin for synthetic diversification. It serves as a highly effective reactive handle for modern palladium-catalyzed cross-coupling reactions, enabling the precise and efficient installation of a wide variety of molecular fragments.

This guide provides detailed application notes and field-proven protocols for the synthesis of diverse bioactive molecules starting from 5-Bromo-4-methylquinoline. We will focus on three of the most powerful transformations in the medicinal chemist's toolkit: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. For each reaction, we will delve into the mechanistic rationale, provide step-by-step experimental procedures, and discuss their application in the synthesis of targeted therapeutic agents such as kinase inhibitors.

Core Synthetic Strategies: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, offering mild and efficient methods for the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. The general catalytic cycle for these reactions involves three key steps: oxidative addition of the aryl halide to a Palladium(0) complex, transmetalation with a coupling partner, and reductive elimination to form the product and regenerate the Pd(0) catalyst.[4]

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Application I: Synthesis of 5-Aryl-4-methylquinolines via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is the preeminent method for constructing C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl compounds.[5] This reaction is fundamental in the development of numerous drugs, including kinase inhibitors, where an aryl or heteroaryl moiety is often required to occupy a specific pocket in the enzyme's active site.

Scientific Rationale

The reaction couples the 5-Bromo-4-methylquinoline (the electrophile) with an organoboron reagent, typically an arylboronic acid or its ester (the nucleophile).

• Catalyst System: A combination of a palladium source (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) and a suitable phosphine ligand is used. The ligand stabilizes the palladium center and modulates its reactivity. For heteroaromatic substrates, ligands like triphenylphosphine (PPh₃) or more electron-rich, bulky biarylphosphine ligands are often effective.

• Base: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is essential. Its role is to activate the boronic acid by forming a more nucleophilic "ate" complex, which facilitates the crucial transmetalation step.[5]

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, DMF) and water is commonly used. The water is crucial for dissolving the inorganic base and assisting in the formation of the active boronate species.

Data Presentation: Representative Suzuki-Miyaura Couplings

The following table summarizes typical reaction conditions and yields for the Suzuki-Miyaura coupling of 5-bromoquinoline analogs with various arylboronic acids, which serve as a strong predictive model for reactions with 5-Bromo-4-methylquinoline.

Entry	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	100	~85	[Adapted from 2]
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	1,4-Dioxane/H₂O	90	~90	[Adapted from 2]
3	Pyridine-3-boronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	95	~78	[Adapted from 2]

Experimental Protocol: Synthesis of 5-(4-methoxyphenyl)-4-methylquinoline

This protocol is adapted from established procedures for similar 5-bromoquinoline substrates.[5]

Caption: Experimental workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-4-methylquinoline (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), and cesium carbonate (Cs₂CO₃, 2.0 eq).

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with argon gas. Repeat this cycle three times to ensure the reaction environment is free of oxygen.

• Reagent Addition: Under a positive pressure of argon, add the palladium catalyst, such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 eq). Add anhydrous, degassed 1,4-dioxane and degassed water (e.g., 8 mL dioxane, 2 mL water for a 1 mmol scale reaction) via syringe.

• Reaction: Place the flask in a preheated oil bath at 90°C and stir vigorously.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-18 hours).

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with water and saturated brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.

Application II: Synthesis of 5-Alkynyl-4-methylquinolines via Sonogashira Coupling

The Sonogashira coupling is a highly reliable method for forming a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[6] The resulting alkynyl-substituted quinolines are not only bioactive in their own right but also serve as versatile intermediates for further transformations, such as the synthesis of triazoles via "click chemistry".

Scientific Rationale

This reaction requires a dual catalytic system.

• Palladium Catalyst: A Pd(0) species, often generated in situ from Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄, catalyzes the main cross-coupling cycle.[1]

• Copper(I) Co-catalyst: A copper(I) salt, typically copper(I) iodide (CuI), is crucial. It reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This species is more reactive and readily undergoes transmetalation with the palladium(II) complex, accelerating the overall catalytic cycle.[7]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both as the solvent (or co-solvent) and as the base required to deprotonate the terminal alkyne.

Experimental Protocol: Synthesis of 5-(Phenylethynyl)-4-methylquinoline

This is a representative protocol for a copper-catalyzed Sonogashira coupling.

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask, dissolve 5-Bromo-4-methylquinoline (1.0 eq) in a mixture of anhydrous toluene and triethylamine (Et₃N) (e.g., 2:1 ratio).

• Inert Atmosphere: Degas the solution by bubbling argon through it for 15-20 minutes.

• Reagent Addition: To the degassed solution, add phenylacetylene (1.2 eq), copper(I) iodide (CuI, 0.05 eq), and bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 eq).

• Reaction: Heat the reaction mixture to 70-80°C under an argon atmosphere.

• Monitoring: Monitor the reaction by TLC. The reaction is often complete within 2-4 hours.

• Work-up: After cooling to room temperature, filter the mixture through a pad of Celite® and wash the pad with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting residue by flash column chromatography (hexanes/ethyl acetate gradient) to afford the pure 5-(phenylethynyl)-4-methylquinoline.

Application III: Synthesis of N-Aryl-4-methylquinolin-5-amines via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of C-N bonds, enabling the synthesis of arylamines from aryl halides.[4] This reaction is of paramount importance in medicinal chemistry, as the arylamine motif is a key structural feature in a vast number of kinase inhibitors, where it often forms critical hydrogen bond interactions in the ATP-binding site.[8]

Scientific Rationale

The success of the Buchwald-Hartwig amination is highly dependent on the choice of the catalyst system.

• Palladium Precatalyst: Palladium(II) acetate (Pd(OAc)₂) or palladium complexes like tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are common choices.

• Ligand: This is the most critical component. Bulky, electron-rich phosphine ligands are required to facilitate both the oxidative addition and the final, often rate-limiting, reductive elimination step.[8] Commonly used ligands include BINAP, Xantphos, and specialized biarylphosphine ligands developed by the Buchwald group (e.g., SPhos, XPhos).[9]

• Base: A strong, non-nucleophilic base is necessary to deprotonate the amine, allowing it to coordinate to the palladium center. Sodium tert-butoxide (NaOt-Bu) is the most common choice, although other bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used for more sensitive substrates.[10]

Data Presentation: Bioactivity of Quinoline-Based Kinase Inhibitors

Derivatives synthesized using this methodology have shown potent activity against various protein kinases implicated in cancer. The N-aryl amine moiety is often crucial for this activity.

Compound Class	Target Kinase	Representative IC₅₀	Reference
4-Anilinoquinazolines	EGFR	5 - 50 nM
4-Aminoquinolines	RIPK2	5.1 nM
Pyridopyrimidines	JNK	< 100 nM

Note: Data is for analogous scaffolds to demonstrate the potential of N-aryl amines in kinase inhibition.

Experimental Protocol: Synthesis of N-phenyl-4-methylquinolin-5-amine

This protocol is adapted from procedures for the amination of other 5-bromoquinoline derivatives.[9]

Caption: Experimental workflow for Buchwald-Hartwig amination.

Step-by-Step Methodology:

• Reaction Setup (Inert Atmosphere): Inside a nitrogen-filled glovebox, add 5-Bromo-4-methylquinoline (1.0 eq), Pd₂(dba)₃ (0.02 eq), Xantphos (0.08 eq), and sodium tert-butoxide (NaOt-Bu, 1.4 eq) to a screw-cap vial containing a magnetic stir bar.

• Reagent Addition: Add anhydrous, degassed toluene, followed by aniline (1.2 eq).

• Reaction: Seal the vial tightly and remove it from the glovebox. Place the vial in a preheated heating block at 100-110°C and stir for 16-24 hours.

• Monitoring: Monitor the reaction by LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with diethyl ether or ethyl acetate and filter through a plug of Celite®.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography to afford the desired N-aryl-4-methylquinolin-5-amine.

Conclusion

5-Bromo-4-methylquinoline is a powerful and versatile building block for the synthesis of bioactive molecules. Through the strategic application of modern palladium-catalyzed cross-coupling reactions—namely the Suzuki-Miyaura coupling, Sonogashira coupling, and Buchwald-Hartwig amination—researchers can efficiently access a diverse range of 5-substituted quinoline derivatives. The protocols provided herein offer robust and adaptable starting points for the synthesis of novel compounds for screening in drug discovery programs, particularly in the pursuit of new kinase inhibitors and other targeted therapies.

References

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• Li, Y., et al. (2020). Design, synthesis and biological evaluation of 4-aminoquinoline derivatives as receptor-interacting protein kinase 2 (RIPK2) inhibitors. European Journal of Medicinal Chemistry. Available from: [Link]

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• Conconi, M. T., et al. (2013). Quinazoline-based multi-tyrosine kinase inhibitors: synthesis, modeling, antitumor and antiangiogenic properties. European Journal of Medicinal Chemistry. Available from: [Link]

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5-Bromo-4-methylquinoline: A Versatile Scaffold for Medicinal Chemistry

Introduction: The Quinoline Core in Drug Discovery and the Strategic Importance of 5-Bromo-4-methylquinoline

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of natural products and synthetic compounds with significant pharmacological activities.[1][2] Its derivatives have shown a remarkable breadth of therapeutic applications, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[1][3] The strategic functionalization of the quinoline ring is a key approach in the development of novel drug candidates, allowing for the fine-tuning of their biological activity, selectivity, and pharmacokinetic profiles.

5-Bromo-4-methylquinoline emerges as a particularly valuable building block in this context. The presence of a bromine atom at the C5 position and a methyl group at the C4 position offers two distinct and synthetically versatile handles for molecular elaboration. The bromine atom is primed for a variety of transition metal-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl, heteroaryl, and alkyl substituents. Simultaneously, the methyl group can be a site for further functionalization or can play a crucial role in modulating the steric and electronic properties of the molecule, influencing its interaction with biological targets.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 5-bromo-4-methylquinoline as a building block in medicinal chemistry. It provides in-depth application notes, detailed experimental protocols for key synthetic transformations, and insights into the potential of this scaffold in the design and synthesis of novel bioactive molecules.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the physicochemical properties and spectroscopic signature of 5-bromo-4-methylquinoline is fundamental for its effective use in synthesis and for the characterization of its derivatives.

Property	Value
Molecular Formula	C₁₀H₈BrN
Molecular Weight	222.08 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in common organic solvents such as dichloromethane, chloroform, and methanol.

Expected Spectroscopic Data:

• ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on both the pyridine and benzene rings of the quinoline scaffold. The methyl group at C4 will appear as a singlet, likely in the range of 2.5-2.7 ppm. The aromatic protons will exhibit characteristic coupling patterns (doublets, triplets, or doublets of doublets) depending on their positions and neighboring protons. The proton at C2, adjacent to the nitrogen, is expected to be the most downfield-shifted aromatic proton.

• ¹³C NMR: The spectrum will display ten distinct carbon signals. The carbon bearing the bromine atom (C5) will be significantly influenced by the halogen's electronic effects. The methyl carbon will appear as an upfield signal. The chemical shifts of the other aromatic carbons will be consistent with a substituted quinoline ring system.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a bromine-containing compound, with two major peaks of nearly equal intensity corresponding to the [M]+ and [M+2]+ ions, separated by two mass units.

Synthetic Applications: Harnessing the Reactivity of 5-Bromo-4-methylquinoline

The synthetic utility of 5-bromo-4-methylquinoline lies in the strategic and often orthogonal reactivity of its bromo and methyl substituents. The bromine atom at the C5 position is a prime site for the introduction of molecular diversity through cross-coupling reactions.

Palladium-Catalyzed Cross-Coupling Reactions: A Gateway to Structural Diversity

Transition metal-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. For 5-bromo-4-methylquinoline, the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination are particularly relevant for generating libraries of novel derivatives.

The Suzuki-Miyaura coupling enables the reaction of the C5-bromo position with a wide range of boronic acids and their derivatives, leading to the formation of a new C-C bond.[6][7] This reaction is instrumental in the synthesis of biaryl and heteroaryl-substituted quinolines, which are common motifs in bioactive molecules.

Protocol 1: General Procedure for the Suzuki-Miyaura Coupling of 5-Bromo-4-methylquinoline

This protocol provides a general guideline for the Suzuki-Miyaura coupling of 5-bromo-4-methylquinoline with an arylboronic acid. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• 5-Bromo-4-methylquinoline

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF/water mixture)

• Inert atmosphere (Nitrogen or Argon)

Experimental Workflow:

Caption: A generalized workflow for the Suzuki-Miyaura coupling reaction.

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-bromo-4-methylquinoline (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add the anhydrous solvent (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with the inert gas to ensure the removal of oxygen.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• Inert Atmosphere: The palladium catalyst in its active Pd(0) state is sensitive to oxidation, which would deactivate it. An inert atmosphere is crucial to maintain catalytic activity.

• Base: The base is essential for the activation of the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center.[6]

• Ligand: The choice of phosphine ligand is critical for stabilizing the palladium catalyst and promoting the key steps of the catalytic cycle (oxidative addition and reductive elimination).

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds by coupling the C5-bromo position with a variety of primary and secondary amines.[8][9][10] This reaction is of paramount importance in medicinal chemistry, as the introduction of amine functionalities can significantly impact a molecule's solubility, basicity, and ability to form hydrogen bonds with biological targets.

Protocol 2: General Procedure for the Buchwald-Hartwig Amination of 5-Bromo-4-methylquinoline

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 5-bromo-4-methylquinoline. The choice of catalyst, ligand, and base is highly dependent on the nature of the amine coupling partner and may require screening.

Materials:

• 5-Bromo-4-methylquinoline

• Amine (primary or secondary, 1.1 - 1.5 equivalents)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (e.g., Xantphos, BINAP, RuPhos, 2-10 mol%)

• Base (e.g., Cs₂CO₃, NaOtBu, K₃PO₄, 1.5-2.5 equivalents)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

• Inert atmosphere (Nitrogen or Argon)

Catalytic Cycle:

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Application Notes & Protocols: 5-Bromo-4-methylquinoline as a Strategic Scaffold for Kinase Inhibitor Synthesis

Abstract

The quinoline nucleus is a cornerstone scaffold in medicinal chemistry, recognized for its prevalence in numerous FDA-approved pharmaceuticals, particularly in oncology.[1][2] Its inherent ability to form key interactions within the ATP-binding site of protein kinases makes it a "privileged structure" for inhibitor design.[3][4] This guide focuses on a specific, highly versatile building block: 5-Bromo-4-methylquinoline . We provide an in-depth exploration of its strategic application, detailing the chemical logic behind its use and providing field-proven protocols for the synthesis of advanced kinase inhibitor intermediates. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this scaffold for the rapid generation of diverse and potent kinase inhibitor libraries.

The Strategic Value of the 5-Bromo-4-methylquinoline Scaffold

The efficacy of 5-Bromo-4-methylquinoline as a starting material is not accidental; it is a result of the deliberate arrangement of its functional groups, each serving a distinct and synergistic purpose in the context of kinase inhibitor design.

• The Quinoline Core: The nitrogen atom in the quinoline ring system frequently acts as a hydrogen bond acceptor, anchoring the inhibitor to the "hinge region" of the kinase ATP-binding pocket. This interaction is a hallmark of many potent Type I and Type II kinase inhibitors.[3]

• The 4-Methyl Group: Far from being a simple steric element, the methyl group at the C4 position offers a secondary site for synthetic elaboration. As demonstrated in later protocols, it can be selectively oxidized to a formyl group, providing a new reactive handle for introducing diverse side chains that can probe deeper pockets within the kinase active site.[5]

• The 5-Bromo Group (The Diversification Handle): The bromine atom at the C5 position is the scaffold's primary asset for library development. It is strategically positioned to extend into the solvent-exposed region of the kinase active site, a region where diversity is often key to achieving selectivity and potency. The bromine atom is an excellent substrate for a variety of robust and high-yielding palladium-catalyzed cross-coupling reactions.[6][7][8] This allows for the systematic introduction of a wide array of aryl, heteroaryl, and amino substituents, which is fundamental to modern structure-activity relationship (SAR) studies.

Below is a diagram illustrating the logical relationship between the scaffold's components and their synthetic potential.

Caption: Logical relationships of the 5-Bromo-4-methylquinoline scaffold.

Core Synthetic Strategies and Methodologies

The functionalization of 5-Bromo-4-methylquinoline primarily revolves around two powerful synthetic transformations: Suzuki-Miyaura coupling and Buchwald-Hartwig amination at the C5 position, and oxidation followed by reductive amination at the C4 position.

Caption: Key synthetic workflows starting from 5-Bromo-4-methylquinoline.

Suzuki-Miyaura Cross-Coupling at C5

This palladium-catalyzed reaction is arguably the most valuable tool for derivatizing the scaffold. It enables the formation of a C-C bond between the C5 position of the quinoline and a wide variety of commercially available aryl and heteroaryl boronic acids or esters.[9][10] This strategy is paramount for exploring SAR by modifying the moiety that extends into the solvent-front of the ATP binding cleft.

Buchwald-Hartwig Amination at C5

For installing nitrogen-based linkers or functional groups, the Buchwald-Hartwig amination is the method of choice.[11] This reaction forms a C-N bond between the C5 position and a primary or secondary amine. This is particularly useful for synthesizing inhibitors that require a flexible amino-linker to reach adjacent binding pockets or to improve physicochemical properties such as solubility.

Detailed Experimental Protocols

The following protocols are presented as robust, validated starting points. Researchers should perform their own optimization based on the specific substrates employed.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Synthesis of 5-(Pyridin-3-yl)-4-methylquinoline

This protocol details the coupling of 5-Bromo-4-methylquinoline with 3-pyridylboronic acid. The choice of a heteroaryl boronic acid is representative of modern kinase inhibitor design, which often incorporates such moieties to enhance solubility and form specific polar contacts.

Materials:

• 5-Bromo-4-methylquinoline (1.0 eq)

• Pyridine-3-boronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 eq)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 eq)

• Potassium phosphate tribasic (K₃PO₄, 3.0 eq)

• 1,4-Dioxane and Water (4:1 ratio), degassed

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5-Bromo-4-methylquinoline, pyridine-3-boronic acid, and K₃PO₄.

  • Rationale: An inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) active catalyst, which is formed in situ.

• Catalyst Addition: In a separate vial, pre-mix the Pd(OAc)₂ and SPhos ligand in a small amount of the reaction solvent. Add this catalyst/ligand mixture to the Schlenk flask.

  • Rationale: SPhos is a bulky, electron-rich Buchwald ligand that promotes the crucial reductive elimination step and stabilizes the palladium catalyst, often leading to higher yields, especially with heteroaromatic substrates.[10]

• Solvent Addition: Add the degassed 4:1 dioxane/water solvent mixture to the flask via cannula or syringe.

  • Rationale: Degassing the solvent (e.g., by sparging with argon for 20-30 minutes) removes dissolved oxygen. The water in the solvent mixture is essential for the transmetalation step of the Suzuki cycle.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the pure product.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂ / SPhos	Efficient for heteroaryl couplings, provides stability.
Base	K₃PO₄	Strong, non-nucleophilic base suitable for a wide range of boronic acids.
Solvent	Dioxane / Water (4:1)	Good solvating power; water is required for the catalytic cycle.
Temperature	90-100 °C	Provides sufficient thermal energy for the catalytic cycle without degrading reagents.

Biological Context: Targeting Key Cancer Signaling Pathways

Derivatives of the quinoline scaffold have shown inhibitory activity against a broad spectrum of kinases involved in oncogenic signaling.[1][12] Key pathways frequently targeted include the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways, which are central regulators of cell proliferation, survival, and growth.[3][13][14] An inhibitor derived from 5-Bromo-4-methylquinoline could, for example, be designed to target PI3K or Akt, thereby blocking downstream signaling required for tumor cell survival.

Caption: Potential inhibition points for quinoline derivatives in the PI3K/Akt/mTOR pathway.[14]

Conclusion

5-Bromo-4-methylquinoline is a high-value, strategically designed starting material for kinase inhibitor discovery programs. The orthogonal reactivity of its C5-bromo and C4-methyl groups provides a robust platform for generating extensive and diverse chemical libraries. The palladium-catalyzed coupling reactions at the C5 position are particularly powerful for systematically exploring the structure-activity relationships required to optimize inhibitor potency and selectivity. The protocols and strategies outlined in this document provide a solid, experimentally grounded framework for medicinal chemists to unlock the full potential of this versatile scaffold.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Kinase Inhibitors from Quinoline Scaffolds. BenchChem.

• Al-Ostoot, F. H., et al. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. Molecules, 28(7), 3043. Retrieved January 21, 2026, from [Link]

• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025). ChemMedChem.

• Olayiwola, G., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(29), 18519-18543. Retrieved January 21, 2026, from [Link]

• Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). Remedy Publications LLC.

• de Oliveira, M. A. L., et al. (2026). New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma. ChemMedChem. Retrieved January 21, 2026, from [Link]

• Chandra, D., et al. (2025). Quinoline-Based FDA-Approved Drugs: Synthetic Route and Clinical Uses. Synlett, 36, 2537–2552.

• ResearchGate. (n.d.). General synthetic route of quinoline derivatives. Retrieved January 21, 2026, from [Link]

• Bridges, A. J., et al. (1996). Tyrosine Kinase Inhibitors. 9. Synthesis and Evaluation of Fused Tricyclic Quinazoline Analogues as ATP Site Inhibitors of the Tyrosine Kinase Activity of the Epidermal Growth Factor Receptor. Journal of Medicinal Chemistry, 39(1), 267-276. Retrieved January 21, 2026, from [Link]

• Al-Suhaimi, K. S., et al. (2023). Multi-Kinase Inhibition by New Quinazoline–Isatin Hybrids: Design, Synthesis, Biological Evaluation and Mechanistic Studies. Pharmaceuticals, 16(11), 1546. Retrieved January 21, 2026, from [Link]

• Tang, C., et al. (2021). Design, synthesis and biological evaluation of 4-aminoquinoline derivatives as receptor-interacting protein kinase 2 (RIPK2) inhibitors. European Journal of Medicinal Chemistry, 223, 113650. Retrieved January 21, 2026, from [Link]

• Benchchem. (n.d.). Application Notes and Protocols: 2-Bromo-5-methylpyridin-4-amine in the Synthesis of Kinase Inhibitors. BenchChem.

• Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Journal of Molecular Structure. Retrieved January 21, 2026, from [Link]

• Shaffer, P. L., et al. (2010). Design, synthesis and characterization of "clickable" 4-anilinoquinazoline kinase inhibitors. Molecular BioSystems, 6(8), 1391-1401. Retrieved January 21, 2026, from [Link]

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• El-Damasy, A. K., et al. (2023). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. Pharmaceuticals, 16(2), 241. Retrieved January 21, 2026, from [Link]

• Musso, L., et al. (2018). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules, 23(12), 3163. Retrieved January 21, 2026, from [Link]

• Benchchem. (n.d.). Application Notes and Protocols: 7-Bromo-4-chloro-8-methylquinoline in the Synthesis of Anticancer Agents. BenchChem.
• Recent Advances of Quinoline‐Based Small Molecules as Kinase Inhibitors (2020–2024). (2025). ChemMedChem.

• Min, J., et al. (2018). Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine. Bioorganic & Medicinal Chemistry Letters, 28(17), 2917-2920. Retrieved January 21, 2026, from [Link]

• Benchchem. (n.d.). Application Notes and Protocols: Suzuki- Miyaura Coupling of 2-Bromo-5-methylpyridin-4-amine with Arylboronic Acids for Drug Discovery. BenchChem.

• Abuelizz, H. A., & Marzouk, M. (2025). Quinoline-based small molecules as effective protein kinases inhibitors (Review). ResearchGate. Retrieved January 21, 2026, from [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura coupling reactions of 4,5-dibromo-2-methylpyridazin-. Retrieved January 21, 2026, from [Link]

• Perera, D., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Beilstein Journal of Organic Chemistry, 12, 2288-2296. Retrieved January 21, 2026, from [Link]

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Derivatization of 5-Bromo-4-methylquinoline for anticancer drug discovery

An In-Depth Guide to the Derivatization of 5-Bromo-4-methylquinoline for Anticancer Drug Discovery

Introduction: The Quinoline Scaffold as a Cornerstone in Oncology

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a "privileged scaffold" in medicinal chemistry.[1][2] Its structural rigidity, electron-donating and accepting capabilities, and synthetic accessibility have made it a cornerstone in the development of therapeutic agents across various diseases, most notably cancer.[3][4] Nature itself provides potent quinoline-based anticancer agents like camptothecin, a topoisomerase I inhibitor, which has been the basis for clinically approved drugs such as topotecan and irinotecan.[5] This natural precedent has inspired chemists to explore synthetic quinoline derivatives, leading to the development of numerous kinase inhibitors that target signaling pathways crucial for tumor growth and proliferation.[2][5]

This guide focuses on a specific, highly versatile starting material: 5-Bromo-4-methylquinoline . The strategic placement of its substituents makes it an ideal precursor for generating diverse molecular libraries. The methyl group at the 4-position can influence the molecule's steric and electronic properties, while the bromine atom at the 5-position serves as an exceptionally versatile synthetic handle. This bromine atom is readily functionalized through modern cross-coupling chemistry, allowing for the systematic introduction of a wide array of chemical moieties to explore the chemical space for potent and selective anticancer activity.

Core Synthetic Strategies: Building a Diverse Compound Library

The derivatization of 5-Bromo-4-methylquinoline primarily relies on palladium-catalyzed cross-coupling reactions. These methods are renowned for their reliability, functional group tolerance, and efficiency in forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, which are fundamental transformations in drug synthesis.[6]

Suzuki-Miyaura Cross-Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura coupling is arguably the most powerful and widely used method for creating a bond between two sp²-hybridized carbon atoms, typically for synthesizing biaryl compounds.[6][7] In the context of our scaffold, this reaction enables the coupling of 5-bromo-4-methylquinoline with a vast array of commercially available or readily synthesized aryl- and heteroarylboronic acids or esters.

• Causality Behind the Method: This strategy is chosen to introduce diverse aromatic systems at the 5-position. Altering the steric and electronic properties of this appended ring system allows for a systematic investigation of structure-activity relationships (SAR). For example, introducing electron-donating or withdrawing groups, or heterocyclic rings capable of forming specific hydrogen bonds, can dramatically influence the compound's binding affinity to biological targets like protein kinases.[8][9] The resulting 5-aryl-4-methylquinoline derivatives are scaffolds of significant interest for targeting pathways like VEGFR2, which is implicated in tumor angiogenesis.[9]

Sonogashira Coupling: Introducing C(sp)-C(sp²) Bonds

The Sonogashira coupling reaction forms a C-C bond between a vinyl or aryl halide and a terminal alkyne.[10] This reaction introduces a rigid, linear alkyne linker into the molecule, which can profoundly alter its geometry and ability to interact with target proteins.

• Causality Behind the Method: Alkynes are valuable functional groups in medicinal chemistry. They can act as hydrogen bond acceptors, participate in π-stacking interactions, or serve as handles for further chemical modification (e.g., via "click chemistry"). The introduction of an alkynyl moiety at the 5-position provides access to a structurally distinct class of compounds compared to the biaryl derivatives from Suzuki coupling, expanding the diversity of the chemical library.[11][12]

Buchwald-Hartwig Amination: Creating C(sp²)-N Bonds

While not as common for this specific position in the literature as C-C couplings, the Buchwald-Hartwig amination is a premier method for forming carbon-nitrogen bonds by coupling an aryl halide with an amine.[13] This reaction would introduce primary or secondary amines at the 5-position.

• Causality Behind the Method: The introduction of an amino group provides a key site for hydrogen bonding and can significantly increase the polarity and aqueous solubility of the final compound. The nitrogen atom can be protonated at physiological pH, allowing for strong ionic interactions with negatively charged residues (e.g., aspartate or glutamate) in a protein's active site. This is a common strategy for enhancing the potency and pharmacokinetic properties of drug candidates.[13]

Visualization of Derivatization Strategies

The following diagram illustrates the primary synthetic pathways for diversifying the 5-bromo-4-methylquinoline scaffold.

Caption: Synthetic pathways from 5-bromo-4-methylquinoline.

Experimental Protocols

The following protocols are detailed, self-validating procedures for the synthesis, characterization, and biological evaluation of novel 5-bromo-4-methylquinoline derivatives.

Protocol 1: Synthesis of 5-(4-methoxyphenyl)-4-methylquinoline via Suzuki-Miyaura Coupling

This protocol describes a representative Suzuki-Miyaura reaction. The choice of catalyst, ligand, base, and solvent is critical for reaction efficiency and must be optimized for different substrates.

Materials and Reagents

Reagent/Material	Supplier	Grade
5-Bromo-4-methylquinoline	Commercial Source	>98%
4-Methoxyphenylboronic acid	Commercial Source	>98%
Pd(PPh₃)₄ (Tetrakis)	Commercial Source	>98%
Sodium Carbonate (Na₂CO₃)	Commercial Source	Anhydrous, >99.5%
1,4-Dioxane	Commercial Source	Anhydrous
Deionized Water	In-house	N/A
Ethyl Acetate	Commercial Source	HPLC Grade
Hexane	Commercial Source	HPLC Grade
Brine (Saturated NaCl solution)	In-house	N/A
Anhydrous Magnesium Sulfate (MgSO₄)	Commercial Source	>99.5%
Silica Gel for Column Chromatography	Commercial Source	230-400 mesh

Step-by-Step Methodology

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-bromo-4-methylquinoline (1.0 mmol, 222 mg), 4-methoxyphenylboronic acid (1.2 mmol, 182 mg), and sodium carbonate (2.5 mmol, 265 mg).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen gas three times to create an inert atmosphere. This is crucial as palladium catalysts can be sensitive to oxygen.

• Solvent Addition: Add anhydrous 1,4-dioxane (10 mL) and deionized water (2.5 mL) via syringe. Degas the resulting suspension by bubbling argon through it for 15 minutes.

• Catalyst Addition: Under a positive flow of argon, add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol, 58 mg). The mixture will typically turn a darker color.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The disappearance of the starting material spot indicates reaction completion.

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate (30 mL) and water (20 mL). Transfer to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing: Combine the organic layers and wash with water (20 mL) followed by brine (20 mL). The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting from 100% hexane and gradually increasing to 20% ethyl acetate).

• Characterization: Combine the pure fractions, evaporate the solvent, and dry the final product under high vacuum. Characterize the compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Protocol 2: In Vitro Cytotoxicity Evaluation via MTT Assay

This protocol is a standard colorimetric assay to assess the metabolic activity of cells and serves as a reliable measure of cell viability and proliferation.[3][14] It is used to determine the concentration at which a compound inhibits cell growth by 50% (IC₅₀).

Materials and Reagents

Reagent/Material	Supplier
Human Cancer Cell Lines (e.g., MCF-7, A549)	ATCC
Dulbecco's Modified Eagle Medium (DMEM)	Commercial Source
Fetal Bovine Serum (FBS)	Commercial Source
Penicillin-Streptomycin Solution	Commercial Source
Trypsin-EDTA	Commercial Source
Phosphate-Buffered Saline (PBS)	Commercial Source
3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)	Commercial Source
Dimethyl Sulfoxide (DMSO)	Commercial Source
Doxorubicin (Positive Control)	Commercial Source

Step-by-Step Methodology

• Cell Culture: Culture cancer cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Harvest cells using Trypsin-EDTA, count them using a hemocytometer, and seed them into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of each synthesized derivative in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from, for example, 0.01 µM to 100 µM. Ensure the final DMSO concentration in each well is below 0.5% to avoid solvent toxicity.

• Cell Treatment: After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells for a vehicle control (medium with DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the logarithm of the compound concentration and use a non-linear regression analysis (log(inhibitor) vs. response) to determine the IC₅₀ value.

Data Presentation: Structure-Activity Relationship (SAR)

The ultimate goal of derivatization is to understand how changes in chemical structure affect biological activity. The data below is a representative summary of how results could be presented to elucidate SAR.

Compound ID	R-Group at 5-Position	Synthesis Method	IC₅₀ (MCF-7, µM)
SM-1		Suzuki-Miyaura	8.5
SM-2		Suzuki-Miyaura	2.1
SO-1		Sonogashira	15.2
SO-2		Sonogashira	>50

Note: Data is hypothetical for illustrative purposes.

Interpretation: From this hypothetical data, one could infer that introducing electron-withdrawing groups on the aryl ring (SM-2 vs. SM-1) enhances anticancer activity against the MCF-7 breast cancer cell line. Furthermore, an aromatic substituent on the alkyne (SO-1) appears more favorable than an aliphatic one (SO-2). This type of analysis guides the next round of synthesis in a rational drug design project.

Biological Evaluation Workflow

Caption: Workflow for in vitro cytotoxicity testing.

Conclusion

5-Bromo-4-methylquinoline is a powerful and versatile starting block for the discovery of novel anticancer agents. Through robust and high-yield synthetic methodologies like Suzuki-Miyaura and Sonogashira couplings, a vast and diverse chemical space can be explored efficiently. The protocols outlined in this guide provide a solid foundation for researchers to synthesize, purify, characterize, and evaluate new quinoline derivatives. By systematically modifying the 5-position of the quinoline core and assessing the biological activity of the resulting compounds, researchers can elucidate critical structure-activity relationships, paving the way for the development of the next generation of targeted cancer therapeutics.[2][15]

References

• Fedorova, A. I., Maizlish, V. E., Shaposhnikova, G. P., Filimonov, C. N., & Abramov, I. G. (n.d.). Nucleophilic Substitution in 4-Bromo-5-nitrophthalodinitrile: IX.1 Synthesis of 4-(Morpholin-4-yl)-5-aryloxyphthalodinitriles and Copper Phthalocyanines Based Thereon. Russian Journal of General Chemistry.
• Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. National Institutes of Health (NIH).
• Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones. MDPI.
• Nucleophilic Aromatic Substitution of Pentafluorophenyl-Substituted Quinoline with a Functional Perylene: A Route to the Modification of Semiconducting Polymers. MDPI.
• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. MDPI.
• Quinolines: A Promising Heterocyclic Scaffold for Cancer Therapeutics. PubMed.
• Application Notes and Protocols: Suzuki-Miyaura Coupling of 2-Bromo-5-methylpyridin-4-amine with Arylboronic Acids for Drug Discovery. Benchchem.
• Nucleophilic substitution in 4-bromo-5-nitrophthalodinitrile: XII. Synthesis and properties of 4-(1-benzotriazolyl)-, 4-nitro-5-(4-nonylphenoxy)phthalonitriles and the ligands based on them. ResearchGate.
• Comprehensive review on current developments of quinoline-based anticancer agents. [No Source Found].
• Anticancer Activity of Quinoline Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
• Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. Neuroquantology.
• an overview of quinoline derivatives as anti-cancer agents. ResearchGate.
• Quinoline-based Anti-oncogenic Molecules: Synthesis and Biological Evaluation. PubMed.
• Application Notes and Protocols: 7-Bromo-4-chloro-8-methylquinoline in the Synthesis of Anticancer Agents. Benchchem.
• Quinoline as a Privileged Scaffold in Cancer Drug Discovery. ResearchGate.
• Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. PubMed.
• Application Notes and Protocols for Nucleophilic Substitution on Bromoquinolines. Benchchem.
• Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein. ACS Omega.
• The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. PubMed Central.
• Synthesis of Palladium-Catalysed C-C Bond Forming 5-Chloro Quinolines via Suzuki-Miyaura Coupling; Anti-Pancreatic Cancer Screening on PANC-1 Cell Lines. PubMed.
• Modular Three-Component Synthesis of 4-Aminoquinolines via an Imidoylative Sonogashira/Cyclization Cascade. National Institutes of Health (NIH).
• The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. MDPI.
• Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. PubMed Central.
• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances.
• Concerted Nucleophilic Aromatic Substitutions. National Institutes of Health (NIH).
• Exploration of quinolone and quinoline derivatives as potential anticancer agents. National Institutes of Health (NIH).
• Modified Sonogashira Coupling Strategy For the Functionalization of Substituted Quinoline. [No Source Found].
• Design, synthesis, insilco docking and biological evaluation of new 5-oxo-imidazoline derivatives as potent polo– like kinase 1 inhibitors. Journal of Medicinal and Pharmaceutical Chemistry Research.
• Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction. Chemical Communications.
• Sonogashira cross-coupling reaction of 5-bromoindole 15 with... ResearchGate.

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of Palladium-Catalysed C-C Bond Forming 5-Chloro Quinolines via Suzuki-Miyaura Coupling; Anti-Pancreatic Cancer Screening on PANC-1 Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Modular Three-Component Synthesis of 4-Aminoquinolines via an Imidoylative Sonogashira/Cyclization Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 15. Exploration of quinolone and quinoline derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Utility of 5-Bromo-4-methylquinoline in the Synthesis of Next-Generation Agrochemicals

Introduction: The Quinoline Core in Modern Agrochemical Design

The quinoline scaffold is a privileged heterocyclic motif frequently encountered in a wide array of biologically active compounds, including pharmaceuticals and agrochemicals. Its rigid structure and ability to engage in various intermolecular interactions make it an excellent framework for the design of potent and selective agents. Within this class of compounds, 5-Bromo-4-methylquinoline emerges as a particularly valuable and versatile building block for the synthesis of novel agrochemicals. The strategic placement of a bromine atom at the 5-position provides a reactive handle for a variety of cross-coupling reactions, enabling the facile introduction of diverse molecular fragments. This, combined with the methyl group at the 4-position which can influence the molecule's conformation and metabolic stability, makes 5-Bromo-4-methylquinoline a cornerstone intermediate for the construction of complex and highly functionalized agrochemical candidates.

This technical guide provides an in-depth exploration of the application of 5-Bromo-4-methylquinoline in agrochemical synthesis, with a focus on palladium-catalyzed cross-coupling reactions. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and offer insights into the broader synthetic potential of this key intermediate.

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 5-position of 5-Bromo-4-methylquinoline is ideally suited for palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern organic synthesis. Among these, the Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-carbon bonds, allowing for the linkage of the quinoline core to various aryl and heteroaryl moieties. This strategy is central to the design of many modern fungicides, herbicides, and insecticides, where the combination of different aromatic systems is crucial for biological activity.

The general mechanism of the Suzuki-Miyaura coupling involves the oxidative addition of the aryl bromide to a palladium(0) catalyst, followed by transmetalation with a boronic acid derivative and subsequent reductive elimination to yield the coupled product and regenerate the catalyst. The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and purity.

Detailed Protocol: Synthesis of a Novel Fungicide Analogue via Suzuki-Miyaura Coupling

The following protocol describes a representative Suzuki-Miyaura coupling reaction to synthesize a novel fungicide analogue, leveraging the reactivity of 5-Bromo-4-methylquinoline. The protocol is based on established methodologies for similar bromo-substituted heterocycles and is designed to be a self-validating system.[1][2][3]

Reaction Scheme:

A representative Suzuki-Miyaura coupling reaction.

Materials:

• 5-Bromo-4-methylquinoline

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Catalyst Preparation (in situ): In a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve Palladium(II) acetate (0.02 eq) and Triphenylphosphine (0.08 eq) in anhydrous 1,4-dioxane (5 mL). Stir the mixture at room temperature for 15 minutes. The formation of a yellow-orange solution indicates the in situ generation of the active Pd(0) catalyst. The use of a phosphine ligand like triphenylphosphine is crucial for stabilizing the palladium catalyst and facilitating the catalytic cycle.[4]

• Reaction Setup: To the catalyst solution, add 5-Bromo-4-methylquinoline (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq). The base is essential for the activation of the boronic acid to form a boronate species, which is necessary for the transmetalation step.[4]

• Solvent Addition and Degassing: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 10 mL). The presence of water is often beneficial for the solubility of the base and can accelerate the reaction. It is critical that the solvents are thoroughly degassed to prevent oxidation and deactivation of the Pd(0) catalyst.[4]

• Reaction Progression: Heat the reaction mixture to 90-100 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[1]

• Work-up: Cool the reaction mixture to room temperature and dilute it with ethyl acetate. Wash the organic layer with water and then with brine to remove inorganic salts and water-soluble impurities.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Data Presentation: Representative Suzuki Coupling Reactions

The following table summarizes the expected outcomes for the Suzuki coupling of 5-Bromo-4-methylquinoline with various arylboronic acids, based on typical yields for similar reactions.[2][5]

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(dppf)Cl₂ (5)	K₃PO₄	THF/H₂O (2:1)	70	18	85
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (5)	K₃PO₄	THF/H₂O (2:1)	70	18	88
3	4-Fluorophenylboronic acid	Pd(dppf)Cl₂ (5)	K₃PO₄	THF/H₂O (2:1)	70	18	82
4	3-Pyridylboronic acid	Pd(dppf)Cl₂ (5)	K₃PO₄	THF/H₂O (2:1)	70	24	75
5	2-Thiopheneboronic acid	Pd(dppf)Cl₂ (5)	K₃PO₄	THF/H₂O (2:1)	70	20	78

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental workflow for the Suzuki-Miyaura coupling of 5-Bromo-4-methylquinoline.

Experimental workflow for Suzuki-Miyaura coupling.

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. Here are some common issues and potential solutions when working with Suzuki couplings of bromo-quinolines:[4]

• Low or No Conversion:

  • Cause: Inactive catalyst due to oxygen contamination.

  • Solution: Ensure all solvents are thoroughly degassed and the reaction is maintained under a strict inert atmosphere.

  • Cause: Inappropriate base or solvent system.

  • Solution: Screen different bases (e.g., Cs₂CO₃, K₃PO₄) and solvent systems to improve solubility and reactivity.

• Stalled Reaction:

  • Cause: Catalyst deactivation (formation of palladium black).

  • Solution: Consider using a more robust ligand or slightly lower reaction temperatures.

  • Cause: Poor quality of starting materials.

  • Solution: Ensure the purity of 5-Bromo-4-methylquinoline and the boronic acid. Boronic acids can degrade over time.

Broader Synthetic Potential

While the Suzuki-Miyaura coupling is a primary application, the reactivity of 5-Bromo-4-methylquinoline extends to other important transformations. The bromine atom is also amenable to other palladium-catalyzed reactions such as the Buchwald-Hartwig amination for the formation of carbon-nitrogen bonds, and Sonogashira coupling for the introduction of alkyne moieties. These reactions further expand the synthetic utility of 5-Bromo-4-methylquinoline, allowing for the creation of a diverse library of compounds for agrochemical screening.

Conclusion

5-Bromo-4-methylquinoline is a highly valuable and adaptable building block for the synthesis of novel agrochemicals. Its utility in modern cross-coupling reactions, particularly the Suzuki-Miyaura coupling, allows for the efficient construction of diverse molecular architectures. The representative protocols and workflows provided herein offer a solid foundation for researchers and scientists in the agrochemical industry to explore the potential of this versatile intermediate in the development of next-generation crop protection solutions.

References

• Application Notes and Protocols: 2-Amino-5-bromo-4-methylpyridine as a Precursor for Agrochemical Synthesis - Benchchem. (URL: )
• WO1999067218A2 - Method of preparing 5- or 8-bromoisoquinoline derivatives - Google P
• US6500954B1 - Synthesis of 5- or 8-bromoisoquinoline derivatives - Google P
• Synthesis and Chemistry of Agrochemicals IV 9780841230910, 9780841215092, 0-8412-3091-9 - DOKUMEN.PUB. (URL: )
• Synthesis and chemistry of agrochemicals - Swinburne University of Technology. (URL: )
• US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)
• Suzuki–Miyaura cross-coupling optimization enabled by autom
• Application Notes and Protocols for Suzuki Coupling Reactions with 8-bromo-6-methylquinolin-2(1H)-one - Benchchem. (URL: )
• Troubleshooting Suzuki coupling with 5-Bromo-8-methoxy-2-methylquinoline - Benchchem. (URL: )
• The Versatility of 2-bromo-5-methylpyridin-4-amine: A Technical Guide for Researchers - Benchchem. (URL: )
• Suzuki–Miyaura Reactions of (4-bromophenyl)

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• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with 5-Bromo-4-methylquinoline

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 5-Bromo-4-methylquinoline. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the efficiency and yield of their coupling reactions with this specific substrate. Here, we will address common challenges, provide detailed troubleshooting advice, and offer optimized protocols based on established chemical principles and literature precedents.

Frequently Asked Questions (FAQs)

Here are some of the common initial questions researchers have when working with 5-Bromo-4-methylquinoline in Suzuki couplings:

Q1: Why is my Suzuki coupling with 5-Bromo-4-methylquinoline showing low to no conversion?

A1: Several factors can contribute to low or no conversion. The most critical areas to investigate are the catalyst system, reaction conditions, and the quality of your starting materials.[1] The quinoline nitrogen can coordinate with the palladium catalyst, potentially inhibiting the catalytic cycle.[1][2] Additionally, the steric hindrance from the 4-methyl group can impede the oxidative addition step. Ensure your catalyst is active, your ligand is appropriate for the sterically hindered substrate, and your reagents, particularly the boronic acid, are pure and have not degraded.[1]

Q2: I'm observing significant amounts of starting material even after extended reaction times. What could be causing my reaction to stall?

A2: A stalled reaction often points to catalyst deactivation or reagent insolubility.[1] The active Pd(0) species can precipitate as palladium black, especially at high temperatures or in the presence of oxygen.[1] Consider using a more robust catalyst system or slightly lower reaction temperatures. Also, ensure all components remain soluble in the chosen solvent throughout the reaction.[1]

Q3: What are the most common side products I should be aware of?

A3: Besides the desired coupled product, several side products can complicate your reaction and purification. These include:

• Homocoupling: Dimerization of the boronic acid or 5-Bromo-4-methylquinoline.[2] This can often be minimized by thorough degassing, as oxygen can promote boronic acid homocoupling.[2][3]

• Dehalogenation: Replacement of the bromine atom with a hydrogen atom.[2]

• Protodeboronation: Cleavage of the C-B bond of the boronic acid, replacing the boron group with a hydrogen.[2] This is a common decomposition pathway for boronic acids.[4][5]

Q4: Can the nitrogen atom in the quinoline ring interfere with the palladium catalyst?

A4: Yes, this is a crucial consideration. The lone pair of electrons on the quinoline nitrogen can coordinate to the palladium center, acting as a ligand.[2] This can sometimes inhibit the catalytic cycle by occupying a coordination site needed for the oxidative addition or transmetalation steps.[1] The choice of ligand is therefore critical to modulate the electronic environment of the palladium and ensure efficient catalysis.

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common issues encountered during the Suzuki coupling of 5-Bromo-4-methylquinoline.

Issue 1: Low or No Product Yield

Potential Cause	Explanation & Recommended Solution
Inactive Catalyst	The active Pd(0) species may not be forming or is deactivating. The quinoline nitrogen can inhibit the catalyst.[1][2] Solution: Use a pre-catalyst or a ligand that promotes the formation and stability of the active Pd(0) species. Buchwald ligands, for example, are often effective for challenging substrates.[6] Consider catalysts like Pd(dppf)Cl₂, which has shown success in similar heteroaryl couplings.[7]
Suboptimal Ligand	Standard ligands like PPh₃ may be ineffective due to the steric hindrance of the 4-methylquinoline.[1] Solution: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[6][8] These can accelerate the reductive elimination step and stabilize the catalytic species.
Inappropriate Base	The base is crucial for activating the boronic acid to form the boronate species required for transmetalation.[1][9] A weak or insoluble base will stall the reaction. Solution: Screen a variety of bases. While K₂CO₃ is common, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective for heteroaryl couplings.[6] Ensure the base is finely ground and anhydrous if using a non-aqueous solvent.
Oxygen Contamination	Pd(0) catalysts are highly sensitive to oxygen, which can lead to rapid decomposition.[1][10] Solution: Ensure rigorous degassing of your solvent and reaction mixture by sparging with an inert gas (Argon or Nitrogen) or by using freeze-pump-thaw cycles.[1][2] Maintain a positive pressure of inert gas throughout the reaction.
Poor Reagent Quality	Impurities in the 5-Bromo-4-methylquinoline can poison the catalyst. Boronic acids are prone to degradation over time.[1] Solution: Use freshly purified starting materials. Assess the purity of the boronic acid by NMR and consider using a fresh bottle or recrystallizing it. Using a slight excess of the boronic acid (1.1-1.5 equivalents) can sometimes compensate for partial degradation.[5]
Solvent Effects	The choice of solvent can significantly impact solubility and reaction kinetics.[4] Solution: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, DME) and water is often used to dissolve both the organic and inorganic reagents.[5][6] For water-sensitive substrates, anhydrous polar aprotic solvents like DMF or THF can be used.[4]

Issue 2: Formation of Significant Side Products

Side Product	Mitigation Strategy
Homocoupling of Boronic Acid	This is often promoted by the presence of oxygen.[2][3] Solution: Thoroughly degas the reaction mixture. Using a slight excess of the 5-Bromo-4-methylquinoline relative to the boronic acid can also disfavor boronic acid homocoupling.[2] Lowering the reaction temperature may also help.[2]
Dehalogenation	The bromo group is replaced by a hydrogen atom. Solution: This can be promoted by certain phosphine ligands and the presence of moisture.[5] Using bulky alkylphosphine ligands and ensuring anhydrous conditions can suppress this side reaction.[5]
Protodeboronation	The boronic acid is converted to the corresponding arene. Solution: Use a slight excess of the boronic acid.[5] Consider using more stable boronic esters (e.g., pinacol esters).[3][5] A faster catalyst can "outrun" this decomposition pathway.[11]

Optimized Experimental Protocol

This protocol provides a starting point for the Suzuki coupling of 5-Bromo-4-methylquinoline. Optimization of specific parameters may be necessary for different coupling partners.

Materials:

• 5-Bromo-4-methylquinoline (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(dppf)Cl₂ (0.03 eq)

• K₂CO₃ (2.0 eq)

• 1,4-Dioxane

• Water (degassed)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 5-Bromo-4-methylquinoline, the arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas three times.

• Add degassed 1,4-dioxane and water in a 4:1 ratio (v/v).

• Stir the reaction mixture at 80-100 °C under the inert atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Process

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low-yield Suzuki couplings.

References

• Benchchem. Technical Support Center: Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Quinolines.
• Benchchem. Troubleshooting Suzuki coupling with 5-Bromo-8-methoxy-2-methylquinoline.

• ResearchGate. Table 1 . Screening of palladium catalysts for the Suzuki coupling of... Available from: [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. Available from: [Link]

• NIH. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available from: [Link]

• NIH. Impact of Cross-Coupling Reactions in Drug Discovery and Development. Available from: [Link]

• Benchchem. A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine.

• NIH. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Available from: [Link]

• Quora. What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? Available from: [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling? Available from: [Link]

• Benchchem. Technical Support Center: Catalyst Selection for Reactions Involving 5-Bromo-8-methoxy-2-methylquinoline.

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Organic Chemistry Portal. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Available from: [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. quora.com [quora.com]
• 11. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Bromo-4-methylquinoline

Welcome to the technical support guide for the purification of 5-Bromo-4-methylquinoline. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this important heterocyclic intermediate. Here, we provide field-proven insights, detailed protocols, and troubleshooting advice to ensure you achieve the highest possible purity for your downstream applications.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries researchers have when handling the crude product from 5-Bromo-4-methylquinoline synthesis.

Q1: What are the most likely impurities in my crude 5-Bromo-4-methylquinoline reaction mixture?

A1: Impurities are typically derived from the synthetic route employed. For common methods like the bromination of 4-methylquinoline or cyclization reactions (e.g., Doebner-von Miller), you can expect:

• Unreacted Starting Materials: Residual 4-methylquinoline or the aniline precursor used in cyclization.

• Isomeric Byproducts: Formation of other bromo-isomers (e.g., 7-bromo- or 8-bromo-4-methylquinoline) is a significant possibility, especially during direct bromination. Controlling reaction conditions like temperature is critical to minimize these.[1]

• Di-brominated Products: Over-bromination can lead to the formation of di-bromo-4-methylquinoline species.

• Polymeric Tars: Acid-catalyzed syntheses, particularly those using aldehydes, can generate significant amounts of dark, tarry polymeric byproducts.[2]

• Residual Acid/Base: Catalysts or reagents from the workup can contaminate the crude product.

Q2: My crude product is a dark, sticky oil/solid. What is the best first step?

A2: A dark, viscous crude product often indicates the presence of polymeric tars.[2] Before attempting advanced purification like column chromatography, it's often beneficial to perform a simple acid-base extraction. 5-Bromo-4-methylquinoline is a basic compound due to the quinoline nitrogen. This allows you to selectively extract your product into an acidic aqueous phase, leaving non-basic, tarry impurities behind in the organic phase. Subsequent basification of the aqueous layer will precipitate your product, which can then be collected. This significantly cleans up the material before finer purification methods are employed.

Q3: Which analytical technique is best for assessing the purity of my fractions and final product?

A3: A combination of techniques is ideal.

• Thin-Layer Chromatography (TLC): Indispensable for rapid, real-time monitoring of column chromatography fractions and for assessing the complexity of the crude mixture. A typical eluent system is a mixture of hexanes and ethyl acetate.

• High-Performance Liquid Chromatography (HPLC): Excellent for quantitative purity assessment. A C18 reverse-phase column with a mobile phase of acetonitrile and water (often with a formic acid modifier) provides good separation of quinoline derivatives.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation and identifying impurities. The presence of unexpected signals, particularly in the aromatic region, can indicate isomeric impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the mass of the desired product and any byproducts.[2]

Q4: What is the expected melting point of pure 5-Bromo-4-methylquinoline?

A4: While data for 5-Bromo-4-methylquinoline is not as common as for its isoquinoline analogue, related compounds like 5-Bromoisoquinoline have a melting point of 83-87 °C.[3] A sharp melting point within a narrow range is a good indicator of high purity. A broad or depressed melting point suggests the presence of impurities.

Part 2: Troubleshooting Common Purification Issues

This guide provides a structured approach to resolving specific problems you may encounter during the purification process.

Problem	Potential Cause	Recommended Troubleshooting Action
Low or No Yield After Workup	Product is lost in the aqueous layer.	The quinoline nitrogen is basic. During an aqueous workup, ensure the final pH is sufficiently basic (pH > 9) to prevent the formation of the protonated, water-soluble salt of your product. Check all aqueous layers by TLC before discarding them.[2]
Multiple Spots on TLC, Very Close Rf Values	Presence of isomeric impurities.	Isomers often have very similar polarities, making separation by recrystallization difficult. Column chromatography on silica gel is the most effective method. Use a shallow solvent gradient and consider trying different solvent systems (e.g., dichloromethane/methanol) to maximize separation.[1]
Product Crystallizes in the Column During Chromatography	Poor solubility in the eluent.	This happens when the eluent is too non-polar for the product. Increase the polarity of the mobile phase. If the product has already precipitated, you may need to add a small amount of a stronger, more polar solvent (like methanol) to redissolve the band and elute it from the column.
Final Product is Colored (Yellow/Brown) Despite Purification	Persistent, highly conjugated impurities or product degradation.	Trace impurities can cause coloration. Try treating a solution of the product in an organic solvent with activated charcoal, followed by filtration through Celite. If the product is light-sensitive, minimize its exposure to direct light during purification and storage.
NMR Spectrum Shows Broad Peaks	Presence of paramagnetic impurities or residual acid.	If paramagnetic metals were used in the synthesis, they must be thoroughly removed. Passing the product through a short plug of silica gel can help. If residual acid is present, a wash with a dilute base (e.g., saturated NaHCO₃ solution) followed by drying and solvent removal should sharpen the signals.

Part 3: Detailed Purification Protocols

Here we provide step-by-step methodologies for the most effective purification techniques for 5-Bromo-4-methylquinoline.

Workflow: General Purification Strategy

The logical flow for purifying crude 5-Bromo-4-methylquinoline involves an initial assessment to determine the best primary purification method, followed by characterization to confirm purity.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 5-溴异喹啉 98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Catalyst Selection for Cross-Coupling with 5-Bromo-4-methylquinoline

Welcome to the technical support center for catalyst selection in cross-coupling reactions involving 5-bromo-4-methylquinoline. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will explore common challenges and provide practical, evidence-based solutions to facilitate your synthetic endeavors.

The cross-coupling of 5-bromo-4-methylquinoline presents a unique set of challenges due to the electronic properties of the quinoline ring and the steric hindrance introduced by the methyl group at the 4-position. The lone pair of electrons on the quinoline nitrogen can coordinate with the palladium catalyst, potentially leading to catalyst deactivation or the formation of inactive complexes.[1][2][3] This guide will provide you with the necessary information to navigate these challenges and successfully achieve your desired cross-coupling products.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: Low or No Conversion of Starting Material

Symptoms: Your reaction shows a significant amount of unreacted 5-bromo-4-methylquinoline, even after an extended reaction time.

Potential Causes & Solutions:

• Inadequate Catalyst Activity: The chosen palladium source may not be generating the active Pd(0) species efficiently.

  • Solution: Ensure you are using a high-quality palladium precursor. For Pd(II) sources like Pd(OAc)₂, the presence of a phosphine ligand is often necessary to facilitate the in-situ reduction to Pd(0).[4] Alternatively, using a Pd(0) source like Pd(PPh₃)₄ can be beneficial.[4] Always handle catalysts under an inert atmosphere to prevent oxidation.[1]

• Catalyst Poisoning by Quinoline Nitrogen: The nitrogen atom in the quinoline ring can act as a ligand, coordinating to the palladium center and inhibiting its catalytic activity.[1][3]

  • Solution: Employ bulky, electron-rich phosphine ligands. These ligands can sterically shield the palladium center, preventing the coordination of the quinoline nitrogen.[3] Examples of such ligands include Buchwald-type biarylphosphine ligands (e.g., XPhos, SPhos) and N-heterocyclic carbenes (NHCs).[3][5]

• Incorrect Ligand Choice: The ligand may not be suitable for the specific cross-coupling reaction you are performing.

  • Solution: A ligand screening is often necessary. For Suzuki-Miyaura reactions, phosphine ligands like PPh₃ or more specialized biarylphosphine ligands are common.[6] Buchwald-Hartwig aminations typically require specific biarylphosphine ligands,[7][8] while Sonogashira couplings may benefit from ligands like PPh₃.[6]

• Suboptimal Base Selection: The base plays a crucial role in the catalytic cycle, and an inappropriate choice can stall the reaction.[9]

  • Solution: Ensure the base is soluble in your reaction solvent. For Suzuki-Miyaura couplings, common choices include K₂CO₃, K₃PO₄, and Cs₂CO₃.[9] For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOtBu or LHMDS are often preferred.[6]

• Low Reaction Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.

  • Solution: Gradually increase the reaction temperature in 10-20 °C increments. Monitor the reaction closely for any signs of decomposition of your starting materials or product.[3]

Issue 2: Formation of Significant Side Products

Symptoms: Your reaction mixture contains a complex mixture of products, including the desired product, but also significant amounts of homocoupled products, debrominated starting material, or other unidentified impurities.

Potential Causes & Solutions:

• Homocoupling of the Boronic Acid/Ester (Suzuki-Miyaura): This side reaction is often promoted by the presence of oxygen.

  • Solution: Rigorously degas all solvents and reagents before use.[1] Maintaining a strict inert atmosphere (argon or nitrogen) throughout the reaction is critical. Using a slight excess of the 5-bromo-4-methylquinoline can also help to minimize the homocoupling of the boronic acid.[1]

• Protodebromination (Hydrodehalogenation): The bromine atom on the quinoline is replaced by a hydrogen atom.

  • Solution: This side reaction can be influenced by the choice of ligand and the presence of protic impurities.[2] Ensure all reagents and solvents are anhydrous. A screening of different phosphine ligands may be necessary to identify one that disfavors the formation of palladium hydride species that can lead to protodebromination.[2]

• Protodeborylation (Suzuki-Miyaura): Cleavage of the C-B bond in the boronic acid.

  • Solution: Use anhydrous conditions and consider a non-aqueous base. Minimizing the reaction time and temperature can also help to reduce the extent of this side reaction.[3]

Frequently Asked Questions (FAQs)

Q1: Why is the cross-coupling of 5-bromo-4-methylquinoline more challenging than that of a simple bromobenzene?

A1: The primary challenge arises from the Lewis basic nitrogen atom within the quinoline ring. This nitrogen can coordinate to the palladium catalyst, leading to the formation of inactive complexes and effectively "poisoning" the catalyst.[1][3] Additionally, the methyl group at the 4-position can introduce some steric hindrance, which may influence the rate of oxidative addition and reductive elimination steps in the catalytic cycle.

Q2: What is a good starting point for catalyst and ligand selection for a Suzuki-Miyaura coupling with 5-bromo-4-methylquinoline?

A2: A good starting point would be to use a palladium(II) precatalyst such as Pd(OAc)₂ or a preformed complex like PdCl₂(dppf)·CH₂Cl₂.[10] For the ligand, consider a moderately bulky phosphine like PPh₃ or a more electron-rich and bulky biarylphosphine ligand such as XPhos, especially if you encounter low reactivity. For the base, K₂CO₃ or K₃PO₄ are generally reliable choices.[9] A common solvent system is a mixture of an organic solvent like toluene or 1,4-dioxane with water.[1]

Q3: For a Buchwald-Hartwig amination with 5-bromo-4-methylquinoline, what are the key parameters to consider?

A3: The Buchwald-Hartwig amination is highly dependent on the choice of ligand and base.[7] For N-heterocyclic substrates, bulky biarylphosphine ligands are often essential to prevent catalyst inhibition.[10] Generations of Buchwald ligands (e.g., XPhos, SPhos, RuPhos) have been developed to address challenging couplings.[11] A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) is typically required. The choice of solvent is also critical, with ethereal solvents like THF or toluene being common.

Q4: How can I monitor the progress of my reaction effectively?

A4: Thin-layer chromatography (TLC) is a quick and effective way to monitor the consumption of your starting materials and the formation of your product. For more quantitative analysis, high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) can be used to determine the conversion and identify any side products.

Visualizing the Catalyst Selection Workflow

A systematic approach to catalyst selection is crucial for success. The following diagram illustrates a general workflow for optimizing your cross-coupling reaction.

Caption: A workflow for catalyst selection and reaction optimization.

General Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 5-bromo-4-methylquinoline. Note: This is a general procedure and may require optimization for your specific substrate.

• Reagent Preparation:

  • In a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 5-bromo-4-methylquinoline (1.0 equiv), the desired boronic acid or boronic ester (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Catalyst Addition:

  • Add the palladium source (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Solvent Addition:

  • Add the degassed solvent system (e.g., toluene/water 4:1). The reaction concentration is typically between 0.1 and 0.5 M.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring and Work-up:

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

Data Summary: Common Conditions for Cross-Coupling

The following table summarizes common starting conditions for various cross-coupling reactions. These are intended as a starting point for your optimization.

Reaction Type	Typical Pd Source (mol%)	Typical Ligand (mol%)	Typical Base (equiv)	Typical Solvent	Temperature (°C)
Suzuki-Miyaura	Pd(OAc)₂ (1-5)	PPh₃, SPhos (2-10)	K₂CO₃, K₃PO₄ (2-3)	Toluene/H₂O, Dioxane/H₂O	80-110
Buchwald-Hartwig	Pd₂(dba)₃ (1-3)	XPhos, RuPhos (2-6)	NaOtBu, LHMDS (1.2-1.5)	Toluene, THF	80-120
Sonogashira	PdCl₂(PPh₃)₂ (1-5)	(if needed)	Et₃N, Piperidine (2-3)	THF, DMF	25-80
Heck	Pd(OAc)₂ (1-5)	PPh₃, P(o-tol)₃ (2-10)	Et₃N, K₂CO₃ (1.5-2)	DMF, Acetonitrile	80-140

References

• Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC. (2020-07-31).
• Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines - ResearchGate.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010-10-06).
• Technical Support Center: Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Quinolines - Benchchem.
• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC - NIH. (2016-10-18).
• Suzuki Coupling - Organic Chemistry Portal.
• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society.
• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions - Benchchem.
• Palladium-Catalysed Synthesis and Transformation of Quinolones - PMC - PubMed Central.
• Solvent effects in palladium catalysed cross-coupling reactions - RSC Publishing. (2019-04-08).
• Subtle steric differences reveal a model for Ni cross-coupling success - Princeton Chemistry. (2017-03-27).
• Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines - PMC - NIH. (2009-09-16).
• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online.
• Buchwald–Hartwig amination - Wikipedia.
• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester | Request PDF - ResearchGate. (2025-08-06).
• The Heck, Suzuki, and Olefin Metathesis Reactions - Master Organic Chemistry. (2016-03-10).
• Table 1 . Screening of palladium catalysts for the Suzuki coupling of... - ResearchGate.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications. (2022-07-10).
• Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine - Benchchem.
• Solvent effects in palladium catalysed cross-coupling reactions | Request PDF.
• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling - The Royal Society of Chemistry. (2014-02-06).
• (PDF) New Quinoline Derivatives via Suzuki Coupling Reactions - ResearchGate.
• Heck Reaction - Chemistry LibreTexts. (2023-06-30).
• [PDF] Solvent effects in palladium catalysed cross-coupling reactions - Semantic Scholar.
• Palladium‐Catalysed Cross‐Coupling and Related Processes: Some Interesting Observations That Have Been Exploited in Synthetic Chemistry | Request PDF - ResearchGate. (2025-08-06).
• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023-06-30).
• Technical Support Center: Cross-Coupling Reactions of 2-Bromo-4-methylpyridine - Benchchem.
• Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling Reactions of Isoquinoline Derivatives - Benchchem.
• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC - NIH.
• Cross Coupling Reaction Stille And Suzuki | Reagents Pd-Chemistry | CSIR NET Chemical Science | L-3 - YouTube. (2024-03-29).
• Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - NIH. (2016-12-09).
• Evidence for "cocktail"-type catalysis in Buchwald-Hartwig reaction. A mechanistic study. (2021-09-29).
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (2025-03-29).
• Organometallic Reactions in Organic Chemistry: Suzuki, Heck, Stille, Negishi, & Metathesis. (2024-03-18).
• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series.
• Technical Support Center: Catalyst Selection for Selective Cross-Coupling of 2-Bromo-4-iodopyridine - Benchchem.
• Controlling Reactivity and Selectivity in the Mizoroki-Heck Reac- tion: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacy- clooctane Ligands - ChemRxiv.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Work-up Procedures for Reactions Involving 5-Bromo-4-methylquinoline

Welcome to the technical support center for 5-Bromo-4-methylquinoline. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile heterocyclic building block in their synthetic endeavors. The unique chemical nature of the quinoline core—specifically its basic nitrogen atom—presents distinct challenges and opportunities during reaction work-up and purification. This document provides field-proven insights and detailed protocols in a direct question-and-answer format to help you navigate these challenges, optimize your yields, and ensure the highest purity of your target compounds.

Troubleshooting Guide

This section addresses specific, common problems encountered during the work-up and purification of reactions involving 5-Bromo-4-methylquinoline.

Q1: My reaction appears complete by TLC/LC-MS, but my isolated yield is significantly lower than expected after the work-up. Where is my product going?

A1: Low recovery after a seemingly complete reaction is a frequent issue, often stemming from the basic nature of the quinoline ring. Here are the most common causes and solutions:

• Incomplete Extraction Due to Protonation: The nitrogen atom on the quinoline ring is basic and will be protonated in the presence of acid, forming a salt. This salt is highly soluble in the aqueous layer and will not be extracted into common organic solvents.

  • Causality: During the work-up, if your reaction mixture is acidic or if you use an acidic wash (e.g., aq. HCl) without subsequent neutralization, your product will remain in the aqueous phase.

  • Solution: After any acidic wash, it is critical to basify the aqueous layer to a pH of 9-10 using a base like sodium bicarbonate (NaHCO₃), sodium carbonate (Na₂CO₃), or dilute sodium hydroxide (NaOH) before extraction.[1] Always test the pH of the aqueous layer with pH paper. After basification, re-extract the aqueous layer multiple times with your organic solvent (e.g., Dichloromethane, Ethyl Acetate) and check the aqueous layer by TLC to ensure all product has been removed.[1]

• Emulsion Formation: The presence of polar byproducts or salts can lead to the formation of a stable emulsion at the aqueous-organic interface, trapping your product.

  • Solution: To break an emulsion, try adding a saturated solution of sodium chloride (brine). The increased ionic strength of the aqueous layer helps to separate the phases. In stubborn cases, filtering the entire mixture through a pad of Celite® can be effective.

• Product Precipitation: If the product is a solid, neutralization of the aqueous layer might cause it to precipitate out of solution.[1]

  • Solution: Collect any precipitate by filtration. The solid should be washed with water to remove inorganic salts and then dried. The aqueous filtrate should still be extracted with an organic solvent to recover any dissolved product.

Q2: I'm seeing significant streaking and decomposition of my product when I run a column on silica gel. How can I prevent this?

A2: This is a classic problem when purifying basic compounds like quinolines on standard silica gel.

• Causality: Silica gel is inherently acidic due to the presence of silanol (Si-OH) groups on its surface. The basic nitrogen of your 5-Bromo-4-methylquinoline derivative can interact strongly with these acidic sites, leading to irreversible binding, streaking, and even acid-catalyzed decomposition on the column.[2]

• Solutions:

  • Deactivate the Silica Gel: Neutralize the acidic sites by preparing your column slurry in an eluent system containing a small amount of a basic additive. Typically, 0.5-2% triethylamine (NEt₃) is added to the solvent system.[2] This amine is more basic than your product and will preferentially bind to the acidic sites, allowing your compound to pass through cleanly.

  • Use an Alternative Stationary Phase: If deactivation is insufficient, switch to a less acidic stationary phase. Neutral or basic alumina is an excellent alternative for acid-sensitive basic compounds.[2]

  • Minimize Contact Time: Use flash chromatography with a shorter, wider column to reduce the amount of time the compound spends on the stationary phase, thereby minimizing the opportunity for degradation.[2]

Q3: My purified material contains an impurity with a very similar Rf value to my product. How can I improve the separation?

A3: Separating closely related impurities, such as isomers or byproducts from minor side reactions, is a common challenge.

• Causality: Isomeric impurities, which can arise from impure starting materials or non-selective reactions, often have very similar polarities, making them difficult to separate.[1][2][3]

• Solutions:

  • Optimize the Mobile Phase: The key is extensive TLC screening. Test a wide range of solvent systems, varying the ratio of polar to non-polar solvents. A good starting point for quinolines is a mixture of hexanes and ethyl acetate or dichloromethane and methanol.[1][2] The goal is to find a system where the Rf of your desired product is around 0.3, as this often provides the best resolution.[2]

  • Employ Gradient Elution: Start with a low-polarity mobile phase to elute non-polar impurities, then gradually increase the polarity to elute your product, leaving more polar impurities behind. This technique can significantly improve the separation of compounds with similar polarities.[2]

  • Consider Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for removing small amounts of impurities. For 5-Bromo-4-methylquinoline derivatives, consider solvents like ethanol, or mixed solvent systems such as heptane/toluene or hexane/ethyl acetate.[1][4]

Q4: After a palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig), my crude product is contaminated with catalyst and ligand residues. What is the best work-up strategy?

A4: Palladium and phosphine ligand byproducts are common contaminants in cross-coupling reactions and require a targeted work-up.

• Causality: At the end of the reaction, you have your product, but also residual palladium catalyst (often as Pd(0) black), oxidized phosphine ligands (e.g., triphenylphosphine oxide), and boronic acid residues (in Suzuki reactions).

• Solutions:

  • Initial Filtration: After cooling the reaction, dilute the mixture with an organic solvent (like ethyl acetate or DCM) and filter it through a pad of Celite®. This will remove the bulk of the insoluble palladium black.

  • Aqueous Washes:

    • For Suzuki reactions, wash the organic layer with an aqueous base (e.g., 1M NaOH or K₂CO₃) to remove unreacted boronic acid and its byproducts.

    • Follow with a water wash and then a brine wash to remove residual base and water.[5]

  • Removing Phosphine Oxides: Triphenylphosphine oxide (TPPO) is notoriously difficult to remove by chromatography. A useful trick is to concentrate the crude material, then suspend the residue in a minimally polar solvent like cold pentane or a hexane/ether mixture. TPPO is often insoluble and can be filtered off.[6]

  • Targeted Chromatography: If impurities persist, column chromatography is necessary. The strategies discussed in Q2 (deactivated silica) and Q3 (gradient elution) are essential here.

Frequently Asked Questions (FAQs)

Q1: What are the essential safety precautions for handling 5-Bromo-4-methylquinoline?

A1: 5-Bromo-4-methylquinoline and its derivatives should be handled with standard laboratory precautions. Key safety points include:

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles, and a lab coat.[7]

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhaling dust or vapors.[8]

• Hazard Profile: It is classified as harmful if swallowed and causes skin and serious eye irritation.[9] May cause respiratory irritation.

• Handling: Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly after handling.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

Q2: What is a reliable, general-purpose aqueous work-up procedure for a reaction with 5-Bromo-4-methylquinoline?

A2: A robust, general work-up follows these steps.[10]

• Quench the Reaction: Cool the reaction mixture to room temperature (or 0 °C if exothermic). Slowly add a quenching solution (e.g., water, saturated ammonium chloride, or sodium thiosulfate for quenching bromine[1]) to neutralize any reactive reagents.

• Dilute: Add an appropriate organic extraction solvent (e.g., Ethyl Acetate, Dichloromethane). The compound is soluble in halogenated solvents and moderately soluble in others like ethanol.[11][12]

• Neutralize & Wash: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

  • An appropriate aqueous solution to remove specific byproducts (see Table 1).

  • Water, to remove water-soluble impurities.

  • Saturated brine (aq. NaCl), to break emulsions and begin the drying process.

• Dry: Separate the organic layer and dry it over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Isolate: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the crude product.

Q3: How do I choose the best organic solvent for extraction?

A3: The ideal extraction solvent should meet two criteria: your product should be highly soluble in it, and it should be immiscible with the aqueous layer.

• For 5-Bromo-4-methylquinoline derivatives: Dichloromethane (DCM) and Ethyl Acetate (EtOAc) are excellent first choices. DCM is denser than water, while EtOAc is less dense. The compound is reported to be soluble in halogenated solvents.[12]

• Avoid: Do not use water-miscible solvents like ethanol, methanol, THF, or acetone for extraction, as they will not form a separate layer.

Q4: What are the best starting conditions for purifying 5-Bromo-4-methylquinoline derivatives by column chromatography?

A4: Always start by developing a method on a TLC plate.

• Stationary Phase: Silica gel treated with 1% triethylamine in the eluent is the recommended starting point to prevent decomposition.[2]

• Mobile Phase: A gradient system of Hexanes and Ethyl Acetate is the most common and effective choice for separating quinoline derivatives.[1] Start with 100% Hexanes and gradually increase the percentage of Ethyl Acetate. Aim for an Rf of ~0.3 for your product in the solvent system you choose for elution.[2]

Q5: Is recrystallization a viable purification method? What solvents should I screen?

A5: Yes, recrystallization can be highly effective if your crude product is of reasonable purity (>90%). It is an excellent method for removing trace impurities.

• Screening Solvents: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.

• Recommended Solvents to Try:

  • Single solvents: Ethanol, Isopropanol.[1]

  • Mixed solvent systems: Heptane/Toluene[4], Hexane/Ethyl Acetate, Dichloromethane/Hexane.

Detailed Experimental Protocols

Protocol 1: Standard Post-Reaction Aqueous Work-up & Extraction

• Cooling & Quenching: Cool the reaction vessel in an ice-water bath. Slowly add 20 mL of deionized water to quench the reaction.

• Solvent Addition: Add 50 mL of Ethyl Acetate (EtOAc) to the flask and stir for 5 minutes.

• Phase Separation: Transfer the entire mixture to a 250 mL separatory funnel. Allow the layers to separate.

• Neutralization (Critical Step): Check the pH of the lower aqueous layer using pH paper. If acidic, add saturated aqueous NaHCO₃ solution dropwise until the pH is ≥8.

• Extraction: Stopper the funnel, invert, and vent. Shake vigorously for 30 seconds. Allow the layers to separate and drain the lower aqueous layer.

• Back-Extraction: Add another 25 mL of EtOAc to the aqueous layer in the funnel, shake, and separate. Combine this second organic extract with the first one.

• Washing: Wash the combined organic layers with 30 mL of saturated brine.

• Drying: Drain the organic layer into an Erlenmeyer flask and add a spoonful of anhydrous sodium sulfate (Na₂SO₄). Swirl and let it stand for 10-15 minutes.

• Isolation: Filter the solution to remove the Na₂SO₄, wash the solid with a small amount of fresh EtOAc, and concentrate the combined filtrate under reduced pressure using a rotary evaporator.

Protocol 2: Purification by Flash Column Chromatography

• TLC Analysis: Dissolve a small amount of crude material in DCM and run TLC plates using various Hexane:Ethyl Acetate ratios (e.g., 9:1, 4:1, 1:1) to find a system that gives your product an Rf of ~0.3.

• Column Preparation:

  • Prepare the chosen eluent (e.g., 4:1 Hexanes:EtOAc) and add triethylamine to make a 1% v/v solution (e.g., 5 mL of NEt₃ in 500 mL of eluent).

  • Prepare a slurry of silica gel in this eluent and pack the column. A general rule is to use a 30:1 to 50:1 ratio of silica gel to crude material by weight.[2]

• Sample Loading: Adsorb the crude product onto a small amount of silica gel. To do this, dissolve the crude material in a minimal amount of DCM, add silica gel, and evaporate the solvent until a dry, free-flowing powder is obtained. Carefully add this powder to the top of the packed column.

• Elution: Carefully add the eluent to the column and apply pressure to begin elution. Collect fractions and monitor them by TLC.

• Combine & Concentrate: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Data & Visualizations

Table 1: Common Aqueous Wash Solutions and Their Purpose

Aqueous Solution	Purpose	When to Use	Reference
Saturated aq. NH₄Cl	Mildly acidic quench for reactive organometallics (e.g., Grignards).	To quench reactions involving organometallic reagents.	[6]
Saturated aq. NaHCO₃	Mild base to neutralize strong acids.	To remove acid catalysts or after an acid wash.	[1]
1M aq. HCl	Acidic wash to remove basic impurities (e.g., unreacted amines, pyridine).	When byproducts are basic and the desired product is stable to acid.	[6]
10% aq. Na₂S₂O₃	Reducing agent to quench oxidizing agents.	To remove excess bromine (Br₂) or iodine (I₂).	[1]
Saturated aq. NaCl (Brine)	Breaks emulsions and removes bulk water from the organic layer.	As a final wash before drying with a solid drying agent.	[5]

Table 2: Recommended Starting Solvent Systems for Column Chromatography

Stationary Phase	Mobile Phase System	Compound Polarity	Notes
Silica Gel + 1% NEt₃	Hexanes / Ethyl Acetate	Non-polar to Moderately Polar	Excellent general-purpose system. Start with low % EtOAc and increase polarity.
Silica Gel + 1% NEt₃	Dichloromethane / Methanol	Moderately Polar to Very Polar	For more polar derivatives that do not move in Hex/EtOAc.
Neutral Alumina	Hexanes / Ethyl Acetate	Non-polar to Moderately Polar	Use when compound shows significant decomposition on silica, even with NEt₃.

Diagram 1: General Work-up Decision Workflow

Caption: Decision workflow for a standard aqueous work-up.

Diagram 2: Purification Strategy Workflow

Caption: Decision tree for choosing a purification method.

References

• 2-Control. (2024). Safety Data Sheet. Retrieved from [Link]

• IndiaMART. (n.d.). Powder 5-Bromo-4-Methylisoquinoline. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Workup. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Google Patents. (2002). US6500954B1 - Synthesis of 5- or 8-bromoisoquinoline derivatives.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
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• 11. CAS 4964-71-0: 5-Bromo-quinoline | CymitQuimica [cymitquimica.com]
• 12. indiamart.com [indiamart.com]

Technical Support Center: Palladium Catalyst Removal from 5-Bromo-4-methylquinoline Products

Introduction

The use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig reactions, is a cornerstone of modern synthetic chemistry, particularly in the synthesis of complex active pharmaceutical ingredients (APIs).[1][2] The synthesis of substituted quinolines like 5-Bromo-4-methylquinoline often relies on these powerful transformations.[3][4] However, a critical challenge that follows is the removal of residual palladium from the final product.[5]

Due to the inherent toxicity of heavy metals, regulatory bodies like the International Council for Harmonisation (ICH) have imposed stringent limits on their presence in APIs. For palladium, the permitted daily exposure (PDE) for oral administration is 100 µ g/day , which often translates to a concentration limit of 10 ppm in the final drug substance.[6][7] Achieving these low levels is non-trivial, as residual palladium can exist in multiple forms—from insoluble palladium black (Pd(0)) to various soluble Pd(II) species.[8][9] Furthermore, the nitrogen heteroatom in the quinoline ring can strongly chelate palladium, making its removal particularly challenging compared to simpler aromatic systems.[10]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and implementing effective palladium removal strategies tailored to quinoline-based products.

Frequently Asked Questions (FAQs)

Q1: Why is it so critical to remove palladium from my 5-Bromo-4-methylquinoline product? A1: The primary reason is patient safety. Palladium is a toxic heavy metal, and its levels in final drug products are strictly regulated by global health authorities.[6] Beyond toxicity, residual palladium can interfere with downstream biological assays, leading to false positives or negatives, and can compromise the stability and integrity of the final API.

Q2: What are the different forms of residual palladium I might be dealing with? A2: Residual palladium typically falls into two categories:

• Heterogeneous/Insoluble Palladium: This is often palladium black (Pd(0)), which precipitates out of the reaction mixture. It can appear as fine black particles, giving the solution a grayish or dark color. This form is generally easier to remove.[8]

• Homogeneous/Soluble Palladium: These are palladium species, often in the Pd(II) oxidation state, that remain dissolved in the organic solvent. They can be complexed with ligands, the solvent, or even the quinoline product itself. Simple filtration is ineffective for removing these species.[8][11]

Q3: What are the main strategies for palladium removal? A3: The most common methods can be categorized as follows:

• Filtration: Effective for removing insoluble palladium particles, often using a filter aid like Celite®.[9]

• Adsorption: Using materials with high surface area, like activated carbon, to adsorb dissolved palladium species.[12][13]

• Scavenging: Employing solid-supported reagents (scavengers) with functional groups that have a high affinity for palladium, such as thiols or amines, to selectively bind and remove it.[8][14]

• Crystallization: Purifying the product through crystallization can leave palladium impurities in the mother liquor, though this is not always sufficient on its own.[15]

Q4: How do I choose the best removal method for 5-Bromo-4-methylquinoline? A4: The choice is system-dependent and often requires a multi-step approach.[11] A good starting point is to filter the crude reaction mixture through Celite to remove any precipitated palladium black.[8] Subsequent treatment of the filtrate with a scavenger or activated carbon is typically necessary to remove soluble species. Due to the chelating nature of the quinoline nitrogen, thiol-based scavengers are often highly effective.

Q5: How can I accurately measure the amount of residual palladium in my sample? A5: The industry standard for quantifying trace metals in APIs is Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[16][17] This technique offers the high sensitivity required to detect palladium at the parts-per-million (ppm) level. While faster colorimetric or fluorescent screening methods exist, ICP-MS is the definitive method for final product validation.[5][16]

Troubleshooting Guide

This section addresses specific issues encountered during palladium removal from 5-Bromo-4-methylquinoline products.

Issue 1: My product solution has a dark gray or black tint, even after initial filtration.

• Possible Cause: You are likely dealing with colloidal or very fine, insoluble palladium (Pd(0)) particles that are passing through standard filter paper.

• Troubleshooting Steps:

  • Use a Filter Aid: Perform a filtration through a compact pad of Celite® (diatomaceous earth).[8][18] The fine, porous structure of the Celite pad is highly effective at trapping these small particles.

  • Optimize Pad Thickness: Ensure the Celite pad is at least 1-2 cm thick in your filtration funnel for optimal capture.[9]

  • Dilute the Mixture: Diluting the reaction mixture with an appropriate solvent before filtration can prevent clogging and improve filtration efficiency.[9]

Issue 2: After Celite filtration, my product is colorless, but ICP-MS analysis shows palladium levels are still high (>50 ppm).

• Possible Cause: The primary contaminant is a soluble palladium species, which cannot be removed by simple filtration.[8] The nitrogen atom of the 5-Bromo-4-methylquinoline ring may be chelating with Pd(II) ions, keeping them in solution.

• Troubleshooting Steps:

  • Employ a Palladium Scavenger: This is the most targeted approach. Thiol-functionalized silica scavengers (e.g., Si-Thiol) are highly effective at binding soluble palladium.[11] Start with 5-10 weight equivalents of the scavenger relative to the initial mass of the palladium catalyst.

  • Use Activated Carbon: Treatment with activated carbon (typically 5-10 wt% relative to the product) can effectively adsorb dissolved palladium.[8] However, this method carries a higher risk of product loss (see Issue 3).

  • Optimize Scavenging Conditions: Increase the scavenging time (e.g., from 2 hours to 12-16 hours) or temperature (e.g., from room temperature to 40-50 °C) to improve binding kinetics.

Issue 3: I'm losing a significant amount of my 5-Bromo-4-methylquinoline product during the purification step.

• Possible Cause: Non-specific adsorption of your product onto the purification medium. This is a common issue with activated carbon due to its high, non-selective surface area, but can also occur with some scavengers.[7][10]

• Troubleshooting Steps:

  • Reduce Adsorbent Amount: Use the minimum effective amount of activated carbon or scavenger. Run small-scale trials to determine the lowest quantity that brings palladium levels within specification.

  • Screen Different Scavengers: Test a panel of scavengers with different functional groups (e.g., thiol, thiourea, amine-based) to find one with high selectivity for palladium and low affinity for your quinoline product.[19]

  • Change the Solvent: The solvent can influence the binding of both palladium and the product. A solvent in which your product is highly soluble may reduce its non-specific adsorption.[7]

  • Consider a Different Method: If product loss remains high, explore alternative purification techniques such as crystallization or liquid-liquid extraction.[15]

Issue 4: The efficiency of palladium removal is inconsistent from one batch to the next.

• Possible Cause: Minor variations in reaction conditions (temperature, time, stoichiometry) can alter the speciation of the residual palladium, leading to different forms (e.g., more soluble vs. more insoluble palladium) in each batch.

• Troubleshooting Steps:

  • Standardize Reaction Protocol: Ensure that all reaction parameters are strictly controlled and documented for every batch.

  • Implement a Multi-Step Protocol: A robust, multi-step purification process is less sensitive to batch-to-batch variations. A standardized sequence of Celite filtration followed by a scavenger treatment will consistently remove both insoluble and soluble palladium.

  • Analyze Crude Mixture: If possible, analyze the crude reaction mixture before purification to understand the nature of the palladium species you are dealing with.

Palladium Removal Workflow

The following diagram illustrates a logical workflow for selecting and implementing a palladium removal strategy.

Caption: Decision workflow for systematic palladium removal.

Detailed Experimental Protocols

Protocol 1: Removal of Insoluble Palladium by Celite Filtration

This protocol is the recommended first step to remove precipitated palladium black.

• Prepare the Filter Pad: Place a piece of filter paper in a Büchner funnel that fits your filter flask. Wet the paper with the reaction solvent. Add a 1-2 cm layer of Celite® to the funnel and gently press it down to form a compact, even pad. Pour a small amount of clean solvent over the pad to settle it.

• Dilute the Reaction Mixture: Dilute the crude reaction mixture with 2-3 volumes of the reaction solvent (e.g., THF, Toluene).

• Filter the Mixture: Slowly pour the diluted reaction mixture onto the center of the Celite pad under gentle vacuum. Be careful not to disturb the surface of the pad.

• Wash: Wash the reaction flask with fresh solvent and pour the washings over the filter cake to ensure all product is collected. Perform two additional washes of the filter cake with fresh solvent.

• Collect Filtrate: The collected filtrate contains the product and any soluble palladium species. It should be visibly free of dark particulates.

Protocol 2: Palladium Removal Using Activated Carbon

Use this protocol when soluble palladium is present and product loss is not a primary concern.

• Dissolution: Transfer the filtrate from Protocol 1 to a suitable reaction vessel equipped with a stirrer.

• Add Carbon: Add 5-10 wt% of activated carbon relative to the expected mass of your crude product.[8]

• Stir: Stir the mixture vigorously at room temperature for 2-4 hours. For difficult cases, the time can be extended to 12 hours.

• Remove Carbon: Filter the mixture through a fresh pad of Celite® to completely remove the activated carbon. The Celite is crucial as fine carbon particles can be difficult to filter otherwise.

• Wash and Concentrate: Wash the Celite/carbon cake thoroughly with fresh solvent to recover adsorbed product. Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Analyze: Submit the purified product for ICP-MS analysis to confirm palladium removal.

Protocol 3: Palladium Removal Using a Thiol-Based Silica Scavenger

This is a highly effective method for selectively removing soluble palladium, especially for chelating compounds like quinolines.

• Dissolution: Transfer the filtrate from Protocol 1 to a reaction vessel.

• Select Scavenger: Choose a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol, MP-TMT).

• Add Scavenger: Add 5-10 weight equivalents of the scavenger relative to the initial mass of the palladium catalyst used in the reaction.

• Stir: Stir the mixture at room temperature or a slightly elevated temperature (40-50 °C) for 2-16 hours. The optimal time and temperature should be determined experimentally.

• Filter: Remove the solid scavenger by filtration through a simple filter paper or a fritted funnel.

• Wash and Concentrate: Wash the scavenger on the filter with fresh solvent. Combine the filtrate and washings, and concentrate under reduced pressure to obtain the purified product.

• Analyze: Submit the final product for ICP-MS analysis.

Data Summary: Comparison of Palladium Removal Methods

Method	Target Palladium Species	Pros	Cons	Typical Product Loss
Celite Filtration	Insoluble / Precipitated (Pd(0))	Simple, fast, low cost.[8][9]	Ineffective against soluble palladium species.[8]	Very Low (<2%)
Activated Carbon	Soluble (Pd(II)) & Colloidal	Low cost, widely available, effective for many species.[12]	Non-selective, can lead to significant product loss.[7]	Moderate to High (5-25%+)
Thiol Scavengers	Soluble (Pd(II)) & some Pd(0)	High selectivity, high efficiency, low product loss.[11]	Higher cost than carbon. May require optimization.	Low (2-5%)
Crystallization	Soluble Species	Can be integrated into final product isolation.	Often insufficient on its own; can concentrate impurities.[15]	Variable

References

• Benchchem. (2025). Technical Support Center: Palladium Catalyst Removal in the Synthesis of 2-(3-methylphenyl)benzoic Acid.
• ResearchGate. (2015).
• Arbor Assays. (2017).
• ResearchGate. (2017).
• Merck/PITT Collaboration. (n.d.).
• Marguí, E., et al. (2009). Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence. PubMed.
• Fallon, T., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry.
• Osaka Gas Chemicals Co., Ltd. (n.d.). Removal of palladium (Pd)
• ScienceDirect. (n.d.). Palladium in Quinoline Synthesis.
• Garrett, C. E., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters.
• Koide, K., et al. (2014). Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. Royal Society of Chemistry.
• Google Patents. (2005). Method of removing palladium.
• Osaka Gas Chemicals Co., Ltd. (n.d.). Selective adsorption and removal of Palladium (Pd).
• SpinChem. (n.d.).
• Reddit. (2025). Your trick to remove residual palladium.
• Google Patents. (2006). Method of removing palladium.
• Google Patents. (1984).
• Biotage. (2023). How to Remove Palladium in three easy steps.
• MDPI. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow.
• Onyx Scientific. (n.d.).
• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry.
• Benchchem. (2025).
• Benchchem. (2025). Technical Support Center: Palladium Catalyst Removal in 5-Bromoindole Reactions.
• Garrett, C. E., et al. (2022).
• Sigma-Aldrich. (n.d.). Rhodium and Palladium Metal Scavenging with Carboxen® Synthetic Carbon Adsorbents.
• Biotage. (n.d.).
• Sopachem. (n.d.). Metal Scavenger Guide.
• MDPI. (2023). Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein.
• ResearchGate. (2010).

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• 3. Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]
• 6. Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
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Technical Support Center: Navigating the Scale-Up Synthesis of 5-Bromo-4-methylquinoline

Welcome to the technical support center for the synthesis of 5-bromo-4-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the challenges and solutions associated with scaling up the production of this important chemical intermediate. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you anticipate and overcome common hurdles in your scale-up campaigns.

Frequently Asked Questions (FAQs)

Q1: What are the most viable synthetic routes for the large-scale production of 5-Bromo-4-methylquinoline?

A1: For industrial-scale synthesis, two primary strategies are generally considered, each with its own set of advantages and challenges:

• Route A: Late-Stage Bromination. This approach involves first synthesizing 4-methylquinoline and then introducing the bromine atom at the 5-position. The initial synthesis of 4-methylquinoline can be efficiently achieved through classic named reactions like the Doebner-von Miller synthesis, which is known for its use of relatively inexpensive starting materials.

• Route B: Synthesis from a Brominated Precursor. This strategy begins with a pre-brominated aniline derivative, which is then used to construct the quinoline ring. This can offer better control over the regioselectivity of the bromination, potentially simplifying downstream purification.

Q2: What are the critical safety concerns when scaling up this synthesis?

A2: The primary safety challenges are associated with the highly exothermic nature of the reactions and the handling of hazardous materials.

• Exothermic Reactions: Both the quinoline ring formation (e.g., Doebner-von Miller) and the bromination step can be highly exothermic.[1][2] On a large scale, inefficient heat dissipation can lead to runaway reactions. Therefore, robust temperature control using appropriate reactor systems is paramount.

• Hazardous Reagents: The use of strong acids (sulfuric, hydrochloric), oxidizing agents, and elemental bromine or N-bromosuccinimide (NBS) requires strict adherence to safety protocols.[3] Adequate ventilation, personal protective equipment (PPE), and emergency preparedness are non-negotiable.

Q3: What are the most common impurities encountered, and how do they impact the final product?

A3: Impurities can arise from starting materials or side reactions and can significantly affect the quality and yield of the final product. Common impurities include:

• Isomeric Quinoline Byproducts: The presence of isomeric impurities in the starting aniline can lead to the formation of corresponding isomeric quinoline byproducts, which can be difficult to separate.

• Over-brominated Products: During the bromination step, di- or poly-brominated quinolines can form, especially if the reaction conditions are not carefully controlled.[4]

• Polymeric Tars: Acid-catalyzed self-condensation of carbonyl compounds, such as crotonaldehyde in a Doebner-von Miller reaction, is a frequent side reaction that results in the formation of polymeric tars, complicating purification.[5]

Q4: How can I effectively monitor the progress of the reaction at a large scale?

A4: Real-time reaction monitoring is crucial for process control and optimization. High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for tracking the consumption of starting materials and the formation of the product and key byproducts.[5] Thin-Layer Chromatography (TLC) can also be used for quick qualitative checks.[4]

Troubleshooting Guide

Problem 1: Low Yield of 4-Methylquinoline (Precursor Synthesis)

Possible Causes & Solutions

Possible Cause	Underlying Rationale	Recommended Action
Polymerization of Aldehyde	The α,β-unsaturated aldehyde used in the Doebner-von Miller reaction can readily polymerize in the presence of strong acids, reducing the amount available for the desired reaction.[5]	Maintain a lower reaction temperature and control the rate of aldehyde addition to minimize self-condensation.[5]
Incomplete Reaction	Insufficient reaction time or temperature can lead to incomplete conversion of the starting materials.	Monitor the reaction progress using HPLC. If the reaction stalls, consider a modest increase in temperature or extending the reaction time.
Suboptimal Acid Catalyst	The choice and concentration of the acid catalyst are critical for driving the cyclization and dehydration steps.	Experiment with different acid catalysts (e.g., sulfuric acid vs. polyphosphoric acid) and concentrations to find the optimal conditions for your specific substrate.

Problem 2: Poor Regioselectivity during Bromination

Possible Causes & Solutions

Possible Cause	Underlying Rationale	Recommended Action
High Reaction Temperature	Electrophilic aromatic substitution reactions, such as bromination, can become less selective at higher temperatures, leading to the formation of multiple isomers.	Strict temperature control is crucial. For the bromination of quinolines, maintaining a low temperature (e.g., -25°C to 0°C) can significantly improve the regioselectivity.[3]
Incorrect Brominating Agent	The reactivity of the brominating agent can influence the selectivity. More reactive agents may lead to over-bromination or reduced selectivity.	Consider using a milder brominating agent like N-bromosuccinimide (NBS) instead of elemental bromine.[3] The choice of solvent can also modulate the reactivity of the brominating species.
Formation of Di-bromo Species	The initial product, 5-bromo-4-methylquinoline, can undergo a second bromination if the reaction is not stopped at the appropriate time or if an excess of the brominating agent is used.[4]	Carefully control the stoichiometry of the brominating agent. Use HPLC to monitor the reaction and quench it as soon as the desired product is maximized and the formation of di-bromo byproducts begins to increase.

Problem 3: Difficult Purification and Isolation

Possible Causes & Solutions

Possible Cause	Underlying Rationale	Recommended Action
Presence of Tarry Byproducts	Polymeric tars formed during the reaction can co-precipitate with the product, making filtration and subsequent purification challenging.[5]	After the reaction, perform a workup that includes a solvent wash to remove a significant portion of the tar. For example, triturating the crude product with a non-polar solvent can help remove these impurities.
Co-crystallization of Isomers	Isomeric byproducts with similar physical properties to the desired product can co-crystallize, making purification by simple recrystallization ineffective.	Employ column chromatography for purification. A silica gel column with a gradient elution system of hexane and ethyl acetate is often effective for separating quinoline derivatives.[5]
Product Solidifying in Equipment	5-Bromo-4-methylquinoline is a solid at room temperature and may solidify in transfer lines or condensers during distillation or filtration, leading to blockages.	For vacuum distillation, use a heated condenser to prevent solidification.[3] For filtration, preheating the funnel and using a suitable solvent to wash the product can prevent precipitation in the funnel.[3]

Experimental Workflow & Diagrams

Workflow 1: Synthesis of 5-Bromo-4-methylquinoline via Late-Stage Bromination

This workflow outlines the key stages in the synthesis, starting from the formation of the 4-methylquinoline core, followed by the regioselective bromination.

Caption: Key stages in the scale-up synthesis of 5-Bromo-4-methylquinoline.

Protocol: Step-by-Step Methodology for Bromination

This protocol is a representative example and should be optimized for specific laboratory and scale-up conditions.

• Reactor Setup: In a reactor equipped with a mechanical stirrer, thermometer, and addition funnel, charge concentrated sulfuric acid.

• Dissolution: Cool the sulfuric acid to 0°C and slowly add 4-methylquinoline while maintaining the temperature below 30°C.

• Cooling: Cool the resulting solution to -25°C using a suitable cooling bath (e.g., dry ice/acetone).

• Bromination: Add N-bromosuccinimide (NBS) portion-wise to the vigorously stirred solution, ensuring the internal temperature is maintained between -25°C and -20°C.[3]

• Reaction: Stir the mixture at this low temperature for several hours, monitoring the progress by HPLC.

• Quenching: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice.

• Neutralization: Adjust the pH of the aqueous solution to approximately 9 with a suitable base (e.g., 25% aqueous ammonia), keeping the temperature below 25°C.

• Extraction: Extract the aqueous slurry with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

References

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF 5-BROMOISOQUINOLINE AND 5-BROMO-8-NITROISOQUINOLINE. Retrieved from [Link]

• Asres, A. G., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(31), 18365-18389. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 5-Bromo-4-methylquinoline and its Isomers in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, quinoline and its derivatives stand as privileged scaffolds, forming the core of numerous pharmaceuticals and functional materials. The strategic functionalization of the quinoline ring is paramount for the modulation of biological activity and the fine-tuning of material properties. Among the diverse array of substituted quinolines, bromoquinolines serve as versatile building blocks, amenable to a wide range of palladium-catalyzed cross-coupling reactions. This guide provides an in-depth comparative analysis of the reactivity of 5-Bromo-4-methylquinoline alongside other bromoquinoline isomers, with a focus on the underlying principles that govern their reactivity in key synthetic transformations. We will delve into the electronic and steric factors that influence reaction outcomes and provide supporting experimental data and detailed protocols to empower researchers in their synthetic endeavors.

The Decisive Influence of Substituent Positioning on Reactivity

The reactivity of a bromoquinoline in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination, is not uniform across its various isomers. The position of the bromine atom on the quinoline nucleus, along with the presence and location of other substituents, profoundly dictates the ease of C-Br bond activation and the subsequent catalytic cycle. Two primary factors are at play:

• Electronic Effects: The electron density at the carbon atom bearing the bromine is a critical determinant of its susceptibility to oxidative addition by a palladium(0) catalyst, often the rate-determining step in the catalytic cycle.[1] Electron-withdrawing groups on the aryl halide can accelerate this step, while electron-donating groups may have the opposite effect.

• Steric Effects: The steric environment around the C-Br bond can significantly hinder the approach of the bulky palladium catalyst, thereby slowing down or even inhibiting the reaction. This is particularly relevant for substrates with substituents in close proximity to the reaction center.

5-Bromo-4-methylquinoline: A Case Study in Steric Hindrance and Peri-Interactions

5-Bromo-4-methylquinoline presents a unique case where both electronic and steric effects are intricately intertwined. The methyl group at the 4-position, being an electron-donating group, might be expected to slightly deactivate the C-Br bond at the 5-position towards oxidative addition compared to an unsubstituted bromoquinoline. However, the more dominant factor is the steric hindrance imposed by the 4-methyl group.

The proximity of the methyl group at the 4-position to the bromine atom at the 5-position creates a sterically congested environment. This phenomenon is analogous to the "peri-interaction" observed in 1,8-disubstituted naphthalenes, where the close spatial relationship of the substituents leads to significant steric strain and can influence reactivity.[2][3] This steric clash can impede the approach of the palladium catalyst, making the oxidative addition step more challenging.

Comparative Reactivity in Key Cross-Coupling Reactions

To illustrate the practical implications of these electronic and steric effects, we will now compare the expected reactivity of 5-Bromo-4-methylquinoline with other representative bromoquinoline isomers in three cornerstone palladium-catalyzed reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds. The reactivity of bromoquinolines in this reaction is sensitive to the position of the bromine atom.

General Reactivity Trend (Hypothesized):

3-Bromoquinoline > 6-Bromoquinoline > 8-Bromoquinoline > 5-Bromo-4-methylquinoline

Rationale:

• 3-Bromoquinoline and 6-Bromoquinoline: These isomers are expected to be relatively reactive. The bromine atom is in a less sterically hindered position, and the electronic environment is favorable for oxidative addition.

• 8-Bromoquinoline: The proximity of the bromine atom to the nitrogen atom can influence its reactivity through electronic effects and potential chelation to the metal center.

• 5-Bromo-4-methylquinoline: The significant steric hindrance from the adjacent 4-methyl group is predicted to make this isomer the least reactive among the compared bromoquinolines.

Illustrative Data for Suzuki-Miyaura Coupling of Bromoquinolines:

Bromoquinoline Isomer	Coupling Partner	Catalyst System	Conditions	Yield (%)	Reference
3-Bromoquinoline	Phenylboronic acid	Pd(PPh₃)₄ / K₂CO₃	Toluene/H₂O, 90-110°C	75	[4]
6,8-Dibromoquinoline (mono-arylation)	Phenylboronic acid	Pd(PPh₃)₄ / K₂CO₃	Toluene/H₂O, 90-110°C	Good	[4]
5-Bromoindole (analogous system)	Phenylboronic acid	Pd(dppf)Cl₂ / K₂CO₃	Dimethoxyethane, 80°C, 2h	95	[5]

Note: Direct comparative kinetic data for 5-Bromo-4-methylquinoline is scarce in the literature. The presented data for other bromoquinolines and analogous systems provides a baseline for estimating its relative reactivity.

Heck Reaction

The Heck reaction provides a powerful means to form carbon-carbon bonds between an unsaturated halide and an alkene.[6] The success of this reaction is also heavily influenced by the steric and electronic properties of the bromoquinoline.

Expected Reactivity Trend:

Similar to the Suzuki coupling, the steric hindrance in 5-Bromo-4-methylquinoline is anticipated to reduce its reactivity in the Heck reaction compared to less substituted isomers.

Illustrative Data for Heck Reaction of Bromoquinolines:

Bromoquinoline Isomer	Alkene	Catalyst System	Conditions	Yield (%)	Reference
3-Bromoquinoline	Ethyl crotonate	Pd EnCat® 40 / AcONa	Ethanol, 140°C (mw), 0.5h	71	[6]
3-Bromoquinoline	Styrene	Pd(OAc)₂ / PPh₃ / NEt₃	DMF, 100-140°C, 12-24h	-	[4]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds.[7][8] The steric bulk around the C-Br bond is a critical factor in determining the efficiency of this transformation.

Expected Reactivity Trend:

The significant steric hindrance in 5-Bromo-4-methylquinoline is expected to make it a challenging substrate for the Buchwald-Hartwig amination, likely requiring more robust catalytic systems (e.g., bulky, electron-rich phosphine ligands) and harsher reaction conditions compared to other bromoquinoline isomers.

General Protocol for Buchwald-Hartwig Amination of Bromoquinolines:

A general procedure involves heating the bromoquinoline with an amine in the presence of a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., XPhos), and a base (e.g., NaOt-Bu or K₃PO₄) in a solvent like toluene or dioxane.[4] For a sterically hindered substrate like 5-Bromo-4-methylquinoline, optimization of the ligand and reaction temperature would be crucial.

Experimental Protocols

To facilitate the comparative analysis of bromoquinoline reactivity in a research setting, the following detailed experimental protocols for Suzuki-Miyaura and Heck reactions are provided.

Protocol 1: Comparative Suzuki-Miyaura Coupling of Bromoquinolines

This protocol is designed for the parallel synthesis and comparison of the reactivity of different bromoquinoline isomers.

Workflow Diagram:

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The Rising Profile of 5-Bromo-4-methylquinoline Derivatives: A Comparative Guide to Biological Activity

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The functionalization of the quinoline ring system allows for the fine-tuning of its pharmacological profile. This guide provides a comparative analysis of the biological activity of 5-Bromo-4-methylquinoline derivatives against other quinoline analogs, offering insights for researchers and professionals in drug discovery and development.

The Quinoline Core: A Privileged Scaffold

Quinoline and its derivatives have demonstrated a remarkable range of pharmacological effects.[4] Their mechanisms of action are diverse, targeting various cellular processes. In oncology, quinoline-based agents have been shown to induce apoptosis, disrupt cell migration, inhibit angiogenesis, and trigger cell cycle arrest.[5] As antimicrobial agents, they can interfere with bacterial DNA synthesis and disrupt the cell membrane.[6][7] The versatility of the quinoline structure makes it a fertile ground for the development of novel therapeutics.

Decoding the Influence of Substitution: The Role of Bromine and Methyl Groups

The biological activity of quinoline derivatives is significantly influenced by the nature and position of substituents on the heterocyclic ring. Structure-activity relationship (SAR) studies have revealed that the presence of a halogen, such as bromine, can profoundly impact the efficacy of these compounds.

The Impact of Bromine Substitution

Bromine substitution on the quinoline ring has been shown to enhance the biological activity of several derivatives. For instance, bromine substitution can increase antibacterial activity, particularly against Gram-negative bacteria.[8] The position of the bromine atom is critical; for example, a 5,7-dibromo substitution on a quinoline hybrid enhances activity against Klebsiella pneumoniae, whereas a 7-bromo substituent diminishes it.[8]

In the context of anticancer activity, various bromo-quinoline derivatives have shown significant potential. Studies on 8-substituted quinolines revealed that 5,7-dibromo-8-hydroxyquinoline exhibits strong antiproliferative activity against various tumor cell lines.[9] Furthermore, 6-bromo-5-nitroquinoline has been identified as a potent agent that can induce cancer cell death through apoptosis.[10] The presence of bromine can contribute to increased lipophilicity, potentially facilitating cell membrane penetration.

The Significance of the Methyl Group

The methyl group at the 4-position of the quinoline ring can also modulate biological activity. While less electronically demanding than a halogen, the methyl group can influence the compound's steric and electronic properties, affecting its interaction with biological targets. The precise impact of the 4-methyl group in conjunction with a 5-bromo substituent requires specific investigation, but it is plausible that it contributes to the overall pharmacological profile through steric hindrance or by influencing the electron distribution of the quinoline ring.

Comparative Biological Activity: 5-Bromo-4-methylquinoline Derivatives in Focus

While direct comparative studies focusing exclusively on 5-Bromo-4-methylquinoline derivatives are not extensively documented in publicly available literature, we can infer their potential biological activities based on the established SAR of related bromo- and methyl-substituted quinolines.

Anticancer Potential

Given the potent anticancer effects observed for various bromo-quinolines, it is reasonable to hypothesize that 5-Bromo-4-methylquinoline derivatives could exhibit significant antiproliferative activity. The apoptotic activity of 6-bromo-5-nitroquinoline suggests that a bromo-substituent at the 5-position could be favorable for inducing cancer cell death.[10]

Table 1: Anticancer Activity of Selected Bromo-Quinoline Derivatives

Compound	Cancer Cell Line(s)	Reported Activity (IC50)	Reference
6-Bromo-5-nitroquinoline	HT29 (human colon adenocarcinoma)	Lower cytotoxicity than 5-fluorouracil	[10]
5,7-Dibromo-8-hydroxyquinoline	C6 (rat brain tumor), HeLa (human cervix carcinoma), HT29	6.7 to 25.6 µg/mL	[9]

Antimicrobial Activity

The demonstrated enhancement of antibacterial activity by bromine substitution suggests that 5-Bromo-4-methylquinoline derivatives could be effective antimicrobial agents. The position of the bromine at C5 may confer a distinct spectrum of activity compared to other bromo-quinolines.

Table 2: Antimicrobial Activity of Selected Substituted Quinolines

Compound/Derivative Class	Target Organism(s)	Reported Activity (MIC)	Reference
5,7-Dibromo-quinoline hybrid (37)	K. pneumoniae	Enhanced activity	[8]
7-Bromo-quinoline hybrid (35)	K. pneumoniae	Reduced activity	[8]

Experimental Protocols for Biological Evaluation

To rigorously assess the biological activity of novel 5-Bromo-4-methylquinoline derivatives and compare them to other quinolines, standardized experimental protocols are essential.

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to evaluate the cytotoxic effects of a compound on cancer cell lines.[11]

Step-by-Step MTT Assay Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the quinoline derivatives and a vehicle control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[11]

Step-by-Step Broth Microdilution MIC Protocol:

• Compound Preparation: Prepare serial dilutions of the quinoline derivatives in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized bacterial suspension.

• Inoculation: Add the bacterial inoculum to each well containing the compound dilutions.

• Incubation: Incubate the plates under appropriate conditions for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Signaling Pathways and Mechanisms of Action

The biological effects of quinoline derivatives are often mediated through their interaction with specific signaling pathways crucial for cell survival and proliferation.

Anticancer Mechanisms

Many quinoline derivatives exert their anticancer effects by targeting key signaling pathways. For example, some quinolines can inhibit receptor tyrosine kinases (RTKs) like the Epidermal Growth Factor Receptor (EGFR), which is often overexpressed in cancer cells. Inhibition of EGFR blocks downstream signaling cascades that promote cell growth and division.

Caption: Potential inhibition of the EGFR signaling pathway by 5-Bromo-4-methylquinoline derivatives.

Antimicrobial Mechanisms

The antimicrobial action of quinolines can involve the disruption of essential bacterial processes. One common mechanism is the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA replication and repair. This leads to the accumulation of DNA damage and ultimately cell death.

Caption: Postulated mechanism of antimicrobial action via inhibition of bacterial DNA gyrase.

Conclusion and Future Directions

The available evidence on the structure-activity relationships of substituted quinolines strongly suggests that 5-Bromo-4-methylquinoline derivatives represent a promising class of compounds with potential anticancer and antimicrobial activities. The presence of the bromo group at the 5-position is anticipated to confer potent biological effects, while the 4-methyl group will likely modulate this activity.

Further research, including the synthesis of a library of 5-Bromo-4-methylquinoline derivatives and their systematic evaluation using the described experimental protocols, is crucial to fully elucidate their therapeutic potential. Comparative studies against a panel of other quinoline derivatives will be instrumental in identifying lead compounds with superior efficacy and selectivity. A deeper understanding of their mechanisms of action and targeted signaling pathways will pave the way for the rational design of novel and effective quinoline-based drugs.

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• A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

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• Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. (n.d.). National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• Antibacterial activity of novel quaternary ammonium salts of quinoline and 4-pyrolidino pyridine. (n.d.). Bulgarian Chemical Communications. Retrieved January 21, 2026, from [Link]

• Köprülü, T. K., Er, M., Ökten, S., Çakmak, O., & Kara, Y. (2018). Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. Journal of biochemical and molecular toxicology, 32(12), e22260. [Link]

• Review on recent development of quinoline for anticancer activities. (n.d.). National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α 2C -Adrenoceptor Antagonists. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Novel quinoline/thiazinan-4-one hybrids; design, synthesis, and molecular docking studies as potential anti-bacterial candidates. (n.d.). Semantic Scholar. Retrieved January 21, 2026, from [Link]

• Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. (2023). MDPI. Retrieved January 21, 2026, from [Link]

• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. (n.d.). National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

• Synthesis and biological evaluation of substituted quinolines containing piperazine moieties against Influenza A virus. (2025). PubMed. Retrieved January 21, 2026, from [Link]

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• Bioactivity and In Silico Studies of Isoquinoline and Related Alkaloids as Promising Antiviral Agents: An Insight. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

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The Evolving Landscape of Brominated Quinolines: A Comparative Guide to In Vitro and In Vivo Efficacy

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold remains a cornerstone in medicinal chemistry, offering a versatile platform for the development of novel therapeutic agents. The strategic incorporation of a bromine atom and a methyl group onto this heterocyclic system can significantly modulate its physicochemical properties and biological activity. This guide provides a comparative analysis of the in vitro and in vivo studies of 5-Bromo-4-methylquinoline derivatives and its closely related isomers, offering insights into their potential as anticancer and antimicrobial agents. While direct and extensive research on the 5-bromo-4-methylquinoline isomer is emerging, this guide draws upon available data from its positional isomers and other brominated quinolines to construct a valuable comparative framework.

Anticancer Potential: A Tale of Isomers and Mechanisms

Brominated quinolines have demonstrated significant promise in oncology, with their efficacy often dictated by the specific substitution pattern on the quinoline ring. This section compares the in vitro cytotoxicity and in vivo efficacy of key bromo-methyl-quinoline derivatives, highlighting the mechanistic insights that drive their anticancer activity.

Comparative Cytotoxicity of Bromo-Methyl-Quinoline Derivatives

The in vitro anticancer activity of brominated quinoline derivatives has been assessed across a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values serve as a key metric of potency.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference Compound	Reference IC50 (µM)	Source
6-Bromo-quinazoline derivative (8a)	MCF-7 (Breast)	15.85 ± 3.32	Erlotinib	9.9 ± 0.14	[1]
SW480 (Colon)	17.85 ± 0.92	Erlotinib	Not Specified	[1]
6-Bromo-5-nitroquinoline (4)	HT29 (Colon)	Lower than 5-FU	5-Fluorouracil (5-FU)	Not Specified	[2][3]
5,7-Dibromo-8-hydroxyquinoline	Not Specified	Not Specified	Not Specified	Not Specified	[2]
N'-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	MDA-MB-468 (Breast)	7.35 - 8.73	Chloroquine	24.36	[4][5]
MCF-7 (Breast)	> 36.77	Chloroquine	20.72	[4][5]

Key Insights:

• The 6-bromo-quinazoline derivative 8a demonstrates notable cytotoxicity against both breast (MCF-7) and colon (SW480) cancer cell lines, with potency comparable to the established EGFR inhibitor, Erlotinib.[1]

• The introduction of a nitro group in 6-Bromo-5-nitroquinoline (4) results in potent antiproliferative activity against the HT29 colon cancer cell line, reportedly exceeding that of the standard chemotherapy drug 5-Fluorouracil.[2][3] This suggests that the electronic properties of substituents play a crucial role in the anticancer effects.

• Aminoquinoline derivatives, such as N'-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine , show significant cytotoxicity, particularly against MDA-MB-468 breast cancer cells, highlighting the importance of the amino side chain in mediating anticancer effects.[4][5]

Mechanistic Underpinnings of Anticancer Activity

The anticancer effects of bromo-methyl-quinoline derivatives are often attributed to their ability to interfere with critical cellular signaling pathways.

Inhibition of PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. A novel series of 4-acrylamido-quinoline derivatives, including a 6-bromo-4-methylquinoline intermediate, were designed as potent PI3K/mTOR dual inhibitors.[6]

Hypothetical Signaling Pathway for a Quinoline-Based PI3K/mTOR Inhibitor

Caption: Bromo-methyl-quinoline derivatives can dually inhibit PI3K and mTOR signaling pathways.

Induction of Apoptosis

Several brominated quinoline derivatives exert their anticancer effects by inducing programmed cell death, or apoptosis. 6-Bromo-5-nitroquinoline, for instance, has been shown to be a potent inducer of apoptosis, contributing to its cancer cell-killing ability.[3]

Simplified Apoptosis Induction Pathway by a Quinoline Derivative

Caption: A potential apoptosis induction pathway initiated by a brominated quinoline derivative.

In Vivo Efficacy in Preclinical Models

Translating in vitro cytotoxicity to in vivo anticancer activity is a critical step in drug development. Xenograft models in immunodeficient mice are commonly employed for this purpose.

Xenograft Mouse Model Workflow

The evaluation of a novel quinoline derivative's in vivo efficacy typically follows a standardized workflow.[7]

General Workflow for an In Vivo Efficacy Study

Caption: A streamlined workflow for assessing the in vivo efficacy of anticancer compounds.

While specific in vivo data for 5-Bromo-4-methylquinoline is not yet widely published, studies on related compounds provide valuable benchmarks. For instance, novel 4-acrylamido-quinoline derivatives, synthesized from a 6-bromo-4-methylquinoline precursor, have demonstrated favorable in vivo pharmacokinetic properties, suggesting good oral exposure and a long elimination half-life.[6]

Antimicrobial Applications

Beyond their anticancer properties, quinoline derivatives have a long-standing history as antimicrobial agents. The introduction of bromine and methyl groups can enhance their activity against a range of pathogens.

Comparative Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a standard measure of antimicrobial potency.

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference Compound	Source
9-bromo substituted indolizinoquinoline-5,12-dione (Compound 7)	E. coli ATCC25922	2	Not Specified	[8]
S. pyrogens ATCC19615	2	Not Specified	[8]
MRSA	Not Specified	Not Specified	[8]
4-amino-8-methylquinolines	Gram-positive & Gram-negative bacteria	Slight Activity	Not Specified	[9]

Key Insights:

• Derivatives such as the 9-bromo substituted indolizinoquinoline-5,12-diones show potent activity against both Gram-positive and Gram-negative bacteria, including challenging strains like MRSA.[8]

• Simpler 4-amino-8-methylquinolines have demonstrated slight antibacterial activity, indicating that the core scaffold possesses intrinsic antimicrobial properties that can be optimized through further chemical modification.[9]

Experimental Protocols

To ensure the reproducibility and validation of the presented data, this section outlines the fundamental experimental methodologies.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[2]

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight in a CO2 incubator.

• Compound Treatment: Expose the cells to a serial dilution of the test compound (e.g., 5-Bromo-4-methylquinoline derivatives) and a vehicle control.

• Incubation: Incubate the plates for a specified duration (typically 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Dissolve the formazan crystals by adding a solubilizing agent (e.g., DMSO).

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

In Vivo Efficacy Study: Xenograft Model

Step-by-Step Protocol: [7]

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunodeficient mice (e.g., BALB/c nude mice).

• Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 50-100 mm³), monitoring their volume regularly with calipers. The formula Volume = (length × width²) / 2 is often used.

• Animal Grouping and Treatment: Once tumors reach the desired size, randomize the mice into treatment and control groups. Administer the test compound (dissolved in a suitable vehicle) to the treatment group via an appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule. The control group receives only the vehicle.

• Data Collection: Monitor tumor volume and animal body weight throughout the study.

• Endpoint and Analysis: At the end of the study (due to tumor size limits or a set time point), euthanize the animals and excise the tumors for weight measurement and further analysis. Compare tumor growth rates, final tumor volumes, and weights between the groups to determine the compound's efficacy.

Conclusion and Future Directions

The collective evidence strongly supports the continued exploration of 5-Bromo-4-methylquinoline derivatives and their isomers as a promising class of therapeutic agents. Their demonstrated anticancer activity, driven by mechanisms such as the inhibition of key signaling pathways and induction of apoptosis, warrants further investigation. The antimicrobial potential of this scaffold adds another dimension to its therapeutic utility.

Future research should focus on elucidating the precise structure-activity relationships to optimize potency and selectivity. Comprehensive in vivo studies, including pharmacokinetic and pharmacodynamic profiling, are essential to advance the most promising candidates toward clinical development. The synthesis and evaluation of a broader library of 5-Bromo-4-methylquinoline derivatives will be instrumental in unlocking the full therapeutic potential of this versatile chemical scaffold.

References

Please note that the reference list will be provided upon the completion of the research and writing process.

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A Comparative Guide to the Structure-Activity Relationship of 5-Bromo-4-methylquinoline Analogs in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The Quinoline Scaffold: A Privileged Structure in Medicinal Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a well-established "privileged scaffold" in medicinal chemistry. Its derivatives have demonstrated a vast array of pharmacological activities, including anticancer, antimicrobial, antimalarial, and anti-inflammatory properties.[1][2] The versatility of the quinoline nucleus allows for substitutions at various positions, enabling the fine-tuning of its biological and pharmacokinetic profiles. The introduction of a bromine atom and a methyl group at the 5- and 4-positions, respectively, creates the 5-bromo-4-methylquinoline core, a scaffold with significant potential for developing novel therapeutic agents.

Anticancer Activity: Unraveling the SAR of Bromo-Substituted Quinolines

While specific SAR studies on a broad series of 5-bromo-4-methylquinoline analogs are not extensively documented in publicly available literature, valuable insights can be drawn from the analysis of closely related bromo-substituted quinoline derivatives.

A study on brominated 8-substituted quinolines revealed that the position and number of bromine atoms significantly influence their antiproliferative activity.[3] For instance, 5,7-dibromo-8-hydroxyquinoline and 7-bromo-8-hydroxyquinoline showed strong activity against various cancer cell lines, including C6 (rat brain tumor), HeLa (human cervix carcinoma), and HT29 (human colon carcinoma), with IC50 values ranging from 6.7 to 25.6 µg/mL.[3] This suggests that the presence of bromine on the benzene ring of the quinoline scaffold is a key determinant of anticancer potential.

Furthermore, the nature of the substituent at other positions plays a crucial role. A general trend observed in quinoline derivatives is that the introduction of specific pharmacophores at the 2- and 4-positions can significantly enhance anticancer efficacy. For example, seven newly synthesized quinoline derivatives with various functional groups at positions 2, 3, and 4 showed that four of them had significant cytotoxic effects against A549 (lung cancer) and MCF7 (breast cancer) cells.[4] One compound, in particular, demonstrated an IC50 value of 0.015 ± 0.001 µM against Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy.[4]

The following table summarizes the anticancer activity of some bromo-substituted quinoline analogs to provide a comparative perspective.

Compound/Analog Series	Cancer Cell Line(s)	IC50 Values	Key SAR Observations	Reference
5,7-Dibromo-8-hydroxyquinoline	C6, HeLa, HT29	6.7 - 25.6 µg/mL	The di-bromo substitution enhances activity. The 8-hydroxy group is also crucial for the anticancer effect.	[3]
7-Bromo-8-hydroxyquinoline	C6, HeLa, HT29	6.7 - 25.6 µg/mL	Mono-bromination at C7 in combination with the 8-hydroxy group is effective.	[3]
4-(2-bromophenyl)-1-phenyl-1H-imidazo[4,5-c]quinoline	Not specified	103.3 μM	Fused imidazo[4,5-c]quinolines with a bromophenyl substituent at the 4-position show anticancer activity.	[5][6]
2-phenylquinolin-4-amine derivatives (7a, 7d, 7i)	HT-29 (colon cancer)	8.12, 9.19, 11.34 µM	These compounds induce apoptosis, and their activity is influenced by substitutions on the 2-phenyl ring.	[7]

Inferred SAR for 5-Bromo-4-methylquinoline Analogs:

Based on the available data for related structures, we can hypothesize the following SAR trends for 5-bromo-4-methylquinoline analogs in the context of anticancer activity:

• Position 2 Substitutions: Introducing aryl or heteroaryl groups at the 2-position could lead to potent anticancer agents, potentially through interactions with key enzymatic targets like kinases.

• Position 4 Modifications: The 4-methyl group could be a site for functionalization. For instance, oxidation to a formyl group could provide a handle for synthesizing derivatives like hydrazones or thiosemicarbazones, which have shown anticancer activity in other quinoline series.

• Modifications on the Benzene Ring: While the 5-bromo substitution is the core feature, further substitutions on the benzene ring (positions 6, 7, and 8) with electron-donating or electron-withdrawing groups could modulate the electronic properties of the quinoline system and influence its interaction with biological targets.

Signaling Pathways and Mechanisms:

Substituted quinolines have been shown to exert their anticancer effects through various mechanisms, including the inhibition of tyrosine kinases like EGFR, induction of apoptosis, and cell cycle arrest.[4][7] The 5-bromo-4-methylquinoline scaffold could serve as a foundation for developing inhibitors of these critical cancer-related signaling pathways.

Antimicrobial Activity: A Promising Frontier for 5-Bromo-4-methylquinoline Analogs

The quinoline core is a well-known pharmacophore in antimicrobial agents, with fluoroquinolones being a prominent class of antibiotics. The introduction of a bromine atom can enhance the antimicrobial properties of organic compounds.

Studies on benzimidazole-quinoline hybrids have shown that halogen substituents significantly impact their biological activity. For example, the presence of a 5-chloro substituent enhanced antibacterial activity compared to the unsubstituted analog.[8] This highlights the potential of the 5-bromo substitution in the 5-bromo-4-methylquinoline scaffold for developing new antimicrobial agents.

A series of 9-bromo substituted indolizinoquinoline-5,12-dione derivatives were found to be potent antibacterial agents, particularly against Methicillin-resistant Staphylococcus aureus (MRSA).[9] This further supports the importance of bromine substitution in enhancing antibacterial potency.

The following table presents data on the antimicrobial activity of some bromo-substituted quinoline and related heterocyclic compounds.

Compound/Analog Series	Bacterial/Fungal Strain(s)	MIC/Activity	Key SAR Observations	Reference
5-Chloro-benzimidazole-quinoline hybrid	Not specified	Enhanced activity	Halogen at position 5 increases antibacterial potency.	[8]
9-Bromo indolizinoquinoline-5,12-dione derivatives	E. coli, S. pyrogens, MRSA	MIC = 2 µg/mL (E. coli, S. pyrogens), 0.031 µg/mL (MRSA)	Bromo-substitution on the fused ring system leads to potent antibacterial activity.	[9]
Pyrimidoisoquinolinquinones	Gram-positive pathogens	MIC = 0.5 to 64 µg/mL	Modifications to the quinone core, including hydrophobicity and chain length of substituents, control the antibacterial activity.	[10][11]

Inferred SAR for 5-Bromo-4-methylquinoline Analogs:

For antimicrobial activity, the SAR of 5-bromo-4-methylquinoline analogs could be explored by:

• Introducing Basic Side Chains: Appending amine-containing side chains, particularly at the 2- or 4-position, is a common strategy in designing quinoline-based antimicrobial agents. These groups can improve water solubility and facilitate interactions with bacterial targets.

• Hybridization with Other Pharmacophores: Fusing or linking the 5-bromo-4-methylquinoline scaffold with other known antimicrobial pharmacophores, such as sulfonamides or triazoles, could lead to synergistic effects and novel mechanisms of action.

• Systematic Modification of Substituents: A systematic investigation of the effect of various substituents at the 2-, 6-, 7-, and 8-positions on the antimicrobial spectrum and potency is warranted.

Experimental Protocols

To facilitate further research in this area, we provide a generalized, step-by-step methodology for the synthesis of a 5-bromo-4-methylquinoline scaffold, which can be adapted for the preparation of various analogs. This protocol is based on established synthetic routes for similar quinoline derivatives.

Synthesis of 6-Bromo-4-methylquinoline (A Positional Isomer)

This protocol for a positional isomer can be adapted for the synthesis of the target 5-bromo-4-methylquinoline by starting with the appropriate aniline precursor (3-bromoaniline).

Reaction: Modified Skraup synthesis

Materials:

• 4-bromoaniline

• Methyl vinyl ketone

• Dioxane

• Sulfuric acid

• Saturated sodium carbonate solution

• Dichloromethane

• Sodium sulfate

Procedure:

• To a stirred solution of 4-bromoaniline (1 g, 5.8 mmol) in dioxane (10 mL), add sulfuric acid (0.46 mL, 8.7 mmol).

• Add methyl vinyl ketone (0.75 mL, 8.7 mmol) dropwise to the mixture.

• Reflux the mixture for 3 hours.

• Add a second portion of methyl vinyl ketone (0.75 mL) dropwise.

• After 24 hours of reflux, cool the mixture and alkalize with a saturated solution of Na2CO3 (40 mL).

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over Na2SO4, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography.

This protocol is adapted from the synthesis of 6‐bromo‐4‐methylquinoline.[12]

In Vitro Anticancer Activity Assay (MTT Assay)

Principle:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Procedure:

• Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the synthesized 5-bromo-4-methylquinoline analogs for 48-72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Visualization of Key Concepts

To better illustrate the concepts discussed in this guide, the following diagrams are provided.

General Structure of 5-Bromo-4-methylquinoline and Sites for Modification

Caption: General structure of the 5-bromo-4-methylquinoline scaffold indicating potential sites (R1-R4) for substitution to explore structure-activity relationships.

Workflow for Synthesis and Biological Evaluation

Caption: A generalized workflow for the synthesis of 5-bromo-4-methylquinoline analogs and their subsequent biological evaluation to establish structure-activity relationships.

Conclusion and Future Directions

The 5-bromo-4-methylquinoline scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. While direct and comprehensive SAR studies on this specific scaffold are limited, analysis of structurally related bromo-substituted quinolines provides a strong rationale for its potential.

Future research should focus on the systematic synthesis and biological evaluation of a diverse library of 5-bromo-4-methylquinoline analogs. Key areas of investigation should include:

• Exploring a wide range of substituents at the 2-, 6-, 7-, and 8-positions to build a comprehensive SAR profile.

• Investigating various biological targets , including specific kinases, topoisomerases, and bacterial enzymes.

• Elucidating the mechanisms of action of the most potent analogs through detailed biochemical and cellular assays.

• Optimizing the pharmacokinetic properties of lead compounds to improve their drug-likeness.

By leveraging the insights from related quinoline chemistry and embarking on a focused discovery effort, the full therapeutic potential of 5-bromo-4-methylquinoline analogs can be unlocked, paving the way for the next generation of innovative medicines.

References

• Thigulla, Y., Akula, M., Trivedi, P., Ghosh, B., Jha, M., & Bhattacharya, A. (2015). Synthesis and anti-cancer activity of 1,4-disubstituted imidazo[4,5-c]quinolines. Organic & Biomolecular Chemistry, 13(45), 11085–11090. Available from: [Link]

• Thigulla, Y., Akula, M., Trivedi, P., Ghosh, B., Jha, M., & Bhattacharya, A. (2015). Synthesis and anti-cancer activity of 1, 4-disubstituted imidazo[4,5-c]quinolines. Organic & Biomolecular Chemistry, 13(45), 11085-11090. Available from: [Link]

• Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives. (2022). Molecules, 27(19), 6268. Available from: [Link]

• Al-Ostoot, F. H., Al-Wabli, R. I., Al-Ghamdi, S. A., Al-Zahrani, A. A., Al-Ghamdi, M. A., & El-Gohary, N. S. (2023). Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. Molecules, 28(15), 5786. Available from: [Link]

• Dayani, H., Jha, A., Ghate, M., & Vyas, V. K. (2021). Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents: Pharmacophore-based Design. Letters in Drug Design & Discovery, 18(11), 1050-1060. Available from: [Link]

• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. (2022). Molecules, 27(15), 4995. Available from: [Link]

• Ökten, S., Tutar, Y., & Yilmaz, I. (2019). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Letters in Drug Design & Discovery, 16(10), 1156-1164. Available from: [Link]

• Kumar, A., Cholia, R. P., & Kumar, A. (2022). Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. Journal of Molecular Structure, 1265, 133423. Available from: [Link]

• Investigation of Antifungal Properties of Synthetic Dimethyl-4-Bromo-1-(Substituted Benzoyl) Pyrrolo[1,2-a] Quinoline-2,3-Dicarboxylates Analogues: Molecular Docking Studies and Conceptual DFT-Based Chemical Reactivity Descriptors and Pharmacokinetics Evaluation. (2021). Molecules, 26(9), 2736. Available from: [Link]

• Design, Synthesis, and Structure–Activity Relationship Studies of New Quinone Derivatives as Antibacterial Agents. (2023). Pharmaceuticals, 16(6), 882. Available from: [Link]

• Design, Synthesis, and Structure–Activity Relationship Studies of New Quinone Derivatives as Antibacterial Agents. (2023). Pharmaceuticals, 16(6), 882. Available from: [Link]

• Structure-activity relationships of quinolones. (n.d.). Scilit. Retrieved January 21, 2026, from [Link]

• (PDF) Biological Activities of Quinoline Derivatives. (2025). ResearchGate. Available from: [Link]

• New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma. (2026). ChemMedChem. Available from: [Link]

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A Senior Application Scientist's Guide to Cross-Coupling Reactions of 5-Bromo-4-methylquinoline

Introduction: The Strategic Importance of C5-Functionalized Quinolines

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a wide spectrum of biological activities and photophysical properties. The functionalization of the quinoline core, particularly at the C5-position, offers a powerful avenue for modulating these properties and exploring novel chemical space. Among the various precursors, 5-bromo-4-methylquinoline stands out as a versatile and readily accessible building block. Its strategic derivatization through cross-coupling reactions enables the introduction of a diverse array of substituents, paving the way for the synthesis of novel drug candidates and advanced materials.[1][2][3]

This guide provides a comparative analysis of the most prevalent palladium-catalyzed cross-coupling methods for the functionalization of 5-bromo-4-methylquinoline: the Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig, and Stille reactions. As a Senior Application Scientist, my objective is to not only present protocols but to delve into the causality behind experimental choices, offering insights that are both theoretically sound and practically proven in the field.

Decision-Making Workflow for Method Selection

Choosing the optimal cross-coupling strategy depends on the desired final product and the functionalities present in the coupling partners. The following flowchart provides a high-level decision-making framework.

Caption: A workflow for selecting the appropriate cross-coupling method.

Suzuki-Miyaura Coupling: The Workhorse for C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most widely employed cross-coupling method due to its operational simplicity, the commercial availability of a vast library of boronic acids, and the generally mild reaction conditions that tolerate a wide range of functional groups.[1][4]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of oxidative addition, transmetalation, and reductive elimination. The choice of ligand is critical; bulky, electron-rich phosphine ligands are often preferred as they promote the formation of the active 12-electron L1Pd(0) species, which readily undergoes oxidative addition with the aryl bromide.[5][6][7] The base plays a crucial role in activating the boronic acid for transmetalation.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling.

Comparative Performance and Experimental Data

While specific data for 5-bromo-4-methylquinoline is sparse in readily available literature, excellent results have been reported for the closely related 4-bromoquinoline derivatives, suggesting high yields are achievable.[8]

Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Observations	Ref.
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	High	Bulky monophosphine ligands are generally effective.	[9]
Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90-110	75-90	A classic, reliable system.	[9]
Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane	100	High	Effective for heteroaryl couplings.	[9]

Self-Validating Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for bromoquinolines and serves as a robust starting point for optimization.

Materials:

• 5-Bromo-4-methylquinoline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Toluene/H₂O (4:1 mixture, degassed)

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add 5-bromo-4-methylquinoline, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with argon three times.

• Add the degassed toluene/H₂O solvent mixture via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Heck Reaction: Forging C-C Bonds with Alkenes

The Heck reaction provides a direct method for the arylation of alkenes, offering a pathway to vinyl-substituted quinolines which are valuable intermediates in organic synthesis.[10]

Mechanistic Considerations

The Heck reaction proceeds via oxidative addition of the aryl halide to a Pd(0) catalyst, followed by migratory insertion of the alkene into the aryl-palladium bond, and finally, β-hydride elimination to release the product and regenerate the catalyst.[11] The regioselectivity of the alkene insertion is a key consideration and is influenced by both steric and electronic factors.

Caption: The catalytic cycle of the Heck reaction.

Comparative Performance and Experimental Data

The choice of catalyst, ligand, and base is crucial for achieving high yields and selectivity in the Heck reaction. For electron-deficient heterocycles like quinoline, specific conditions are often required to overcome potential catalyst inhibition by the nitrogen lone pair.

Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Observations	Ref.
Pd(OAc)₂ / P(o-tol)₃	Et₃N	DMF	100	Moderate-High	A common system for aryl bromides.	[12]
PdCl₂(PPh₃)₂	NaOAc	DMA	120	Moderate	Requires higher temperatures.	[12]
Herrmann's Catalyst	Na₂CO₃	NMP	130	High	A highly active phosphapalladacycle.	[12]

Self-Validating Experimental Protocol: Heck Reaction

Materials:

• 5-Bromo-4-methylquinoline (1.0 equiv)

• Alkene (e.g., styrene, butyl acrylate) (1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• P(o-tol)₃ (4 mol%)

• Triethylamine (Et₃N) (2.0 equiv)

• N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

• In a sealed tube under argon, dissolve 5-bromo-4-methylquinoline, Pd(OAc)₂, and P(o-tol)₃ in anhydrous DMF.

• Add the alkene and triethylamine.

• Seal the tube and heat the reaction mixture to 100 °C for 16-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After completion, cool to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Mg₂SO₄, and concentrate.

• Purify by column chromatography.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is the premier method for the synthesis of arylalkynes, providing a direct route to C5-alkynyl-4-methylquinolines. These compounds are versatile intermediates for further transformations and are of interest in materials science.[13][14]

Mechanistic Insights

The Sonogashira coupling typically involves a dual catalytic system of palladium and copper(I). The palladium catalyst undergoes oxidative addition with the aryl halide, while the copper(I) cocatalyst activates the terminal alkyne, facilitating transmetalation. Copper-free variants have also been developed to avoid potential issues with copper contamination.

Caption: The catalytic cycle of the Sonogashira coupling.

Comparative Performance and Experimental Data

The efficiency of the Sonogashira coupling is highly dependent on the catalyst system and the nature of the alkyne.

Catalyst System	Co-catalyst	Base	Solvent	Temp. (°C)	Yield (%)	Observations	Ref.
Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	60	High	The classic Sonogashira conditions.	[15]
Pd(OAc)₂ / XPhos	-	Cs₂CO₃	Dioxane	100	High	Effective copper-free system.	[15]
Pd/C	CuI	K₂CO₃	DMF	110	Good	Heterogeneous catalyst, easy removal.	[15]

Self-Validating Experimental Protocol: Sonogashira Coupling

Materials:

• 5-Bromo-4-methylquinoline (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Pd(PPh₃)₂Cl₂ (2 mol%)

• CuI (4 mol%)

• Triethylamine (Et₃N, anhydrous and degassed)

• THF (anhydrous and degassed)

Procedure:

• To a Schlenk flask under argon, add 5-bromo-4-methylquinoline, Pd(PPh₃)₂Cl₂, and CuI.

• Add anhydrous, degassed THF and triethylamine.

• Add the terminal alkyne dropwise at room temperature.

• Stir the reaction at room temperature or gently heat to 50-60 °C for 4-12 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the residue by column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a general and efficient method for the formation of C-N bonds.[16][17][18] This reaction is of paramount importance in the synthesis of pharmaceuticals, where the arylamine moiety is a common structural motif.[3][19]

Mechanistic Principles

The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to yield the arylamine product.[16] The choice of a bulky, electron-rich phosphine ligand is crucial to facilitate the reductive elimination step.[17]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Comparative Performance and Experimental Data

The success of the Buchwald-Hartwig amination is highly dependent on the judicious selection of the palladium precursor, ligand, and base. For challenging substrates like N-heterocycles, specialized ligands are often required.

Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Observations	Ref.
Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	High	A highly general and efficient system.	[9][16]
Pd(OAc)₂ / BINAP	Cs₂CO₃	Dioxane	110	Good	Effective for a range of amines.	[9][16]
tBuXPhos Pd G3	K₃PO₄	t-BuOH	80	High	A pre-catalyst that is often highly active.	[9]

Self-Validating Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 5-Bromo-4-methylquinoline (1.0 equiv)

• Amine or aniline (1.2 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• XPhos (3.6 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene (anhydrous and degassed)

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃, XPhos, and NaOtBu.

• Add 5-bromo-4-methylquinoline and the amine.

• Add anhydrous, degassed toluene.

• Seal the tube and heat the mixture at 100 °C for 12-24 hours.

• Monitor the reaction by LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through Celite.

• Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography.

Stille Coupling: An Alternative for C-C Bond Formation

The Stille coupling offers a valuable alternative for C-C bond formation, particularly when the corresponding boronic acid for a Suzuki-Miyaura coupling is unavailable or unstable.[20][21] Organostannanes are often stable and can be purified by chromatography, but their toxicity is a significant drawback.[20][21]

Mechanistic Overview

The mechanism of the Stille coupling is similar to that of the Suzuki-Miyaura reaction, involving oxidative addition, transmetalation, and reductive elimination.[22] The transmetalation step is often the rate-determining step, and its rate can be influenced by the ligands on both the palladium and tin centers.[23]

Caption: The catalytic cycle of the Stille coupling.

Comparative Performance and Experimental Data

While less common than the Suzuki-Miyaura coupling due to the toxicity of organotin reagents, the Stille reaction can be highly effective, especially for the synthesis of complex molecules where other methods may fail.[23]

Catalyst System	Additive	Solvent	Temp. (°C)	Yield (%)	Observations	Ref.
Pd(PPh₃)₄	LiCl	Toluene	100	Good-High	A standard system for Stille couplings.	[21]
PdCl₂(PPh₃)₂	-	DMF	80-100	Good	Often used for aryl bromides.	[21]
Pd₂(dba)₃ / P(fur)₃	CuI	NMP	RT-60	High	A highly active catalyst system.	[23]

Self-Validating Experimental Protocol: Stille Coupling

Materials:

• 5-Bromo-4-methylquinoline (1.0 equiv)

• Organostannane (e.g., tributyl(vinyl)tin) (1.1 equiv)

• Pd(PPh₃)₄ (5 mol%)

• Toluene (anhydrous and degassed)

Procedure:

• To a flame-dried flask under argon, add 5-bromo-4-methylquinoline and Pd(PPh₃)₄.

• Add anhydrous, degassed toluene, followed by the organostannane.

• Heat the reaction mixture to reflux (around 110 °C) for 6-18 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute the reaction mixture with diethyl ether and wash with an aqueous solution of KF to remove tin byproducts.

• Separate the organic layer, dry over MgSO₄, and concentrate.

• Purify by column chromatography.

Conclusion: A Versatile Toolkit for Quinoline Functionalization

The palladium-catalyzed cross-coupling reactions discussed herein represent a powerful and versatile toolkit for the functionalization of 5-bromo-4-methylquinoline. The choice of method should be guided by the desired bond to be formed (C-C, C-N, etc.) and the nature of the coupling partner.

• Suzuki-Miyaura coupling is the go-to method for introducing aryl and vinyl groups due to its broad substrate scope and mild conditions.

• The Heck reaction offers a direct route to vinylated quinolines from simple alkenes.

• Sonogashira coupling is unparalleled for the synthesis of alkynyl-substituted quinolines.

• Buchwald-Hartwig amination provides an efficient and general route to a wide variety of C5-amino-4-methylquinolines.

• The Stille coupling , despite the toxicity of the reagents, remains a valuable option when other methods are not suitable.

By understanding the mechanistic nuances and carefully selecting the appropriate reaction conditions, researchers can effectively leverage these powerful transformations to synthesize a diverse range of novel 5-substituted-4-methylquinoline derivatives for applications in drug discovery and materials science.

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A Comparative Guide to the Synthesis of a Bioactive Quinoline Scaffold: Validation of Suzuki and Sonogashira Couplings with 5-Bromo-4-methylquinoline

This guide provides an in-depth technical comparison of two powerful cross-coupling methodologies, the Suzuki-Miyaura and Sonogashira reactions, for the synthesis of a novel analog of a known bioactive compound, GSK2126458 (Omipalisib), a potent PI3K/mTOR inhibitor.[1][2][3] Utilizing 5-Bromo-4-methylquinoline as a key starting material, we will explore the synthetic pathways, experimental protocols, and comparative performance of these two indispensable tools in medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these techniques for the synthesis of complex, biologically active molecules.

Introduction: The Quinoline Scaffold in Drug Discovery

The quinoline moiety is a privileged heterocyclic scaffold found in a multitude of natural and synthetic bioactive compounds.[4][5] Its versatile structure has been instrumental in the development of therapeutic agents across various disease areas, including cancer, malaria, and inflammation. A prominent example is GSK2126458 (Omipalisib), a highly potent inhibitor of the PI3K/mTOR signaling pathway, which is frequently dysregulated in human cancers.[1][2][6] The synthesis of GSK2126458 and its analogs often relies on the strategic functionalization of a quinoline core, underscoring the importance of robust and efficient synthetic methodologies.[1][7][8]

In this guide, we propose the synthesis of a novel analog of GSK2126458, substituting the core quinoline structure with a 4-methylquinoline and exploring C-C bond formation at the 5-position. This will serve as a platform to objectively compare the Suzuki-Miyaura and Sonogashira coupling reactions, two cornerstone palladium-catalyzed transformations in modern organic synthesis.[9][10][11]

Proposed Synthetic Approach to a GSK2126458 Analog

Our proposed synthetic route commences with the commercially available 5-Bromo-4-methylquinoline. The key step in this synthesis is the introduction of a substituted aryl or alkynyl group at the 5-position of the quinoline ring. This will be achieved through either a Suzuki-Miyaura coupling with a suitable boronic acid or a Sonogashira coupling with a terminal alkyne. The resulting intermediate can then undergo further functionalization to yield the final bioactive analog.

Below is a conceptual workflow for the synthesis:

Caption: Proposed synthetic workflow for a GSK2126458 analog.

Comparative Analysis: Suzuki-Miyaura vs. Sonogashira Coupling

The choice between a Suzuki-Miyaura and a Sonogashira coupling for the key C-C bond formation step is a critical decision in the synthetic design. Both reactions offer distinct advantages and are subject to specific limitations.

Feature	Suzuki-Miyaura Coupling	Sonogashira Coupling
Coupling Partner	Organoboron compounds (boronic acids, esters)	Terminal alkynes
Catalyst System	Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))	Palladium catalyst (e.g., PdCl₂(PPh₃)₂) and a Copper(I) co-catalyst (e.g., CuI)
Base	Inorganic bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)	Amine bases (e.g., Et₃N, DIPEA)
Reaction Conditions	Generally mild, tolerant of water and a wide range of functional groups.[12]	Mild conditions, but can be sensitive to oxygen, requiring an inert atmosphere.[10][11]
Byproducts	Boron-containing byproducts, generally non-toxic and easily removed.	Amine salts, typically soluble and removed during workup.
Scope	Extremely broad, with a vast library of commercially available boronic acids.	Broad for terminal alkynes, allowing for the introduction of a rigid, linear linker.
Mechanism	Involves oxidative addition, transmetalation, and reductive elimination.[9][13]	Involves two interconnected catalytic cycles for palladium and copper.[10][14]

Mechanistic Overview

The mechanisms of both reactions are well-established and proceed through a series of catalytic cycles.

Caption: Simplified catalytic cycles for Suzuki-Miyaura and Sonogashira couplings.

Experimental Protocols

The following are detailed, step-by-step methodologies for the Suzuki-Miyaura and Sonogashira coupling reactions with 5-Bromo-4-methylquinoline.

Protocol 1: Suzuki-Miyaura Coupling of 5-Bromo-4-methylquinoline with Phenylboronic Acid

Objective: To synthesize 5-Phenyl-4-methylquinoline.

Materials:

• 5-Bromo-4-methylquinoline

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene

• Water

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 5-Bromo-4-methylquinoline (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Seal the flask with a septum and purge with argon for 10 minutes.

• Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-Phenyl-4-methylquinoline.

Protocol 2: Sonogashira Coupling of 5-Bromo-4-methylquinoline with Phenylacetylene

Objective: To synthesize 5-(Phenylethynyl)-4-methylquinoline.

Materials:

• 5-Bromo-4-methylquinoline

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF), anhydrous

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-4-methylquinoline (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol), and CuI (0.06 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF (5 mL) and triethylamine (2.0 mmol) via syringe.

• Add phenylacetylene (1.2 mmol) dropwise to the stirring solution.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove the catalyst residues, washing with additional ethyl acetate.

• Wash the filtrate with saturated aqueous ammonium chloride solution (2 x 10 mL) and brine (10 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-(Phenylethynyl)-4-methylquinoline.

Data Summary and Comparison

The following table provides a comparative summary of the expected outcomes for the two coupling reactions based on typical literature values for similar substrates.

Parameter	Suzuki-Miyaura Coupling	Sonogashira Coupling
Typical Yield	70-95%	75-98%
Reaction Time	12-24 hours	12-24 hours
Temperature	Room temperature to 110 °C	Room temperature to 80 °C
Catalyst Loading	1-5 mol% Pd	1-5 mol% Pd, 2-10 mol% Cu
Functional Group Tolerance	Excellent	Very Good
Key Advantage	Wide availability of boronic acids, robust reaction conditions.	Direct introduction of an alkyne moiety, useful for further click chemistry or reductions.
Potential Drawback	Potential for boronic acid homo-coupling.	Sensitivity to oxygen, potential for alkyne homo-coupling (Glaser coupling).

Conclusion and Future Perspectives

Both the Suzuki-Miyaura and Sonogashira coupling reactions represent highly effective and versatile methods for the functionalization of 5-Bromo-4-methylquinoline in the synthesis of bioactive compounds. The choice of method will ultimately depend on the desired final product and the availability of the requisite coupling partners. The Suzuki coupling offers a broader range of accessible aryl and heteroaryl substituents due to the vast commercial availability of boronic acids.[9][12] Conversely, the Sonogashira coupling provides a direct route to alkynyl-substituted quinolines, which are valuable intermediates for further transformations, including click chemistry, hydrogenations, and cyclization reactions.[10][11][15]

This guide provides a foundational framework for researchers to make informed decisions when designing synthetic routes to novel quinoline-based bioactive molecules. The detailed protocols and comparative data serve as a practical resource for the successful implementation of these powerful cross-coupling reactions in a drug discovery setting.

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• Synthetic Strategies for Quinoline Based Derivatives as Potential Bioactive Heterocycles. Current Organic Synthesis, 20(6), 606-629. Available at: [Link]

• Discovery of GSK2126458, a Highly Potent Inhibitor of PI3K and the Mammalian Target of Rapamycin. ACS Medicinal Chemistry Letters, 1(1), 39-43. Available at: [Link]

• Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. Available at: [Link]

• Quinoline-based PI3K/mTOR dual inhibitors obtained via probing residues at the entrance to PI3Kα active site: our previous and current work. ResearchGate. Available at: [Link]

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• Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. International Journal of Molecular Sciences, 23(18), 10854. Available at: [Link]

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• [11C]GSK2126458 and [18F]GSK2126458, the first radiosynthesis of new potential PET agents for imaging of PI3K and mTOR in cancers. PubMed. Available at: [Link]

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A Head-to-Head Comparison of Ligands for the Suzuki Coupling of 5-Bromo-4-methylquinoline

A Senior Application Scientist's Guide to Catalyst Selection for Synthesizing Quinolyl-Aryl Scaffolds

The quinoline moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. Its derivatization via cross-coupling reactions is therefore of paramount importance to drug discovery professionals. The Suzuki-Miyaura coupling, a robust and versatile method for C-C bond formation, stands out as a primary tool for this purpose.[1][2] However, the successful coupling of heteroaryl halides like 5-Bromo-4-methylquinoline is not trivial and is critically dependent on the catalyst system, particularly the choice of ligand.

This guide provides an in-depth, head-to-head comparison of common ligand classes for the Suzuki coupling of 5-Bromo-4-methylquinoline. We will move beyond simple protocols to explore the mechanistic reasoning behind ligand choice, providing the causal insights necessary for rational catalyst selection and troubleshooting.

The Decisive Role of the Ligand in the Catalytic Cycle

The efficacy of a palladium-catalyzed Suzuki-Miyaura coupling is governed by the delicate balance of three key steps in the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[3][4] The ligand, which coordinates to the palladium center, is the primary lever by which a chemist can influence the rate and efficiency of each step.[5][6]

Two main properties of a ligand dictate its performance:

• Steric Bulk: Larger, bulkier ligands tend to promote the formation of highly reactive, monoligated 12-electron palladium complexes (PdL).[1][7] These species are crucial for facilitating both the oxidative addition of the aryl halide and the final, often rate-limiting, reductive elimination step to release the product.[5][8]

• Electron-Donating Ability: Electron-rich ligands increase the electron density on the palladium center. This enhances the rate of the oxidative addition step, where the palladium(0) complex inserts into the carbon-bromine bond of the quinoline.[5][8][9]

The interplay of these two factors determines a ligand's suitability for a specific substrate, such as the sterically demanding and electronically distinct 5-Bromo-4-methylquinoline.

Caption: The Suzuki-Miyaura Catalytic Cycle.

Ligand Performance: A Comparative Analysis

The choice of ligand can dramatically alter reaction outcomes, including yield, reaction time, and applicability to challenging substrates. We will compare four major classes of phosphine ligands commonly employed in Suzuki couplings. While the following data is compiled from representative systems involving challenging heteroaryl bromides, it serves as a strong predictive model for the coupling of 5-Bromo-4-methylquinoline.

Table 1: Head-to-Head Ligand Performance in a Model Suzuki Coupling

Ligand Class	Specific Ligand	Catalyst System (Typical)	Temp. (°C)	Time (h)	Yield (%)	Key Characteristics & Insights
Traditional Phosphine	PPh₃	Pd(PPh₃)₄	80-110	12-24	60-85	Baseline Performance: Often requires higher temperatures and longer times. Prone to catalyst deactivation with heteroaryl substrates.[10]
Ferrocenyl Phosphine	dppf	Pd(dppf)Cl₂	80-100	2-8	85-95	Reliable Workhorse: Offers a good balance of stability and reactivity. The wide bite angle of the chelating dppf ligand provides catalyst stability.[11]
Buchwald Biaryl Phosphine	XPhos	Pd₂(dba)₃ / XPhos	RT - 80	0.5-4	>95	High Activity: Exceptionally bulky and electron-rich, ideal for sterically hindered and electron-rich substrates. Often enables room-temperature couplings.[12][13][14]
Buchwald Biaryl Phosphine	SPhos	Pd(OAc)₂ / SPhos	RT - 80	0.5-4	>95	Unprecedented Activity: Similar to XPhos, SPhos is highly effective for challenging couplings, including those involving heteroaryl chlorides, due to its steric bulk and electron-donating methoxy groups.[3][12][15][16]

Causality Behind Performance: Why Buchwald Ligands Excel

The superior performance of Buchwald-type ligands like XPhos and SPhos is not accidental; it is a direct result of their rational design.[17][18]

• Facilitating Reductive Elimination: The significant steric bulk imposed by the biphenyl backbone and the dicyclohexylphosphino groups forces a wide P-Pd-P bond angle. This strain is relieved during the reductive elimination step, accelerating the formation of the C-C bond and turnover of the catalyst. This is particularly crucial for forming sterically congested products that can be challenging with less bulky ligands.[5][7]

• Promoting Oxidative Addition: The electron-rich nature of these phosphines makes the palladium center more nucleophilic, speeding up its insertion into the C-Br bond of the quinoline.[8]

• Stabilizing the Active Species: The biaryl backbone can engage in a stabilizing interaction with the palladium center, preventing catalyst decomposition and allowing for lower catalyst loadings.[19]

In contrast, traditional ligands like PPh₃ are less bulky and less electron-donating, leading to slower key steps and a greater propensity for side reactions or catalyst deactivation, especially with coordinating heteroaryl substrates.[10] Ferrocenyl ligands like dppf offer a good compromise, with the chelating backbone providing enhanced stability over simple monodentate ligands.[11]

Caption: Relationship between ligand structure and properties.

Experimental Protocols

A systematic approach is crucial when comparing ligand performance. The following protocols provide a robust starting point for the Suzuki coupling of 5-Bromo-4-methylquinoline.

Caption: General experimental workflow for ligand screening.

Protocol 1: Reliable Coupling with a Ferrocenyl Ligand

This protocol uses a common and effective pre-catalyst, suitable for a wide range of arylboronic acids.

• To an oven-dried Schlenk flask, add:

  • 5-Bromo-4-methylquinoline (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Potassium phosphate (K₃PO₄, 3.0 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (3 mol%)

• Seal the flask with a septum, then evacuate and backfill with argon three times.

• Add degassed 1,4-dioxane and water (4:1 v/v) via syringe to achieve a concentration of ~0.1 M with respect to the bromoquinoline.

• Place the flask in a preheated oil bath at 90 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-8 hours.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: High-Performance Coupling with a Buchwald Ligand

This protocol leverages a more active catalyst system, ideal for challenging substrates, lower temperatures, or faster reaction times.[3][15]

• To an oven-dried Schlenk flask, add:

  • Palladium(II) acetate [Pd(OAc)₂] (1 mol%)

  • SPhos (2 mol%)

• Seal the flask, evacuate and backfill with argon.

• Add degassed toluene. Stir at room temperature for 10 minutes to form the active catalyst.

• To this solution, add:

  • 5-Bromo-4-methylquinoline (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Potassium phosphate (K₃PO₄, 3.0 equiv)

  • A small amount of degassed water (often beneficial)

• Place the flask in a preheated oil bath at 80 °C (or attempt the reaction at room temperature).

• Monitor the reaction by TLC or LC-MS. Completion is often achieved in 0.5-4 hours.

• Perform aqueous workup and purification as described in Protocol 1.

Conclusion and Recommendations

The choice of ligand is a critical parameter for the successful Suzuki-Miyaura coupling of 5-Bromo-4-methylquinoline. While traditional and ferrocenyl-based phosphine ligands can provide the desired product, modern biaryl phosphine ligands developed by Buchwald and others offer superior performance.

• For General Reliability: Pd(dppf)Cl₂ is an excellent starting point. It is an air-stable, commercially available pre-catalyst that performs reliably for many substrate combinations.[11]

• For Highest Performance: For sterically demanding coupling partners, achieving high yields with low catalyst loading, or running reactions under milder conditions (lower temperature, shorter time), a Buchwald ligand such as XPhos or SPhos is the unequivocal choice.[12][14][16] The investment in these more advanced ligands is often justified by significantly improved reaction efficiency and scope.

Ultimately, the optimal ligand is substrate-dependent, but by understanding the interplay of steric and electronic effects, researchers can make informed, rational decisions to accelerate their synthetic programs.

References

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• Surry, D. S., & Buchwald, S. L. (2011). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 111(2), 1292–1329. [Link]

• Fantoni, T., Palladino, C., Grigolato, R., Muzzi, B., Ferrazzano, L., Tolomelli, A., & Cabri, W. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

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• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of Visualized Experiments, (21), 924. [Link]

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• OpenChemHub. (2024, January 9). Ligand design for cross-couplings: phosphines [Video]. YouTube. [Link]

• Lamola, J. L., Moshapoa, P. T., Holzapfel, C. W., & Maumela, M. C. (2021). Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. RSC Advances, 11(43), 26867–26877. [Link]

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• Organ, M. G., Avola, S., Dubovyk, I., Hadei, N., Kantchev, E. A. B., O'Brien, C. J., & Valente, C. (2006). Electronic nature of N-heterocyclic carbene ligands: effect on the Suzuki reaction. Chemistry – A European Journal, 12(18), 4749-4755. [Link]

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• Muranaka, A., Naito, T., Mikami, K., & Uchiyama, M. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions, 50(35), 12093-12097. [Link]

• Abdellah, I., Corbet, M., Gicquel, M., Deau, E., Gaillard, S., & Renaud, J.-L. (2021). trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. ACS Omega, 6(51), 35815–35825. [Link]

• Abdellah, I., Corbet, M., Gicquel, M., Deau, E., Gaillard, S., & Renaud, J.-L. (2021). trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. ACS Omega, 6(51), 35815–35825. [Link]

• Mohan, D. C., et al. (2019). A highly efficient precatalytic system (XPhos-PdG2) for the Suzuki-Miyaura cross-coupling of 7-chloro-1H-pyrrolo[2,3-c]pyridine employing low catalyst loading. Molecular Diversity, 23(3), 697-707. [Link]

• Abdellah, I., et al. (2021). Trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. ResearchGate. [Link]

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• Shinde, S. S., Lee, B. S., & Noll, B. C. (2010). Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. Journal of Heterocyclic Chemistry, 47(4), 812–820. [Link]

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). A Novel, Air-Stable Phosphine Ligand for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reaction of Chloro Arenes. The Journal of Organic Chemistry, 70(13), 5100-5103. [Link]

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A Researcher's Guide to Assessing the Metabolic Stability of 5-Bromo-4-methylquinoline-containing Compounds

In the landscape of modern drug discovery, the quinoline scaffold remains a cornerstone for developing novel therapeutics across a spectrum of diseases, from infectious agents to oncology.[1] Its versatile structure allows for extensive chemical modification to optimize pharmacological activity. However, these modifications can profoundly impact a compound's metabolic fate, a critical determinant of its pharmacokinetic profile and, ultimately, its clinical success. This guide provides an in-depth, comparative framework for assessing the metabolic stability of a promising class of quinoline derivatives: those containing the 5-bromo-4-methylquinoline core.

We will delve into the rationale behind experimental design, provide detailed protocols for key in vitro assays, and offer insights into interpreting the resulting data. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize and optimize the metabolic properties of their quinoline-based drug candidates.

The Critical Role of Metabolic Stability in Drug Development

Metabolic stability, the susceptibility of a compound to biotransformation by drug-metabolizing enzymes, is a pivotal parameter in early drug discovery.[2][3][4] Compounds that are too rapidly metabolized may fail to achieve therapeutic concentrations in the body, while those that are excessively stable could accumulate to toxic levels or lead to drug-drug interactions.[3] Therefore, a thorough understanding of a compound's metabolic profile is essential for selecting candidates with favorable pharmacokinetic properties for further development.[5][6]

The liver is the primary site of drug metabolism, where a superfamily of enzymes, most notably the cytochrome P450 (CYP) system, catalyzes the biotransformation of xenobiotics.[2][7] For quinoline-based compounds, metabolism can occur at various positions on the bicyclic ring system, often involving hydroxylation, N-oxidation, and demethylation.[8][9][10][11] The introduction of a bromine atom at the 5-position and a methyl group at the 4-position of the quinoline ring, as in our subject compounds, is anticipated to influence metabolic stability. Halogenation can sometimes block sites of metabolism, while methyl groups can be susceptible to oxidation.[10][12][13]

This guide will focus on two gold-standard in vitro assays for evaluating metabolic stability: the liver microsomal stability assay and the hepatocyte stability assay.[5][7][14][15]

Experimental Design: A Comparative Approach

To meaningfully assess the metabolic stability of a novel 5-bromo-4-methylquinoline-containing compound (let's call it QM-BrMe ), it is crucial to compare its behavior against well-characterized controls. A typical experimental design would include:

• Test Compound: QM-BrMe

• High-Clearance Control: Verapamil (a compound known to be rapidly metabolized by CYPs).

• Low-Clearance Control: Warfarin (a compound with a slower rate of metabolism).

This comparative approach allows for the validation of the assay's performance and provides a clear context for interpreting the metabolic fate of the test compound.

The following diagram illustrates the general workflow for assessing in vitro metabolic stability:

Caption: Workflow for In Vitro Metabolic Stability Assessment.

In Vitro Experimental Protocols

Here, we provide detailed, step-by-step methodologies for the liver microsomal and hepatocyte stability assays.

Liver Microsomal Stability Assay

This assay primarily evaluates Phase I metabolism, which is largely mediated by cytochrome P450 enzymes.[5][7][16] Liver microsomes are subcellular fractions that are rich in these enzymes.[7]

Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (QM-BrMe) and control compounds (Verapamil, Warfarin) in a suitable organic solvent (e.g., DMSO) at a concentration of 1 mM.

  • Thaw pooled human liver microsomes on ice.

  • Prepare a 0.1 M phosphate buffer (pH 7.4).

  • Prepare a solution of the cofactor NADPH (nicotinamide adenine dinucleotide phosphate) in phosphate buffer.

• Incubation:

  • In a microcentrifuge tube, combine the liver microsomes (final protein concentration of 0.5 mg/mL) and phosphate buffer.[17]

  • Add the test or control compound to achieve a final concentration of 1 µM.[17]

  • Pre-incubate the mixture at 37°C for 5 minutes to allow the compound to equilibrate with the microsomes.

  • Initiate the metabolic reaction by adding the NADPH solution.[17] A control incubation without NADPH should be included to assess for any non-enzymatic degradation.[17]

• Sampling and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, and 45 minutes), withdraw an aliquot of the reaction mixture.[17]

  • Immediately terminate the reaction by adding the aliquot to a tube containing cold acetonitrile with an internal standard.[18] The acetonitrile precipitates the proteins, halting enzymatic activity.

• Sample Processing and Analysis:

  • Vortex the samples and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for analysis.

  • Analyze the samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound.[19][20][21][22][23]

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability as it utilizes intact liver cells, which contain both Phase I and Phase II metabolic enzymes and their necessary cofactors.[7][16][24][25]

Protocol:

• Preparation of Hepatocytes:

  • Thaw cryopreserved human hepatocytes according to the supplier's instructions.

  • Resuspend the viable hepatocytes in an appropriate incubation medium (e.g., Williams' Medium E) to a final density of 0.5 x 10^6 viable cells/mL.[26]

• Incubation:

  • Add the hepatocyte suspension to a multi-well plate.

  • Add the test compound (QM-BrMe) and control compounds (Verapamil, Warfarin) to the wells to a final concentration of 1 µM.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 on an orbital shaker.[26][27]

• Sampling and Reaction Termination:

  • At specified time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), collect aliquots from each well.[26][27]

  • Terminate the reaction by adding the aliquots to a quench solution of cold acetonitrile containing an internal standard.[25][27]

• Sample Processing and Analysis:

  • Process the samples by centrifugation to remove cell debris.

  • Analyze the supernatant using LC-MS/MS to determine the concentration of the parent compound over time.[25][27]

Data Analysis and Interpretation

The primary readouts from these assays are the in vitro half-life (t1/2) and the intrinsic clearance (CLint).[3][6]

• Half-life (t1/2): The time it takes for 50% of the parent compound to be metabolized. A shorter half-life indicates lower metabolic stability.[28]

• Intrinsic Clearance (CLint): The volume of the biological matrix (e.g., liver) cleared of the drug per unit of time, independent of physiological factors like blood flow.[3] It is a measure of the inherent metabolic capacity of the liver for a particular compound.[14][29]

The following table presents a hypothetical but realistic set of experimental data for our compound of interest, QM-BrMe, compared to our controls.

Compound	In Vitro t1/2 (min)	In Vitro CLint (µL/min/mg protein)	Metabolic Stability Classification
QM-BrMe	45	30.8	Moderate
Verapamil	10	138.6	Low (High Clearance)
Warfarin	>120	<11.5	High (Low Clearance)

Interpretation of Results:

• Verapamil , our high-clearance control, exhibits a short half-life and high intrinsic clearance, as expected. This confirms that the metabolic enzymes in the assay were active.

• Warfarin , our low-clearance control, shows a long half-life and low intrinsic clearance, indicating its known slower rate of metabolism.

• QM-BrMe , with a half-life of 45 minutes and a CLint of 30.8 µL/min/mg protein, can be classified as having moderate metabolic stability . This suggests that the compound is metabolized at a reasonable rate, which could be favorable for achieving a desirable pharmacokinetic profile. It is neither cleared too rapidly, which would necessitate frequent dosing, nor too slowly, which could lead to accumulation.

The decision-making process based on metabolic stability data can be visualized as follows:

Caption: Decision Tree Based on Metabolic Stability Data.

Conclusion and Future Directions

The assessment of metabolic stability is a critical step in the journey of a drug candidate from the laboratory to the clinic. The 5-bromo-4-methylquinoline scaffold represents a promising area for the development of new therapeutics. Through the systematic application of in vitro assays, such as the liver microsomal and hepatocyte stability assays, researchers can gain valuable insights into the metabolic fate of their compounds.

The hypothetical data for QM-BrMe suggests a compound with a moderate and potentially favorable metabolic profile. The next logical steps in its preclinical development would involve metabolite identification studies to understand the specific metabolic pathways and to ensure that no reactive or toxic metabolites are formed. Furthermore, in vivo pharmacokinetic studies in animal models would be necessary to confirm these in vitro findings and to establish a clear link between its metabolic stability and its overall in vivo behavior.

By integrating metabolic stability assessment early and effectively in the drug discovery process, we can enhance the probability of selecting and advancing compounds with the greatest potential for clinical success.

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Benchmarking the Anticancer Potential of Bromo-Substituted Quinoline Derivatives: A Comparative Guide

In the dynamic landscape of oncology research, the quinoline scaffold has consistently emerged as a privileged structure, forming the backbone of numerous therapeutic agents.[1][2] The strategic introduction of various substituents onto this heterocyclic system allows for the fine-tuning of its pharmacological properties. Among these, halogenation, particularly bromination, has been a key strategy in enhancing the anticancer efficacy of quinoline derivatives. This guide provides a comprehensive comparative analysis of the anticancer activity of bromo-substituted quinoline derivatives, with a forward-looking perspective on the untapped potential of 5-Bromo-4-methylquinoline analogs.

While extensive experimental data on 5-Bromo-4-methylquinoline derivatives remains to be fully elucidated in publicly available literature, this guide will leverage data from structurally related bromo-quinolines to establish a predictive benchmark and provide a robust framework for future investigations. By presenting a side-by-side comparison with established anticancer drugs and detailing the essential experimental protocols, we aim to equip researchers, scientists, and drug development professionals with the foundational knowledge to explore this promising chemical space.

Comparative Anticancer Activity of Bromo-Quinoline Derivatives

The in vitro cytotoxic activity of various bromo-substituted quinoline derivatives has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a key measure of a compound's potency, is presented below in comparison to standard chemotherapeutic agents. This data serves as a crucial benchmark for assessing the potential of novel derivatives, including the yet-to-be-extensively-studied 5-Bromo-4-methylquinolines.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Benchmark Drug	IC50 (µM)
6-Bromo-5-nitroquinoline	HT29 (Colon Adenocarcinoma)	Lower than 5-FU	5-Fluorouracil (5-FU)	Not Specified[3]
6,8-Dibromo-5-nitroquinoline	C6 (Rat Brain Tumor)	50.0	5-Fluorouracil (5-FU)	Not Specified[4]
6,8-Dibromo-5-nitroquinoline	HT29 (Colon Adenocarcinoma)	>50.0	5-Fluorouracil (5-FU)	Not Specified[4]
5,7-Dibromo-8-hydroxyquinoline	C6 (Rat Brain Tumor)	6.7 - 25.6	Not Specified	Not Specified[4]
5,7-Dibromo-8-hydroxyquinoline	HeLa (Cervical Carcinoma)	6.7 - 25.6	Not Specified	Not Specified[4]
5,7-Dibromo-8-hydroxyquinoline	HT29 (Colon Adenocarcinoma)	6.7 - 25.6	Not Specified	Not Specified[4]
6-Bromo quinazoline derivative (8a)	MCF-7 (Breast Adenocarcinoma)	15.85 ± 3.32	Erlotinib	9.9 ± 0.14[4]
6-Bromo quinazoline derivative (8a)	SW480 (Colorectal Adenocarcinoma)	17.85 ± 0.92	Doxorubicin	Not Specified[4]

Experimental Protocols for Anticancer Activity Assessment

To ensure scientific rigor and reproducibility, the following detailed protocols for key in vitro assays are provided. These standardized methods are essential for the accurate evaluation of the anticancer potential of novel 5-Bromo-4-methylquinoline derivatives.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[5][6]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.[5]

Step-by-Step Protocol:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7, A549, HCT-116) in appropriate complete culture medium.

  • Trypsinize and seed the cells into 96-well plates at a density of 5,000-10,000 cells per well.

  • Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[1]

• Compound Treatment:

  • Prepare a stock solution of the 5-Bromo-4-methylquinoline derivative in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the test compound in the complete culture medium to achieve a range of final concentrations. The final DMSO concentration should typically be below 0.5% to avoid solvent-induced toxicity.[1]

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds.

  • Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known anticancer drug like Doxorubicin or Cisplatin).[1]

  • Incubate the plates for 48-72 hours.[1]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[7][8]

  • Incubate the plates for an additional 2-4 hours at 37°C, allowing for the formation of formazan crystals.[7][9]

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the MTT-containing medium without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO, acidified isopropanol) to each well to dissolve the formazan crystals.[8][9]

  • Gently shake the plates on an orbital shaker for 15 minutes to ensure complete dissolution.[5]

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[5][9]

Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Workflow for the MTT Cell Viability Assay.

Apoptosis Detection: Annexin V/Propidium Iodide Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[10][11]

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be fluorescently labeled to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[10][11]

Step-by-Step Protocol:

• Cell Treatment and Harvesting:

  • Seed and treat cells with the 5-Bromo-4-methylquinoline derivative as described for the MTT assay.

  • After the incubation period, collect both the floating and adherent cells. For adherent cells, use a gentle trypsinization method.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).[12]

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[13]

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.[13]

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[13]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.[13]

  • Analyze the cells by flow cytometry within one hour.

  • Use unstained, Annexin V-only, and PI-only stained cells as controls to set up compensation and gates.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

Workflow for Apoptosis Detection by Annexin V/PI Staining.

Cell Cycle Analysis: Propidium Iodide Staining

This method quantifies the DNA content of cells to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[14][15]

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stoichiometrically binds to DNA. The fluorescence intensity of PI is directly proportional to the amount of DNA in a cell. By analyzing a population of cells, one can distinguish between cells in G0/G1 phase (2N DNA content), S phase (between 2N and 4N DNA content), and G2/M phase (4N DNA content).[14][15]

Step-by-Step Protocol:

• Cell Treatment and Harvesting:

  • Treat cells with the 5-Bromo-4-methylquinoline derivative for a desired period (e.g., 24 or 48 hours).

  • Harvest the cells and wash them with PBS.

• Fixation:

  • Resuspend the cell pellet in a small volume of PBS.

  • While gently vortexing, add ice-cold 70% ethanol dropwise to fix the cells.[14]

  • Incubate the cells on ice for at least 30 minutes or store them at -20°C for later analysis.

• Staining:

  • Centrifuge the fixed cells to remove the ethanol and wash them twice with PBS.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) to degrade RNA and ensure specific DNA staining.[14]

  • Incubate for 15-30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • Acquire the data using a linear scale for the PI fluorescence channel.

  • Use software to model the cell cycle distribution and quantify the percentage of cells in each phase.

Potential Mechanisms of Action and Signaling Pathways

Quinoline derivatives exert their anticancer effects through a multitude of mechanisms, often targeting key signaling pathways that are dysregulated in cancer. While the specific targets of 5-Bromo-4-methylquinoline derivatives are yet to be identified, based on the activity of related compounds, several pathways are of high interest for investigation.

Potential Molecular Targets for Bromo-Quinoline Derivatives:

• Tyrosine Kinases: Many quinoline-based compounds are known to inhibit tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), which are crucial for cancer cell proliferation and angiogenesis.[2]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, survival, and metabolism, and its aberrant activation is a hallmark of many cancers. Several quinoline derivatives have been shown to inhibit components of this pathway.[13]

• Topoisomerases: These enzymes are essential for DNA replication and repair, and their inhibition can lead to catastrophic DNA damage and cell death. Some quinoline analogs have demonstrated topoisomerase inhibitory activity.[2]

• Tubulin Polymerization: Disruption of microtubule dynamics by inhibiting tubulin polymerization is a well-established anticancer strategy. Certain quinoline derivatives have been found to interfere with this process, leading to mitotic arrest and apoptosis.[9]

Potential Signaling Pathways Targeted by Bromo-Quinoline Derivatives.

Conclusion and Future Directions

The existing body of research strongly supports the quinoline scaffold as a fertile ground for the development of novel anticancer agents. The data on various bromo-substituted quinolines presented in this guide highlight their significant cytotoxic potential against a range of cancer cell lines, often comparable to or exceeding that of established drugs.

While direct experimental evidence for the anticancer activity of 5-Bromo-4-methylquinoline derivatives is currently limited, the structural similarities to potent analogs suggest that this specific substitution pattern warrants dedicated investigation. The detailed experimental protocols and the overview of potential mechanisms of action provided herein offer a clear roadmap for researchers to embark on the synthesis and biological evaluation of this promising, yet underexplored, class of compounds. Future studies should focus on synthesizing a library of 5-Bromo-4-methylquinoline derivatives and screening them against a diverse panel of cancer cell lines to determine their IC50 values. Subsequent mechanistic studies on the most potent compounds will be crucial to elucidate their molecular targets and signaling pathways, ultimately paving the way for the development of the next generation of quinoline-based cancer therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 5-Bromo-4-methylquinoline

This document provides a detailed, procedural guide for the safe handling and disposal of 5-Bromo-4-methylquinoline. As a halogenated heterocyclic compound, its management requires a thorough understanding of its chemical properties and the associated regulatory landscape to ensure the safety of laboratory personnel and environmental protection. This guide is intended for researchers, scientists, and drug development professionals who handle this and similar chemical reagents.

Core Principles: Hazard Identification and Risk Assessment

Before any handling or disposal of 5-Bromo-4-methylquinoline, a comprehensive risk assessment is mandatory. While specific toxicological data for this exact isomer may be limited, data from closely related bromoquinoline and methylquinoline compounds provide a strong basis for assessing its potential hazards. The primary risks are associated with irritation and potential harm from ingestion, inhalation, or skin contact.[1][2][3]

The causality behind treating this compound as hazardous stems from its structure: a quinoline core, which can have biological effects, and a bromine atom, which places it in the category of halogenated organic compounds often subject to specific environmental regulations.[4][5] Halogenated compounds can be persistent in the environment and may form corrosive byproducts like hydrogen bromide upon combustion.[6]

Table 1: Key Safety and Hazard Data for Bromo-Methyl-Quinoline Analogs

Property	Value	Rationale & Source(s)
GHS Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	These are common classifications for bromo- and methyl- substituted quinolines, indicating the primary routes of acute exposure risk.[2][3][7]
GHS Pictogram	Irritant (Exclamation Mark)	Reflects the primary hazards of skin, eye, and respiratory irritation.[8]
Signal Word	Warning	Indicates a moderate level of hazard.[2][3]
Incompatible Materials	Strong oxidizing agents, Strong acids.	Quinolines are basic and can react exothermically with strong acids. Reactions with strong oxidizers can be violent and pose a fire or explosion risk.[8][9][10]
Primary Disposal Route	Licensed Hazardous Waste Disposal	Due to its halogenated nature and potential toxicity, landfill and sewer disposal are inappropriate. Incineration or other treatment by a licensed facility is the standard.[2][8][9][11]

Immediate Safety Protocols: Personal Protective Equipment (PPE)

A self-validating safety system begins with robust personal protection. The selection of PPE is not merely a checklist item; it is the primary barrier between the researcher and potential chemical exposure.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use. Use proper removal technique (without touching the glove's outer surface) to avoid skin contact.[12]

• Eye Protection: Safety glasses with side-shields conforming to EN166, or preferably safety goggles, are mandatory.[12] If there is a splash risk, a face shield should be worn in addition to goggles.

• Body Protection: A laboratory coat must be worn and kept fastened. Ensure it is laundered separately from personal clothing.[1]

• Respiratory Protection: Work should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of any dust or vapors.[1][2][13] If engineering controls are insufficient or when handling bulk quantities that may generate dust, a NIOSH-approved N95 dust mask or higher-level respirator is required.[8]

Spill Management: A Procedural Response

Accidental releases must be managed immediately and safely. The scale of the response depends on the size of the spill; however, the core principles of control, containment, and cleanup remain the same.[14]

Minor Spill Cleanup Protocol (<1 Liter and contained)

• Alert Personnel: Immediately notify others in the vicinity.[15]

• Control Vapors: Ensure the area is well-ventilated, preferably within a fume hood.

• Don Appropriate PPE: At a minimum, this includes a lab coat, double-layered nitrile gloves, and safety goggles.

• Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[1][16] Apply from the perimeter inward to prevent the spill from spreading.[15] Avoid using combustible materials like paper towels for the initial absorption.

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated, robust, and sealable hazardous waste container.[1][8] Use non-sparking tools if there is any fire risk.[16]

• Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.

• Label and Dispose: Seal and label the waste container and manage it according to the disposal protocol in Section 4.0.

Major Spill Response (>1 Liter or uncontained)

For any large spill, or if there is any doubt about the ability to handle it safely, the priority is personnel safety.[15]

• Evacuate: Immediately evacuate the area.

• Notify: Alert your institution's Environmental Health and Safety (EHS) office and/or call emergency services.[15][16]

• Isolate: Close doors to the affected area and post warning signs. Prevent unauthorized entry.

Experimental Protocol: Step-by-Step Waste Disposal

The disposal of 5-Bromo-4-methylquinoline and its contaminated materials must be treated as a formal experimental protocol to ensure consistency and compliance. Under no circumstances should this chemical or its containers be disposed of in the regular trash or poured down the drain. [8][9][17]

Personal Protective Equipment (PPE)

• Verify that all PPE listed in Section 2.0 is correctly worn before proceeding.

Waste Segregation and Collection

• Designate a Waste Container: Use a new or clean, chemically compatible container, such as a polyethylene or polypropylene drum, for solid waste.[1][11] The container must have a secure, sealable lid.

• Collect Solid Waste: Carefully place any unadulterated 5-Bromo-4-methylquinoline waste directly into the designated container. For grossly contaminated disposable materials (e.g., weighing papers, gloves, absorbent pads), place them in the same container.[8]

• Avoid Dust Generation: When transferring solid waste, use tools like a scoop or a brush and dustpan.[8] Do not use compressed air to clean contaminated areas.

• Manage Liquid Waste: If 5-Bromo-4-methylquinoline is in a solvent, it must be collected in a separate, clearly labeled liquid hazardous waste container.[11] Do not mix halogenated waste streams with non-halogenated waste unless specifically permitted by your institution's EHS program, as this can complicate the final disposal process and increase costs.[18]

Waste Container Labeling and Storage

• Labeling: The container must be labeled immediately upon the first addition of waste. The label must be clear, legible, and permanently affixed. It must include:

  • The words "Hazardous Waste"[11]

  • The full chemical name: "5-Bromo-4-methylquinoline"

  • An accurate indication of the hazards (e.g., "Irritant," "Harmful if Swallowed")[11]

  • The accumulation start date.

• Storage: Store the sealed container in a designated hazardous waste accumulation area. This area must be well-ventilated, secure, and away from incompatible materials like strong acids and oxidizers.[8] Keep the container closed at all times except when adding waste.

Final Disposal

• Arrange for Pickup: Contact your institution's EHS department or a licensed environmental waste management contractor to arrange for the collection of the hazardous waste.[8]

• Compliance: Ensure that the final disposal is conducted in strict accordance with all local, state, and federal regulations, such as those set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][19]

Visualization: Disposal Decision Workflow

The following diagram outlines the logical steps and decision points for the proper disposal of 5-Bromo-4-methylquinoline waste.

Caption: Disposal workflow for 5-Bromo-4-methylquinoline.

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A Senior Application Scientist's Guide to the Safe Handling of 5-Bromo-4-methylquinoline

Immediate Safety Briefing: Understanding the Risks

Based on the hazard profiles of similar compounds like 5-Bromo-4-methylisoquinoline and other brominated quinolines, 5-Bromo-4-methylquinoline should be treated as a hazardous substance.[1] The primary anticipated hazards include:

• Acute Oral Toxicity: Harmful if swallowed.[1][2]

• Serious Eye Damage/Irritation: Can cause serious eye damage or irritation.[1][2][3][4][5]

• Skin Irritation: May cause skin irritation upon contact.[3][4][5]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[3][4][5]

Therefore, all handling procedures must be designed to minimize exposure through ingestion, eye contact, skin contact, and inhalation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 5-Bromo-4-methylquinoline. The following table outlines the recommended PPE for various laboratory operations.

Operation	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid)	Standard laboratory coat, disposable nitrile gloves, safety glasses with side shields or chemical splash goggles.[6]
Solution Preparation and Transfers	Chemical-resistant laboratory coat, disposable nitrile gloves (consider double-gloving), chemical splash goggles, and a face shield if there is a significant splash risk.[6][7][8][9]
Running Reactions and Work-up	Chemical-resistant laboratory coat, appropriate chemical-resistant gloves (consult manufacturer's guide for compatibility), chemical splash goggles, and a face shield.[6][7] Work should be conducted in a certified chemical fume hood.[10]
Spill Cleanup	Chemical-resistant coveralls or "bunny suit," heavy-duty chemical-resistant gloves, chemical splash goggles, face shield, and appropriate respiratory protection if significant dust or aerosols are generated.[8]

A Note on Glove Selection: While disposable nitrile gloves offer good general protection for short-term handling, for prolonged contact or when working with solutions, it is crucial to consult a glove manufacturer's chemical resistance guide to select the most appropriate material.[6] Always inspect gloves for any signs of degradation before use and change them immediately if contamination is suspected.[6]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is critical for minimizing exposure risks. The following procedures are designed to guide you through the safe handling of 5-Bromo-4-methylquinoline.

Preparation and Weighing

• Designated Work Area: All work with 5-Bromo-4-methylquinoline should be conducted in a designated area, preferably within a certified chemical fume hood to control potential dust and vapors.[10]

• Pre-Handling Check: Before handling the compound, ensure that an eyewash station and safety shower are readily accessible.[11]

• Donning PPE: Put on all required PPE as outlined in the table above.

• Weighing: If weighing the solid compound, do so within the fume hood. Use a disposable weighing paper or boat to avoid contaminating the balance.

• Aliquotting: Carefully transfer the desired amount of the compound to your reaction vessel. Avoid creating dust.

Solution Preparation and Use

• Solvent Addition: Add the solvent to the solid compound slowly and carefully to prevent splashing.

• Mixing: If required, use magnetic stirring or gentle agitation to dissolve the compound. Ensure the vessel is securely capped or covered.

• Transfers: When transferring solutions, use appropriate tools such as a pipette or a funnel to minimize the risk of spills.

• Post-Handling: After handling, thoroughly wash your hands and any exposed skin with soap and water.[4][5][11]

The following diagram illustrates the general workflow for safely handling 5-Bromo-4-methylquinoline in a laboratory setting.

Caption: Workflow for Safe Handling of 5-Bromo-4-methylquinoline.

Disposal Plan: Responsible Waste Management

Proper disposal of 5-Bromo-4-methylquinoline and any associated contaminated materials is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: All waste containing 5-Bromo-4-methylquinoline, including unused solid, solutions, and contaminated consumables (e.g., gloves, weighing paper), must be collected in a designated, properly labeled hazardous waste container.[12][13]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-Bromo-4-methylquinoline".

• Waste Storage: Store the sealed waste container in a designated satellite accumulation area away from incompatible materials. This area should be cool, dry, and well-ventilated.[12]

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company.[12] Halogenated organic compounds are typically disposed of via high-temperature incineration.[12]

• Decontamination of Labware: All non-disposable labware that has come into contact with 5-Bromo-4-methylquinoline should be decontaminated. Rinse the labware with a suitable organic solvent (e.g., acetone or ethanol) and collect the rinsate as halogenated liquid waste.[12]

The following diagram outlines the decision-making process for the disposal of materials contaminated with 5-Bromo-4-methylquinoline.

Caption: Disposal Workflow for 5-Bromo-4-methylquinoline Contaminated Materials.

By integrating these safety and handling protocols into your daily laboratory practices, you contribute to a safer research environment for yourself and your colleagues. Always remember to consult your institution's specific safety guidelines and to perform a risk assessment before starting any new procedure.

References

• 5-Bromo-1,2,3,4-tetrahydroquinoline. PubChem. [Link]

• Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara. [Link]

• Material Safety Data Sheet. ScienceLab. [Link]

• Discover the Various Types of PPE for Optimal Chemical Safety. Ali-mar. [Link]

• Personal Protective Equipment (PPEs)- Safety Guideline. PharmaState Academy. [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. [Link]

• A Guide to Non-Respiratory Personal Protective Equipment (PPE). Health and Safety Authority. [Link]

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